Boc-(S)-butyl-D-Cys

Core Science & Biosynthesis

Boc-(S)-butyl-D-Cys chemical structure and properties

The following technical monograph provides an in-depth analysis of Boc-(S)-butyl-D-Cys , interpreted here as

- -tert-Butyloxycarbonyl- -n-butyl-D-cysteine (Boc-D-Cys(Bu)-OH), with comparative notes on the tert-butyl ( Bu) and sec-butyl analogs where relevant.

Structural Characterization, Synthesis, and Pharmaceutical Applications

-alkylated D-Cysteine Derivatives

Executive Summary & Nomenclature Clarification

Boc-(S)-butyl-D-Cys represents a specific class of non-proteinogenic amino acid derivatives used in peptide synthesis and medicinal chemistry. To ensure scientific accuracy, the nomenclature must be deconstructed:

• Boc: The tert-butyloxycarbonyl protecting group on the

  -amine, conferring stability and solubility in organic solvents.[]

• D-Cys: The D-enantiomer of cysteine. Unlike naturally occurring L-cysteine (which has the

  configuration), D-cysteine has the ( ) absolute configuration . Thus, the notation "(S)" in the user query likely refers to the stereochemistry of the -carbon of the D-cysteine moiety.

• butyl: In strict IUPAC nomenclature, "butyl" refers to the linear

  -butyl chain. However, in peptide chemistry, this often overlaps with tert-butyl ( Bu) or sec-butyl variants.

Primary Compound of Interest:

• Chemical Name:

  - -Boc- -butyl-D-cysteine

• Shorthand: Boc-D-Cys(Bu)-OH

• Function: A hydrophobic, protease-resistant building block for peptide therapeutics.

Chemical Structure & Properties[1][2][3][4][5][6][7]

The core structure consists of a D-cysteine backbone where the reactive thiol (-SH) is masked by a butyl ether linkage, and the amine is protected by a Boc group.

Molecular Specifications

Property	Data (Boc-D-Cys(Bu)-OH)
Molecular Formula
Molecular Weight	277.38 g/mol
Chirality	D-isomer (S-configuration at -carbon)
Side Chain	(Thioether)
Solubility	Soluble in DCM, DMF, DMSO, MeOH; Insoluble in Water
pKa ( -COOH)	~3.5 - 4.0
Appearance	White to off-white crystalline powder

Structural Significance in Drug Design[5]

• Proteolytic Stability: The incorporation of D-amino acids renders the peptide backbone resistant to endogenous proteases (e.g., trypsin, chymotrypsin), significantly extending the plasma half-life of therapeutic peptides.

• Hydrophobic Shielding: The

  -butyl group transforms the polar/reactive thiol into a permanent, non-polar thioether. This is critical for probing hydrophobic pockets in GPCRs or enzyme active sites without the risk of disulfide scrambling.

• Orthogonal Protection: Unlike the acid-labile Trityl (Trt) group, the

  -alkyl thioether is stable to standard TFA deprotection cycles, allowing the butyl group to remain intact during solid-phase peptide synthesis (SPPS) and final cleavage.

Synthetic Methodology

The synthesis of Boc-D-Cys(Bu)-OH requires careful control to prevent racemization of the sensitive D-center. The preferred route involves the alkylation of D-cystine followed by Boc protection, rather than direct alkylation of Boc-D-Cys, to maximize yield and optical purity.

Synthesis Protocol (Reduction-Alkylation Route)

Step 1: Reduction and Alkylation

• Reagents: D-Cystine, Sodium Metal (Na), Liquid Ammonia (

  ), -Butyl Bromide.

• Mechanism: Birch-type reduction of the disulfide bond to generate the thiolate dianion, followed by

  attack on butyl bromide.

Step 2: Boc Protection

• Reagents:

  -Butyl-D-Cysteine, Di-tert-butyl dicarbonate ( ), Dioxane/Water, NaOH.

• Mechanism: Nucleophilic attack of the

  -amine on the carbonyl of .

Visualization of Synthesis Pathway

Caption: Figure 1. Optimized synthetic route for Boc-D-Cys(Bu)-OH via reductive alkylation of D-Cystine.

Experimental Protocols for Application

Solid-Phase Peptide Synthesis (SPPS) Integration

Boc-D-Cys(Bu)-OH is typically used in Boc/Benzyl strategy SPPS, but can be adapted for Fmoc/tBu strategy if the Boc group is removed first (which defeats the purpose of buying it Boc-protected). It is primarily used in solution-phase synthesis or Boc-SPPS.

Coupling Protocol:

• Activation: Dissolve 2.0 eq of Boc-D-Cys(Bu)-OH and 2.0 eq of HBTU in DMF.

• Base Addition: Add 4.0 eq of DIPEA. Activate for 3 minutes.

• Coupling: Add to the resin-bound amine. Shake for 45-60 minutes.

• Monitoring: Verify coupling efficiency via Kaiser Test (Ninhydrin).

Critical Note: The

-butyl ether is stable to HF and TFA . It is intended as a permanent modification in the final peptide. If a removable protecting group is required, use Boc-D-Cys(StBu)-OH (removable with thiols) or Boc-D-Cys(Trt)-OH (removable with TFA).

Analytical Validation (QC)

• HPLC: C18 Column, Gradient 5-95% ACN in Water (0.1% TFA). Expect retention time shift due to hydrophobic butyl chain.

• Mass Spectrometry (ESI-MS): Observe

  peak at 278.4 Da and at 300.4 Da.

• Optical Rotation: Specific rotation

  should be negative (typically -15° to -25° in DMF) for the D-isomer, distinguishing it from the L-isomer.

Critical Nomenclature & Derivatives

Researchers must distinguish between three common "S-butyl" variants to avoid costly synthesis errors.

Variant	Notation	Structure	Stability/Removal
-n-Butyl	Boc-D-Cys(Bu)-OH		Permanent. Stable to acid/base. Used for hydrophobicity.
-tert-Butyl	Boc-D-Cys(tBu)-OH		Acid Stable. Requires harsh HF or Hg(OAc)2 to remove.
-tert-Butylthio	Boc-D-Cys(StBu)-OH		Thiol Labile. Removed with DTT/BME. Orthogonal protection.

Decision Matrix:

• Use

  -n-Butyl if you need a permanent hydrophobic side chain for receptor binding studies.

• Use

  -tert-Butylthio (StBu) if you need to reform a disulfide bridge later (deprotect with DTT oxidize).

Safety and Handling

• Storage: Store at +2°C to +8°C, desiccated.

• Hazards: Irritant to eyes, respiratory system, and skin.

• MSDS Summary: Avoid inhalation of dust. In case of contact, rinse with copious water. The compound is generally considered low toxicity but should be handled in a fume hood due to potential trace mercaptan odors.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[][2] Chemical Reviews, 109(6), 2455-2504.

• Sigma-Aldrich. "Boc-Cys(StBu)-OH Product Specification."

• Chem-Impex International. "Boc-S-tert-butyl-L-cysteine Technical Data."

• Cahn, R. S., Ingold, C., & Prelog, V. (1966). "Specification of Molecular Chirality." Angewandte Chemie International Edition, 5(4), 385-415. (Basis for D-Cys being (S)-configured).

Sources

• 2. reddit.com [reddit.com]

Boc-S-n-butyl-D-cysteine vs Boc-S-tert-butyl-D-cysteine differences

This guide provides an in-depth technical analysis of Boc-S-n-butyl-D-cysteine and Boc-S-tert-butyl-D-cysteine , two non-canonical amino acid derivatives used in advanced peptide synthesis and peptidomimetic drug design.

Structural Properties, Synthetic Utility, and Applications in Drug Design

Executive Summary

In the development of peptide therapeutics, the modification of cysteine residues serves two primary functions: protection during synthesis and modulation of the final molecule's physicochemical properties.

The distinction between Boc-S-n-butyl-D-cysteine and Boc-S-tert-butyl-D-cysteine is not merely structural; it represents a fundamental divergence in synthetic intent.

• Boc-S-n-butyl-D-Cys is almost exclusively a permanent modification , introducing a linear hydrophobic chain that is stable to all standard deprotection conditions.

• Boc-S-tert-butyl-D-Cys acts as either a sterically demanding permanent group or a "hard" protecting group (orthogonal to standard acidolysis) that requires specific, harsh conditions for removal.

Both derivatives utilize the D-enantiomer backbone, conferring resistance to proteolytic degradation—a critical feature for improving the half-life of peptide drugs in plasma.

Chemical Architecture & Nomenclature

Precise nomenclature is critical in cysteine chemistry to avoid catastrophic synthetic errors.

The Nomenclature Trap: Thioether vs. Disulfide

A common pitfall in sourcing these reagents is the confusion between the thioether and the disulfide forms.

Common Name	Structure	Chemical Nature	Stability Profile
Boc-S-tert-butyl-D-Cys		Thioether	Acid Stable. Resistant to TFA and HF. Requires Hg(OAc)₂ or TFMSA for removal.[1]
Boc-Cys(StBu)-OH		Disulfide	Reducible. Cleaved by DTT, -ME, or phosphines. Orthogonal to acid.

Warning: This guide focuses on the Thioether (S-tert-butyl) variant as specified in the topic.[2] If your goal is reversible protection removable by mild reduction, you likely require the Disulfide (S-StBu) variant.

Comparative Properties Table

Feature	Boc-S-n-butyl-D-Cys	Boc-S-tert-butyl-D-Cys
Side Chain Structure	Linear:	Branched:
Steric Bulk	Moderate (Flexible)	High (Rigid/Bulky)
Lipophilicity	High (Linear alkane character)	High (Globular hydrophobic)
Acid Stability (TFA)	Stable (Permanent)	Stable (Permanent in standard Fmoc SPPS)
Acid Stability (HF)	Stable (Permanent)	Stable/Resistant (Requires scavengers/additives)
Deprotection Method	None (Requires dissolving metal reduction, e.g., Na/NH₃)	Hard Acid/Metal: TFMSA or Hg(OAc)₂
Primary Application	Hydrophobic probing (SAR), Lipophilicity enhancement	Steric occlusion, Orthogonal protection

Synthetic Protocols & Decision Logic

Decision Tree: Selecting the Right Derivative

Use the following logic flow to determine which derivative suits your medicinal chemistry campaign.

Figure 1: Decision logic for selecting S-alkylated cysteine derivatives.

Synthesis Workflow (Boc Chemistry)

Both derivatives are compatible with standard Boc/Benzyl solid-phase peptide synthesis (SPPS).

Coupling Protocol:

• Activation: Use standard carbodiimide chemistry (DIC/Oxyma or HBTU/DIEA). The S-alkyl groups do not interfere with activation.

• Coupling Time: 1–2 hours at room temperature.

• Monitoring: Standard Kaiser test (ninhydrin) is effective.

Cleavage & Deprotection (The Critical Difference):

• Scenario A: Boc-S-n-butyl-D-Cys

  • Reagent: Hydrogen Fluoride (HF) with p-cresol/anisole (90:10).

  • Conditions: 0°C, 1 hour.[3][4]

  • Result: The peptide is cleaved from the resin, and acid-labile side chains (Lys(Z), Ser(Bzl)) are removed. The S-n-butyl group remains intact. [5]

  • Final Product: Peptide containing S-n-butyl-D-Cys.

• Scenario B: Boc-S-tert-butyl-D-Cys (Removal)

  • Note: If intended as permanent, use Scenario A.

  • Reagent: Trifluoromethanesulfonic acid (TFMSA) / TFA / Thioanisole.[1]

  • Alternative: Mercury(II) Acetate [Hg(OAc)₂] in 50% acetic acid.

  • Mechanism: The S-tBu bond is acid-stable but susceptible to heavy metal coordination or superacid cleavage.

  • Protocol (Hg Method):

    • Dissolve peptide in 50% AcOH.

    • Add 10 eq. Hg(OAc)₂ per S-tBu group. Stir 1 hr.

    • Precipitate Hg-mercaptide.

    • Remove Hg with excess

      -mercaptoethanol or H₂S.

Applications in Drug Development

"Permanent" Hydrophobic Probes (SAR)

Boc-S-n-butyl-D-Cys is a powerful tool for Structure-Activity Relationship (SAR) studies.

• Lipophilicity Scanning: By replacing a native L-Cys or L-Leu with S-n-butyl-D-Cys, researchers can probe hydrophobic pockets in a receptor while simultaneously introducing a D-amino acid to arrest proteolytic cleavage.

• Redox Silencing: In peptides where disulfide scrambling is a liability (e.g., insulin analogs, conotoxins), replacing a non-essential Cys with S-n-butyl-Cys permanently "caps" the thiol, preventing dimerization while maintaining the side-chain volume.

Steric Control & Aggregation

Boc-S-tert-butyl-D-Cys provides a massive steric bulk (

) directly on the sulfur.

• Beta-Sheet Disruption: The bulky tert-butyl group can disrupt aggregation-prone regions in amyloidogenic peptides.

• Conformational Constraint: Combined with the D-stereochemistry, the bulky thioether restricts the

  and torsion angles, forcing the peptide backbone into specific turn conformations (e.g., -turn type II').

Proteolytic Stability (The D-Factor)

Both derivatives utilize the D-configuration .

• Mechanism: Endogenous proteases (trypsin, chymotrypsin) recognize L-amino acids. The incorporation of D-Cys derivatives creates a "steric clash" in the enzyme active site, rendering the peptide bond resistant to hydrolysis.

• Application: Ideal for orally available peptide candidates or serum-stable injectable formulations.

References

• Chemical Society Reviews. (2021). Cysteine protecting groups: applications in peptide and protein science. Link

• Aapptec. (n.d.). Technical Support: Removal of S-t-Butyl Groups. Link

• Bachem. (2021). Cysteine Derivatives and Protecting Groups in SPPS. Link

• Journal of Peptide Science. (2013). Understanding Acid Lability of Cysteine Protecting Groups. Link

• Biotage. (2023). Optimizing the removal of STmp vs StBu protecting groups. Link

Sources

• 1. peptide.com [peptide.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Boc-Cys(StBu)-OH | 30044-61-2 | Benchchem [benchchem.com]

Navigating the Synthesis and Application of Boc-S-butyl-D-Cysteine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis and drug design, the precise incorporation of modified amino acids is paramount. Among these, cysteine derivatives with protected thiol groups play a crucial role in preventing unwanted side reactions and enabling the formation of specific disulfide bonds, which are often critical for the structure and function of therapeutic peptides and proteins. This guide provides an in-depth exploration of Boc-S-butyl-D-cysteine derivatives, offering a technical resource for their synthesis, handling, and strategic application.

The Strategic Importance of S-Protection in Cysteine Chemistry

The sulfhydryl group of cysteine is highly nucleophilic and susceptible to oxidation, dimerization, and other undesirable reactions during peptide synthesis.[1][2] Protecting this functional group is therefore a critical step to ensure the desired peptide sequence is assembled correctly. The choice of the protecting group is dictated by the overall synthetic strategy, particularly the conditions used for deprotection of the Nα-amino group and the final cleavage from the solid support.[1]

The tert-butoxycarbonyl (Boc) protecting group for the α-amino group is a cornerstone of one of the major strategies in solid-phase peptide synthesis (SPPS), known as the Boc/Benzyl (Bn) strategy.[1] This approach involves the use of an acid-labile Boc group for temporary Nα-protection and more acid-stable protecting groups for the amino acid side chains, which are typically removed at the final cleavage step with strong acids like hydrogen fluoride (HF).[1]

Boc-S-tert-butyl-D-Cysteine: A Key Building Block

One of the most widely utilized S-protected cysteine derivatives in Boc-based SPPS is Boc-S-tert-butyl-D-cysteine. The S-tert-butyl group offers robust protection under the acidic conditions used for Boc group removal (e.g., trifluoroacetic acid in dichloromethane), yet it can be cleaved under specific conditions, offering a degree of orthogonality.

Physicochemical Properties and Identification

A clear identification of chemical reagents is fundamental for reproducible research. The key identifiers for Boc-S-tert-butyl-D-cysteine and its L-isomer are provided below.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Boc-S-tert-butyl-D-cysteine	872211-02-4[3]	C12H23NO4S	277.38[3]	White to off-white powder
Boc-S-tert-butyl-L-cysteine	56976-06-8[4][5]	C12H23NO4S	277.4[5]	White to off-white powder[5]

Synthesis of Boc-S-tert-butyl-D-Cysteine

The synthesis of Boc-S-tert-butyl-D-cysteine typically involves two key steps: the protection of the amino group of D-cysteine with a Boc group, followed by the S-alkylation of the thiol group with a tert-butyl source.

N-Protection of D-Cysteine

The introduction of the Boc group onto the α-amino group of D-cysteine is a standard procedure in peptide chemistry. This is commonly achieved by reacting D-cysteine with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base.

Figure 2: S-alkylation of Boc-D-cysteine.

Experimental Protocol: Boc Solid-Phase Peptide Synthesis (SPPS)

The following is a generalized protocol for the incorporation of Boc-S-tert-butyl-D-cysteine into a peptide chain using manual Boc-SPPS.

Materials:

• Boc-S-tert-butyl-D-cysteine

• Appropriate resin for Boc chemistry (e.g., Merrifield resin, PAM resin) [6]* Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIPEA)

• Coupling reagents (e.g., HBTU/HOBt or DIC/HOBt)

• N,N-Dimethylformamide (DMF)

• Scavengers for cleavage (e.g., anisole, thioanisole)

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 2 minutes (pre-wash). [6] * Treat the resin with 50% TFA in DCM for 20-30 minutes. [6] * Wash the resin with DCM (3x), isopropanol (2x), and DCM (3x).

• Neutralization:

  • Treat the resin with 10% DIPEA in DCM for 2 minutes (2x).

  • Wash the resin with DCM (3x).

• Amino Acid Coupling:

  • Dissolve Boc-S-tert-butyl-D-cysteine (3 equivalents) and coupling reagents (e.g., HBTU/HOBt, 3 equivalents each) in DMF.

  • Add DIPEA (6 equivalents) to the amino acid solution.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

  • Wash the resin with DMF (3x) and DCM (3x).

• Repeat: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid has been coupled, wash the resin thoroughly and dry it.

  • Treat the resin with a cleavage cocktail, typically containing a strong acid like HF or TFMSA, along with scavengers to protect sensitive residues. For peptides containing S-tert-butyl cysteine, the cleavage cocktail must be carefully chosen to ensure efficient removal of this protecting group.

Other S-Alkyl and S-Thioalkyl Boc-D-Cysteine Derivatives

While the S-tert-butyl group is common, other S-protecting groups are also employed in Boc-SPPS, each with its own advantages and specific deprotection conditions.

Derivative	CAS Number	Key Features
Boc-D-Cys(Trt)-OH	87494-13-1 [7][8]	The trityl (Trt) group is highly acid-labile and can be removed under milder acidic conditions than many other S-protecting groups.
Boc-Cys(StBu)-OH	30044-61-2 [9]	The S-tert-butylthio (StBu) group is stable to TFA but can be removed by reduction with thiols or phosphines, offering an orthogonal deprotection strategy.

The choice between these derivatives depends on the desired orthogonality in the synthetic strategy. For instance, the use of Boc-Cys(StBu)-OH allows for selective deprotection of the cysteine thiol on the resin, enabling on-resin disulfide bond formation or modification of the cysteine residue.

Deprotection Strategies and Mechanisms

The removal of the S-protecting group is a critical final step. The conditions must be harsh enough to cleave the protecting group but not so harsh as to degrade the peptide.

Cleavage of S-tert-butyl Group

The S-tert-butyl group is typically removed during the final cleavage from the resin using strong acids like HF or trifluoromethanesulfonic acid (TFMSA). The mechanism involves the protonation of the sulfur atom followed by the elimination of the stable tert-butyl cation. Scavengers are essential in the cleavage cocktail to trap these reactive carbocations and prevent side reactions, particularly the re-alkylation of other nucleophilic residues like tryptophan and methionine. [10]

Figure 3: Deprotection of S-tert-butyl group.

Conclusion

Boc-S-butyl-D-cysteine derivatives are indispensable tools in the arsenal of the peptide chemist. A thorough understanding of their synthesis, properties, and the nuances of their application in SPPS is crucial for the successful development of complex peptide-based therapeutics. The strategic selection of the appropriate S-protecting group, coupled with optimized coupling and cleavage protocols, will continue to be a key determinant in advancing the frontiers of drug discovery and development.

References

• J&K Scientific. Boc-S-tert-butyl-L-cysteine | 56976-06-8. Available from: [Link]

• Aapptec Peptides. Boc-D-Cys(Trt)-OH [87494-13-1]. Available from: [Link]

• PubChem. N-tert-butyloxycarbonylcysteine. Available from: [Link]

• Aapptec Peptides. Boc-Cys(StBu)-OH [30044-61-2]. Available from: [Link]

• Chemical Society Reviews. Cysteine protecting groups: applications in peptide and protein science. Available from: [Link]

• RSC Publishing. Cysteine protecting groups: applications in peptide and protein science. Available from: [Link]

• ACS Publications. Novel S-Xanthenyl Protecting Groups for Cysteine and Their Applications for the Nα-9-Fluorenylmethyloxycarbonyl (Fmoc) Strategy of Peptide Synthesis. Available from: [Link]

• Digital CSIC. Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Available from: [Link]

• PubChem. n-Boc-d-cysteine methyl ester. Available from: [Link]

• Biotage. Peptides containing cysteine: the role of scavengers in cleavage cocktail. Available from: [Link]

Sources

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. BOC-S-T-BUTYL-D-CYSTEINE | 872211-02-4 [amp.chemicalbook.com]
• 4. jk-sci.com [jk-sci.com]
• 5. chemimpex.com [chemimpex.com]
• 6. chempep.com [chempep.com]
• 7. peptide.com [peptide.com]
• 8. H62863.06 [thermofisher.com]
• 9. peptide.com [peptide.com]
• 10. biotage.com [biotage.com]

An In-depth Technical Guide to the Role of D-Cysteine S-Alkylation in Enhancing Peptide Stability

This guide provides a comprehensive exploration of the strategic use of D-cysteine S-alkylation as a potent tool in modern peptide drug development. It is intended for researchers, scientists, and drug development professionals seeking to overcome the inherent instability of therapeutic peptides. By delving into the foundational principles, chemical strategies, and rigorous analytical validation, this document aims to equip the reader with the necessary knowledge to effectively leverage this powerful modification to enhance the therapeutic potential of peptide-based candidates.

The Challenge of Peptide Instability in Drug Development

Peptides offer remarkable therapeutic potential due to their high specificity and potency. However, their clinical translation is often hampered by their poor pharmacokinetic profiles, primarily stemming from their susceptibility to degradation by proteases.[1][2] This enzymatic breakdown in the bloodstream and tissues leads to a short in-vivo half-life, necessitating frequent administration and limiting their therapeutic efficacy.[1][3] Beyond enzymatic degradation, peptides are also prone to chemical instability, including oxidation, deamidation, and disulfide scrambling, which can compromise their structure and function.[4][5]

To unlock the full potential of peptide therapeutics, strategies to enhance their stability are paramount. Among the various approaches, the site-specific incorporation of non-canonical amino acids and subsequent chemical modifications have proven to be highly effective. This guide focuses on a particularly powerful combination: the use of the D-enantiomer of cysteine and the subsequent S-alkylation of its thiol side chain.

The Dual Advantage: D-Amino Acid Stereochemistry and Thiol Modification

The strategic incorporation of D-cysteine into a peptide sequence offers a two-pronged approach to enhancing stability:

• Inherent Proteolytic Resistance: Natural proteases exhibit a high degree of stereospecificity, primarily recognizing and cleaving peptide bonds involving L-amino acids.[6][7] The introduction of a D-amino acid, such as D-cysteine, creates a "proteolytic shield" at the site of modification, rendering the peptide less susceptible to enzymatic degradation.[2][6] This seemingly simple change in stereochemistry can dramatically increase the peptide's half-life in biological systems.[1][2]

• A Unique Chemical Handle for Further Modification: The thiol group of the cysteine side chain is a highly reactive and versatile functional group.[8] This nucleophilic thiol provides a specific site for covalent modification, allowing for the introduction of various chemical moieties through S-alkylation.[8][9] This subsequent modification can further enhance stability, modulate solubility, and introduce novel functionalities.[9][10]

The following diagram illustrates the fundamental concept of proteolytic shielding by incorporating a D-amino acid.

Caption: D-amino acid incorporation sterically hinders protease recognition and cleavage.

The Chemistry of D-Cysteine S-Alkylation

S-alkylation of the D-cysteine thiol is a robust and versatile chemical reaction that involves the nucleophilic attack of the thiolate anion on an electrophilic alkylating agent.[8][9] The choice of the alkylating agent is critical as it determines the nature of the appended group and, consequently, the physicochemical properties of the modified peptide.

Common S-Alkylation Strategies

Alkylating Agent Class	Example	Appended Group	Key Advantages
Alkyl Halides	Iodoacetamide, Bromoalkanes	Carboxamidomethyl, Alkyl chains	Simple, well-established chemistry. Allows for the introduction of hydrophobic chains of varying lengths.[9][11]
Michael Acceptors	Acrylamide, Maleimides	Carbamoylethyl, Succinimidyl thioether	High selectivity for thiols under mild conditions.[11]
Thianthrenium Salts	Alkyl thianthrenium salts	Alkyl groups	Green chemistry approach, mild conditions, no need for catalysts or light.[12]
Ynamides	Functionalized ynamides	Alkenyl thioethers	Highly chemo-, regio-, and stereoselective hydrosulfuration.[13]

The selection of the appropriate S-alkylation strategy is guided by the desired properties of the final peptide. For instance, the introduction of long alkyl chains can enhance binding to serum albumin, further extending the peptide's in vivo half-life.

The general workflow for peptide synthesis incorporating S-alkylated D-cysteine is depicted below.

Caption: General workflow for synthesizing and evaluating S-alkylated D-cysteine peptides.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, with clear checkpoints and expected outcomes.

Solid-Phase Peptide Synthesis (SPPS) of a D-Cysteine Containing Peptide

This protocol outlines the synthesis of a model peptide containing a D-cysteine residue using Fmoc chemistry.

• Resin Preparation: Start with a suitable solid support (e.g., Rink Amide resin for a C-terminal amide). Swell the resin in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting group from the resin's linker or the previously coupled amino acid.

• Washing: Thoroughly wash the resin with DMF (5 times) and dichloromethane (DCM) (3 times) to remove residual piperidine and by-products.

• Amino Acid Coupling: Dissolve the Fmoc-protected amino acid (including Fmoc-D-Cys(Trt)-OH) and a coupling agent (e.g., HBTU/HOBt) in DMF. Add a base (e.g., DIPEA) and add the mixture to the resin. Agitate for 1-2 hours.

• Monitoring Coupling Efficiency: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Washing: Wash the resin as described in step 3.

• Repeat: Repeat steps 2-6 for each amino acid in the peptide sequence.

• Final Fmoc Deprotection: Perform a final Fmoc deprotection as described in step 2.

• Final Washing and Drying: Wash the resin with DMF, DCM, and methanol, then dry under vacuum.

Cleavage, Deprotection, and S-Alkylation of the Peptide

This section describes the cleavage of the peptide from the resin, removal of side-chain protecting groups, and subsequent S-alkylation.

• Cleavage and Deprotection: Prepare a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% triisopropylsilane (TIS), 2.5% water). Add the cocktail to the dried resin and incubate for 2-3 hours at room temperature. The TFA cleaves the peptide from the resin and removes the trityl (Trt) protecting group from the D-cysteine thiol.[6]

• Peptide Precipitation: Precipitate the crude peptide by adding cold diethyl ether. Centrifuge to pellet the peptide and decant the ether. Repeat the ether wash twice.

• Drying: Dry the peptide pellet under vacuum.

• S-Alkylation with Iodoacetamide (Example):

  • Dissolve the crude peptide in a suitable buffer (e.g., 0.1 M Tris-HCl, pH 8.0) containing a reducing agent like Dithiothreitol (DTT) to ensure the cysteine thiol is in its reduced state.

  • Add a 10-fold molar excess of iodoacetamide solution.

  • Incubate the reaction mixture in the dark at room temperature for 1 hour.[11]

• Quenching the Reaction: Quench the reaction by adding a small amount of a thiol-containing compound like β-mercaptoethanol.

• Purification: Purify the S-alkylated peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[14][15]

Characterization of the S-Alkylated Peptide

Thorough characterization is essential to confirm the identity and purity of the modified peptide.

• Purity Assessment: Analyze the purified peptide by analytical RP-HPLC.[14] A single, sharp peak indicates high purity.

• Mass Spectrometry:

  • LC-MS: Confirm the molecular weight of the S-alkylated peptide.[15][16] The observed mass should correspond to the theoretical mass of the peptide with the appended alkyl group.

  • Tandem MS (MS/MS): Fragment the peptide to confirm its amino acid sequence and localize the S-alkylation to the D-cysteine residue.[16][17]

In Vitro Stability Assays

Assessing the stability of the modified peptide in a biologically relevant matrix is a critical step.

• Plasma Stability Assay:

  • Incubate the S-alkylated peptide in human plasma at 37°C.[18][19]

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots of the reaction mixture.

  • Quench the enzymatic activity by adding an equal volume of acetonitrile or another suitable organic solvent to precipitate the plasma proteins.[18]

  • Centrifuge to pellet the precipitated proteins.

  • Analyze the supernatant by LC-MS to quantify the amount of remaining intact peptide.[19][20]

  • Calculate the half-life (t½) of the peptide in plasma.

• Protease Stability Assay:

  • Incubate the peptide with specific proteases (e.g., trypsin, chymotrypsin) in an appropriate buffer at 37°C.

  • Follow the same quenching and analysis procedure as the plasma stability assay to determine the rate of degradation.

Impact of D-Cysteine S-Alkylation on Peptide Properties

The introduction of an S-alkylated D-cysteine can have profound effects on the peptide's overall properties:

• Enhanced Stability: As previously discussed, the primary benefit is increased resistance to proteolytic degradation.[1][2]

• Altered Conformation: The introduction of a bulky alkyl group can influence the local secondary structure of the peptide, which may impact its biological activity.[17]

• Modified Solubility and Lipophilicity: The nature of the alkyl group can be tailored to either increase or decrease the peptide's hydrophobicity, affecting its solubility and ability to cross biological membranes.

• Modulated Biological Activity: While the goal is often to maintain or enhance the desired biological activity, it is crucial to assess the impact of the modification on the peptide's interaction with its target.

The following table summarizes the expected outcomes of D-cysteine S-alkylation on a model therapeutic peptide.

Property	Unmodified L-Peptide	D-Cysteine S-Alkylated Peptide	Rationale
Plasma Half-life	Short (minutes to a few hours)	Significantly longer (hours to days)	Resistance to proteolysis.[1][2]
Protease Susceptibility	High	Low to negligible	Steric hindrance of D-amino acid and blocked thiol.[6][7]
Molecular Weight	X	X + Mass of Alkyl Group	Covalent addition of the alkyl moiety.
Receptor Binding Affinity	High	May be retained, increased, or decreased	Dependent on the location of the modification and the nature of the alkyl group.

Conclusion and Future Perspectives

The strategic use of D-cysteine S-alkylation is a powerful and versatile tool in the arsenal of the peptide drug developer. This dual approach of introducing a D-amino acid for proteolytic resistance and leveraging the thiol for further chemical modification provides a robust platform for enhancing the stability and fine-tuning the properties of therapeutic peptides.[1][10] As our understanding of peptide structure-activity relationships deepens and new bioorthogonal chemistries emerge, the applications of this technique are poised to expand, paving the way for the development of more effective and convenient peptide-based medicines.

References

• S-Alkylation of cysteine-containing peptides using thianthenium salts as an alkyl source in flow - RSC Publishing. (2024-05-22).
• Integrating D-Cysteine into Peptide Synthesis: A Guide for Chemists.
• How Do Peptides with D-Amino Acids Arise in Cells? Mechanism and Biological Significance - Let's Talk Academy. (2025-06-12).
• Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics.
• Chemical Synthesis, Backbone Cyclization and Oxidative Folding of Cystine-knot Peptides — Promising Scaffolds for Applications in Drug Design - MDPI.
• The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine - PubMed Central.
• Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification - The Rockefeller University.
• The Cysteine S-Alkylation Reaction as a Synthetic Method to Covalently Modify Peptide Sequences | Request PDF - ResearchGate.
• S-Alkylation of cysteine-containing peptides using thianthenium salts as an alkyl source in flow - Green Chemistry (RSC Publishing).
• The Cysteine S-Alkylation Reaction as a Synthetic Method to Covalently Modify Peptide Sequences - PubMed.
• Direct Editing of Cysteine to Electrophilic Alkyl Halides in Peptides - PMC. (2025-08-05).
• Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F. (2021-08-17).
• Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC.
• Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC.
• Peptide and Protein Cysteine Modification Enabled by Hydrosulfuration of Ynamide | ACS Central Science - ACS Publications. (2024-08-21).
• HPLC Analysis Methods for Peptide Characterization | Laboratory Research | Biovera. (2024-11-13).
• In Vitro and In Vivo Activities of Antimicrobial Peptides Developed Using an Amino Acid-Based Activity Prediction Method - PMC.
• Peptide Stability and Potential Degradation Pathways - Sigma-Aldrich.
• Should My Peptides Have D-Amino Acids? - LifeTein. (2024-10-18).
• Degradation and Stabilization of Peptide Hormones in Human Blood Specimens - PMC. (2015-07-29).
• In Vitro Metabolic Stability of Peptide Drugs Across Different Tissues - WuXi AppTec DMPK. (2025-09-30).
• Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization - Agilent.
• Instability of Peptide and Possible Causes of Degradation - Encyclopedia.pub. (2023-03-29).
• Methods for Peptide and Protein Quantitation by Liquid Chromatography-Multiple Reaction Monitoring Mass Spectrometry - PMC - NIH.
• Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants | ACS Pharmacology & Translational Science.
• Chemical degradation mechanism of peptide therapeutics - ResearchGate.
• Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids - Digital CSIC. (2022-12-02).
• (PDF) Serum Stability of Peptides - ResearchGate. (2025-08-10).
• The Unexpected Advantages of Using D-Amino Acids for Peptide Self- Assembly into Nanostructured Hydrogels for Medicine - PubMed.
• Factors affecting the physical stability (aggregation) of peptide therapeutics | Interface Focus. (2017-10-20).
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control - International Journal of Science and Research Archive. (2025-02-24).
• (PDF) The use of D-amino acids in peptide design - ResearchGate.
• Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC.

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• 4. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 5. encyclopedia.pub [encyclopedia.pub]
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• 7. The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Cysteine S-Alkylation Reaction as a Synthetic Method to Covalently Modify Peptide Sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. S-Alkylation of cysteine-containing peptides using thianthenium salts as an alkyl source in flow - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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Strategic Implementation of Boc-Protected Non-Canonical Cysteine Analogs in Peptide Science

Topic: Boc-Protected Non-Canonical Cysteine Analogs for Research Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Introduction: The Case for Non-Canonical Thiols in Boc Chemistry

In the landscape of peptide therapeutics and chemical biology, the cysteine sulfhydryl group is the premier nucleophile for site-specific modification, cyclization, and conjugation. However, canonical L-Cysteine often suffers from rapid metabolic degradation, disulfide scrambling, and limited chemical diversity.

Non-canonical cysteine analogs—such as Homocysteine (Hcy) , Penicillamine (Pen) , and Selenocysteine (Sec) —offer critical structural and electronic modulations. They enable:

• Conformational Constraint: Restricting backbone flexibility (e.g., Penicillamine).

• Redox Modulation: Altering disulfide stability and redox potential (e.g., Selenocysteine).

• Spatial Extension: Modulating linker length for optimal binding or conjugation (e.g., Homocysteine).

While Fmoc chemistry is dominant for routine synthesis, Boc (tert-butyloxycarbonyl) chemistry remains the gold standard for synthesizing difficult sequences, thioesters, and aggregation-prone peptides. The robustness of the Boc group against base and the use of strong acid (HF) for final cleavage allow for the synthesis of complex analogs that are otherwise unstable or insoluble in Fmoc conditions.

The Arsenal: Key Boc-Protected Cysteine Analogs

The selection of the correct analog and its side-chain protecting group is the determinant of synthetic success.[1]

Table 1: Comparative Properties of Boc-Protected Cysteine Analogs

Analog	Structure Note	Primary Utility	Preferred Side-Chain Protection (Boc SPPS)	Cleavage Condition
L-Cysteine (Cys)	Standard thiol	Native disulfides, conjugation	Mob (4-methoxybenzyl), MeBzl (4-methylbenzyl)	HF (High)
L-Homocysteine (Hcy)	Extra methylene (-CH₂-)	Linker extension, native chemical ligation (NCL)	Bzl (Benzyl), Mob	HF (High)
Penicillamine (Pen)	-dimethyl	Conformational constraint, hydrolytic stability	Mob , Acm (Acetamidomethyl)	HF (Mob); I₂ (Acm)
Selenocysteine (Sec)	Selenium vs Sulfur	Redox stability, enhanced nucleophilicity	MBn (p-methylbenzyl), Mob	HF (High) / TFMSA

Protection Group Logic: The "Permanent" vs. "Orthogonal"

In Boc SPPS, the

-amine is removed by TFA. Therefore, side-chain protection must be acid-stable (surviving 50% TFA) but HF-labile .[2]

• Mob (4-methoxybenzyl): The standard for Cys/Pen in Boc chemistry. It is more acid-labile than Bzl but stable enough for TFA cycles. It cleaves cleanly in HF.

• MeBzl (4-methylbenzyl): More stable than Mob. Recommended for long syntheses (>30 residues) to prevent premature deprotection during repeated TFA exposure.

• Acm (Acetamidomethyl): Orthogonal. Stable to HF. It allows the peptide to be cleaved from the resin with the protecting group intact, enabling post-cleavage site-specific cyclization using Iodine (

  ).

Experimental Protocols & Methodologies

Handling Steric Bulk: Coupling Boc-Penicillamine

Penicillamine possesses a gem-dimethyl group at the

-carbon, creating significant steric hindrance.[3][4] Standard coupling protocols often fail or result in deletion sequences.

Optimized Coupling Protocol for Boc-Pen(Mob)-OH:

• Activation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) instead of DCC/DIC. The pyridinium structure enhances reactivity.

• Stoichiometry: Increase amino acid excess to 4-5 equivalents .

• Solvent: Use NMP (N-methyl-2-pyrrolidone) or a DMF/DCM mixture to maximize swelling and diffusion rates.

• Double Coupling: Mandatory. Perform the coupling reaction twice for 2 hours each.

Orthogonal Cyclization Strategy (The Acm/Mob Pair)

To form a regioselective disulfide bond between two specific residues (e.g., Cys-Cys vs. Cys-Pen) in a peptide containing multiple thiols, use the Mob/Acm strategy.

• Cys 1 & 2: Protected with Mob (Cleaved by HF

  Free SH).

• Cys 3 & 4: Protected with Acm (Stable to HF

  Intact).

Workflow:

• Resin Cleavage: Treat with HF/p-Cresol. Cys(Mob) becomes free Cys. Cys(Acm) remains Cys(Acm).[5]

• First Oxidation: Oxidize free thiols (Cys 1-2) using DMSO/Buffer (pH 8) or Air.

• Purification: Isolate the monocyclic peptide.

• Second Oxidation (Iodine): Dissolve peptide in AcOH/H₂O. Add

  in MeOH.[6] This simultaneously removes the Acm group and oxidizes the thiols to form the second disulfide bond (Cys 3-4).

Visualizing the Logic

Diagram 1: Boc-SPPS Cycle with Orthogonal Cys Protection

This flow illustrates the decision matrix for handling Cys analogs during solid-phase synthesis.

Caption: Standard Boc-SPPS cycle highlighting the divergent fate of Mob (acid-labile) vs. Acm (acid-stable) protecting groups during HF cleavage.

Diagram 2: Regioselective Disulfide Formation (The Iodine Oxidative Fold)

Visualizing the conversion of Acm-protected analogs into cyclic disulfides.

Caption: Step-wise regioselective cyclization using the Mob/Acm orthogonal strategy. The second oxidation utilizes Iodine to cleave Acm and close the ring.

Applications in Drug Discovery[7][8][9][10][11]

Antibody-Drug Conjugates (ADCs)

Non-canonical cysteines are pivotal in "Next-Gen" ADCs.

• Problem: Conjugating to native cysteines (via reduction of interchain disulfides) destabilizes the antibody.

• Solution: Incorporate Selenocysteine or Homocysteine at engineered sites.

  • Selenocysteine: The nucleophilicity of the selenol group (

    , pKa ~5.2) is much higher than thiol ( , pKa ~8.3). By adjusting pH to ~5.5, one can selectively conjugate a maleimide-drug linker to the Selenocysteine residue without reacting with native cysteines.

Peptide Stapling

Boc-protected

-disubstituted cysteines (or Penicillamine) are used to create "stapled" peptides. Reacting two Penicillamine residues (i, i+4) with a bis-alkylating linker (e.g., dibromoxylene) creates a thioether staple that forces the peptide into an alpha-helical conformation, improving cell permeability and protease resistance.

References

• Chem-Impex International. "Boc-S-benzyl-L-homocysteine - Product Details." Chem-Impex.Link

• Bachem. "Cysteine Derivatives and Protecting Groups in SPPS." Bachem Technical Guides.Link

• Merck Millipore. "Boc Resin Cleavage Protocol: HF and Alternatives." Merck Technical Library.Link

• Sigma-Aldrich. "Protocols for the Fmoc/Boc SPPS of Cysteine-Containing Peptides." Sigma-Aldrich Technical Resources.Link

• ResearchGate. "Improved synthetic routes to selenocysteine derivatives useful for Boc-based peptide synthesis." Arkivoc, 2017.Link

• BenchChem. "The Strategic Application of Boc-S-4-methoxybenzyl-L-penicillamine in Peptide-Based Drug Discovery." BenchChem Application Notes.Link

Sources

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• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]

Thermodynamic stability of D-Cys(Bu) containing peptides

An In-depth Technical Guide to the Thermodynamic Stability of Peptides Containing S-tert-butyl-D-cysteine (D-Cys(Bu))

Authored by a Senior Application Scientist

Abstract

The incorporation of non-canonical amino acids into peptide therapeutics is a cornerstone of modern drug development, aimed at enhancing stability, modulating conformation, and improving pharmacokinetic profiles. Among these, D-amino acids are particularly valuable for their ability to confer resistance to proteolytic degradation.[1][2] This guide provides a comprehensive technical overview of the synthesis and thermodynamic stability analysis of peptides containing S-tert-butyl-D-cysteine (D-Cys(Bu)). We delve into the underlying principles of solid-phase peptide synthesis for these modified peptides, present detailed, field-proven protocols for assessing their thermodynamic stability via thermal and chemical denaturation, and offer insights into the structural implications of incorporating a D-enantiomer. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply these principles in their own work.

Introduction: The Strategic Imperative for D-Amino Acid Substitution

In the quest for potent and durable peptide-based drugs, enhancing stability is a primary objective. Natural peptides composed of L-amino acids are often susceptible to rapid degradation by proteases in vivo, limiting their therapeutic efficacy. A powerful strategy to overcome this limitation is the selective substitution of L-amino acids with their D-enantiomers.[3][4] Natural proteases are stereospecific and poorly recognize peptide bonds involving D-amino acids, leading to a significant increase in the peptide's serum half-life.[1][5]

Cysteine, with its reactive thiol side chain, is a uniquely versatile amino acid, crucial for forming stabilizing disulfide bridges and for conjugation strategies.[6] However, this reactivity necessitates the use of protecting groups during synthesis. The S-tert-butyl (tBu) group is a common choice for thiol protection in the widely used Fmoc/tBu orthogonal synthesis strategy.[7][8]

While the benefit of D-amino acids for proteolytic stability is well-established, their impact on the intrinsic thermodynamic stability of a peptide's folded structure is less straightforward. The thermodynamic stability, often quantified by the Gibbs free energy of unfolding (ΔG), dictates the equilibrium between the folded (functional) and unfolded (non-functional) states. A change in chirality can introduce local conformational perturbations that may either stabilize or destabilize the peptide's native structure.[1] Therefore, a thorough characterization of the thermodynamic stability of D-Cys(Bu)-containing peptides is a critical step in their development as therapeutics.

This guide provides the necessary theoretical foundation and practical protocols to synthesize these peptides and rigorously evaluate their thermodynamic stability.

Synthesis of D-Cys(Bu) Containing Peptides via Fmoc-SPPS

The synthesis of peptides containing D-Cys(Bu) is efficiently accomplished using the Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS) methodology.[9] This strategy relies on an orthogonal protection scheme where the N-terminal α-amino group is protected by the base-labile fluorenylmethyloxycarbonyl (Fmoc) group, and reactive side chains are protected by acid-labile groups, such as the tert-butyl (tBu) group.[7]

Causality of Component Selection

• Fmoc-D-Cys(tBu)-OH: This is the key building block. The Fmoc group is removed at each cycle of amino acid addition using a mild base (typically piperidine), leaving the peptide backbone and acid-labile side-chain protecting groups intact.[5]

• S-tert-butyl (tBu) Thiol Protection: The tBu group is robust and stable under the basic conditions of Fmoc deprotection.[7] It effectively prevents unwanted side reactions of the cysteine thiol, such as oxidation or disulfide formation, during synthesis. It is then efficiently removed during the final cleavage step with strong acid (trifluoroacetic acid, TFA).[10][11]

• Solid Support: A resin, such as Rink Amide or Wang resin, provides a solid anchor for the growing peptide chain, allowing for easy removal of excess reagents and byproducts through simple washing and filtration.[9]

Mandatory Visualization: SPPS Workflow

Caption: Workflow for Fmoc Solid-Phase Peptide Synthesis (SPPS).

Experimental Protocol: Fmoc-SPPS of a Model D-Cys(Bu) Peptide

This protocol describes the synthesis of a hypothetical 10-mer peptide (e.g., X-X-X-X-D-Cys(Bu)-X-X-X-X-X-NH₂) on a Rink Amide resin.

Materials:

• Rink Amide MBHA resin (0.5 mmol/g loading)

• Fmoc-protected L-amino acids and Fmoc-D-Cys(tBu)-OH

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• 1,2-Ethanedithiol (EDT)

• HPLC-grade water and acetonitrile

Procedure:

• Resin Swelling: Swell 100 mg of Rink Amide resin in DMF for 30 minutes in a peptide synthesis vessel.

• Initial Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes, drain, and repeat with fresh solution for 15 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• First Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (3 equivalents to resin loading) with HBTU (2.9 eq.) and DIPEA (6 eq.) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours.

  • Wash the resin with DMF (5 times). (Optional: Perform a Kaiser test to confirm complete coupling).

• Peptide Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the sequence, using Fmoc-D-Cys(tBu)-OH at the desired position.

• Final Cleavage and Deprotection:

  • After the final coupling and subsequent Fmoc deprotection, wash the resin with DMF, then DCM, and dry under vacuum.

  • Prepare a cleavage cocktail: 94% TFA, 2.5% Water, 2.5% EDT, 1% TIS. Causality: TIS and EDT act as scavengers to trap the reactive tBu cations released during cleavage, preventing side reactions like the re-alkylation of the deprotected cysteine thiol.[10]

  • Add the cleavage cocktail to the resin (approx. 10 mL/g of resin) and agitate for 2-3 hours at room temperature.

• Peptide Precipitation and Purification:

  • Filter the resin and collect the TFA solution.

  • Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

  • Dissolve the peptide in a water/acetonitrile mixture and purify using reverse-phase HPLC.

  • Lyophilize the pure fractions to obtain the final peptide powder.

Assessing Thermodynamic Stability

The thermodynamic stability of a peptide is determined by measuring its resistance to denaturation induced by heat or chemical agents.[12]

Method 1: Thermal Denaturation via Circular Dichroism (CD) Spectroscopy

Principle: CD spectroscopy measures the differential absorption of left- and right-circularly polarized light, which is sensitive to the chiral environment of the peptide backbone, and thus its secondary structure (α-helix, β-sheet).[13][14] As the temperature is increased, the peptide unfolds, leading to a loss of secondary structure. This change is monitored as a sigmoidal curve of CD signal versus temperature.[15][16] The midpoint of this transition is the melting temperature (Tm), a key indicator of thermal stability.[17][18]

Experimental Protocol: Thermal Melt CD

• Sample Preparation:

  • Dissolve the lyophilized peptide in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4). Avoid buffers with high absorbance in the far-UV region, like Tris.[18]

  • Determine the precise peptide concentration using UV absorbance at 280 nm (if Trp or Tyr are present) or by amino acid analysis.

  • Prepare a final sample solution at a concentration of 20-50 µM in a 1 mm pathlength quartz cuvette.

• Instrument Setup:

  • Use a CD spectrometer equipped with a Peltier temperature controller.

  • Set the wavelength to monitor a characteristic feature of the peptide's secondary structure (e.g., 222 nm for an α-helical peptide).[15][18]

• Data Acquisition:

  • Equilibrate the sample at a starting temperature (e.g., 10°C) for 5 minutes.

  • Record the CD signal.

  • Increase the temperature in increments of 1-2°C/min up to a final temperature where the peptide is fully unfolded (e.g., 90°C).[18]

  • Allow the sample to equilibrate for at least 30-60 seconds at each temperature point before recording the signal.

• Data Analysis:

  • Plot the CD signal (mdeg) as a function of temperature (°C).

  • Fit the data to a sigmoidal unfolding model (e.g., a two-state model) to determine the Tm.[18]

  • If the unfolding is reversible (confirmed by cooling the sample back to the starting temperature and regaining the initial signal), thermodynamic parameters like the van't Hoff enthalpy (ΔH) can also be extracted from the fit.[17]

Method 2: Chemical Denaturation

Principle: A chemical denaturant, such as guanidinium chloride (GdmCl), disrupts the non-covalent interactions that stabilize the peptide's folded structure.[19][20] By preparing a series of samples with increasing GdmCl concentrations at a constant temperature, one can monitor the unfolding transition.[21] The free energy of unfolding in the absence of denaturant (ΔG°(H₂O)) is determined by plotting ΔG as a function of denaturant concentration and extrapolating to zero concentration (Linear Extrapolation Method).[20]

Experimental Protocol: GdmCl Denaturation

• Sample Preparation:

  • Prepare a concentrated stock solution of the peptide in buffer.

  • Prepare a high-concentration stock solution of GdmCl (e.g., 8 M) in the same buffer and determine its precise concentration by refractive index.

  • Prepare a series of samples in cuvettes with a constant peptide concentration and varying GdmCl concentrations (e.g., from 0 M to 6 M in 0.25 M increments).

• Data Acquisition:

  • Use a CD spectrometer or a fluorescence spectrophotometer (if the peptide contains Trp or Tyr) to monitor the unfolding.

  • Allow each sample to equilibrate at a constant temperature (e.g., 25°C) for several hours or overnight to ensure equilibrium is reached.

  • Record the CD signal at a fixed wavelength or the fluorescence emission spectrum for each sample.

• Data Analysis:

  • Plot the spectroscopic signal versus GdmCl concentration to obtain the denaturation curve.

  • Convert the signal at each denaturant concentration to the fraction of unfolded peptide (Fu).

  • Calculate the equilibrium constant (K_u = Fu / (1-Fu)) and the free energy of unfolding (ΔG = -RT ln(K_u)) at each GdmCl concentration.

  • Plot ΔG versus [GdmCl]. The data should be linear in the transition region.

  • Fit the data to the linear equation: ΔG = ΔG°(H₂O) - m[GdmCl]. The y-intercept gives the thermodynamic stability of the peptide, and the slope (m-value) relates to the change in solvent-accessible surface area upon unfolding.[20]

Mandatory Visualization: Stability Assessment Workflow

Caption: Workflow for assessing peptide thermodynamic stability.

Data Interpretation: Structural Impact of D-Cys(Bu)

The substitution of an L-amino acid with a D-amino acid can have profound, and sometimes non-intuitive, effects on peptide structure and stability. While beneficial for resisting proteolysis, it does not automatically translate to enhanced thermodynamic stability.

Structural Rationale

The peptide backbone torsion angles (phi, psi) that are favorable for L-amino acids in common secondary structures like right-handed α-helices are energetically unfavorable for D-amino acids. Consequently, introducing a D-amino acid can:

• Disrupt α-Helices: A D-amino acid placed in the middle of a right-handed α-helical sequence can act as a "helix breaker," significantly destabilizing the structure.[1]

• Induce or Stabilize Turns: D-amino acids are often found in specific positions within β-turns, and their inclusion can be used to engineer or stabilize such structures.[3]

• Promote Alternative Structures: In some cases, multiple D-amino acid substitutions can lead to the formation of left-handed helices.[1]

The bulky S-tert-butyl group itself can also introduce steric constraints that influence local peptide conformation, independent of the chirality of the α-carbon.

Data Presentation: Comparative Stability Data

The following table presents hypothetical, yet realistic, data for a 15-mer helical peptide and its D-Cys(Bu) diastereomer to illustrate a potential outcome.

Peptide Variant	Position of Cys	Melting Temp (Tm) (°C)	Gibbs Free Energy (ΔG°(H₂O)) (kcal/mol)
Peptide A (L-Cys)	7	55.2	-4.8
Peptide B (D-Cys)	7	41.5	-2.9

Interpretation: In this hypothetical case, the substitution of L-Cys(Bu) with D-Cys(Bu) at position 7 (in the middle of the helix) leads to a significant decrease in both the melting temperature and the free energy of unfolding. This suggests that the D-enantiomer disrupts the native helical structure, making the peptide less thermodynamically stable.[1] Conversely, if the substitution were at a terminal position, the effect on stability might be negligible or even slightly stabilizing.[1]

Mandatory Visualization: D-Amino Acid Structural Perturbation

Caption: A D-amino acid can disrupt the regular H-bonding of an α-helix.

Conclusion

The incorporation of D-Cys(Bu) into peptides is a valuable technique for enhancing proteolytic resistance, a critical attribute for therapeutic candidates. However, this modification is not thermodynamically neutral. As demonstrated, the chirality of an amino acid can significantly impact the stability of the peptide's three-dimensional structure. A comprehensive analysis, employing techniques such as thermal and chemical denaturation, is therefore essential to fully understand the biophysical consequences of such substitutions. The protocols and principles outlined in this guide provide a robust framework for researchers to systematically evaluate their D-amino acid-containing peptides, ensuring that the pursuit of enhanced proteolytic stability does not inadvertently compromise the structural integrity required for biological function.

References

• Vertex AI Search. (n.d.). Integrating D-Cysteine into Peptide Synthesis: A Guide for Chemists.
• CD Formulation. (n.d.). Proteins & Peptides Stability and Thermal Denaturation Analysis.
• Hong, S. Y., Oh, J. E., & Lee, K. H. (n.d.). Effect of D-amino acid substitution on the stability, the secondary structure, and the activity of membrane-active peptide. PubMed.
• Mtoz Biolabs. (n.d.). The Methods of Measuring Protein Thermal Stability.
• Quora. (2021, January 9). How to check the thermodynamics stability of a protein molecule.
• Inglis, A. S., & Liu, T. Y. (1970). The Stability of Cysteine and Cystine during Acid Hydrolysis of Proteins and Peptides. The Journal of Biological Chemistry, 245(1), 112-116.
• Bachem. (2021, October 11). Cysteine Derivatives.
• BenchChem. (n.d.). Stability of the tert-Butyl (tBu) Protecting Group Under Various SPPS Conditions: A Comparative Guide.
• Tarrason, G., et al. (n.d.). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, ACS Publications.
• Digital CSIC. (2022, December 2). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids.
• Wikipedia. (n.d.). Denaturation (biochemistry).
• White, C. J., & Payne, R. J. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(17), 9771-9814.
• Morales-Reyes, C. A., et al. (2024). Molecular Dynamic Study on the Structure and Thermal Stability of Mutant Pediocin PA-1 Peptides Engineered with Cysteine Substitutions.
• Pastuszak, J. J., & Chimiak, A. (n.d.). tert-Butyl group as thiol protection in peptide synthesis. The Journal of Organic Chemistry.
• Greenfield, N. J. (n.d.). Using circular dichroism collected as a function of temperature to determine the thermodynamics of protein unfolding and binding interactions. PubMed Central.
• Pace, C. N., & Scholtz, J. M. (1996). Guanidine hydrochloride unfolding of peptide helices: separation of denaturant and salt effects. PubMed.
• Bak, J., et al. (2013). Protein Denaturation with Guanidinium: A 2D-IR Study. ACS Publications.
• ResearchGate. (n.d.). (PDF) The use of D-amino acids in peptide design.
• Cha-umpong, W., & Kungwan, N. (2010). Mechanisms of amphipathic helical peptide denaturation by guanidinium chloride and urea: a molecular dynamics simulation study. PubMed.
• Virtual Labs. (n.d.). To Study the Thermal Stability of Proteins.
• ResearchGate. (n.d.). (a) Cys thiol protection with the tert-butyl (tBu) protecting group and... | Download Scientific Diagram.
• bioRxiv. (2025, June 17). D-amino acid substitution and cyclisation enhance the stability and antimicrobial activity of arginine-rich peptides.
• Rogers, S., et al. (n.d.). Predicting unfolding thermodynamics and stable intermediates for alanine-rich helical peptides with the aid of coarse-grained molecular simulation. PubMed Central.
• YouTube. (2022, January 8). Thermal Denaturation of Proteins using Circular Dichroism || Practical Biochemistry.
• Zangi, R. (2009). Urea, but not guanidinium, destabilizes proteins by forming hydrogen bonds to the peptide group. PNAS.
• DeLaCruz, M., et al. (n.d.). Aminovinyl Cysteine Containing Peptides: A Unique Motif That Imparts Key Biological Activity. JACS Au - ACS Publications.
• Frederix, P. W. J. M., et al. (n.d.). The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine. PubMed Central.
• News-Medical. (2024, October 15). Assessing peptide stability under thermal stress conditions.
• boddy lab. (n.d.). Thermal denaturation of protein (by circular dichroism).
• Shang, D., et al. (2017). D-amino acid substitution enhances the stability of antimicrobial peptide polybia-CP. Oxford Academic.

Sources

• 1. Effect of D-amino acid substitution on the stability, the secondary structure, and the activity of membrane-active peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. D-amino acid substitution and cyclisation enhance the stability and antimicrobial activity of arginine-rich peptides | bioRxiv [biorxiv.org]
• 3. The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. nbinno.com [nbinno.com]
• 6. bachem.com [bachem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
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• 11. researchgate.net [researchgate.net]
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• 13. Proteins & Peptides Stability and Thermal Denaturation Analysis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 14. The Methods of Measuring Protein Thermal Stability | MtoZ Biolabs [mtoz-biolabs.com]
• 15. Virtual Labs [cds-iiith.vlabs.ac.in]
• 16. m.youtube.com [m.youtube.com]
• 17. Using circular dichroism collected as a function of temperature to determine the thermodynamics of protein unfolding and binding interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. boddylab.ca [boddylab.ca]
• 19. Denaturation (biochemistry) - Wikipedia [en.wikipedia.org]
• 20. Guanidine hydrochloride unfolding of peptide helices: separation of denaturant and salt effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

Technical Guide: Mirror-Image Phage Display Using Boc-D-Cys Derivatives

Executive Summary

Mirror-Image Phage Display (MIPD) represents a paradigm shift in peptide drug discovery, circumventing the inherent instability of natural L-peptides.[1] By screening a standard L-phage library against a synthetic D-enantiomer target , researchers can identify L-peptide binders.[2][3][4][5][6] The chiral mirror of these binders (D-peptides) will, by symmetry, bind the native L-target.[2][7] These D-peptides are resistant to proteolysis and possess low immunogenicity.[2]

This guide focuses on the critical chemical bottleneck of MIPD: the synthesis of the D-protein target.[8] We specifically address the use of Boc-D-Cys derivatives in Solid-Phase Peptide Synthesis (SPPS). While Fmoc chemistry is ubiquitous, Boc chemistry remains the gold standard for synthesizing "difficult" hydrophobic sequences, thioesters for Native Chemical Ligation (NCL), and aggregation-prone D-targets.

Part 1: Strategic Rationale – Why Boc-D-Cys?

The success of MIPD relies entirely on the chemical fidelity of the D-target. If the D-target is racemized or misfolded, the selected phage clones will be artifacts. Boc chemistry is selected over Fmoc for D-targets containing Cysteine for three mechanistic reasons:

• Aggregation Breaking: The repetitive TFA (trifluoroacetic acid) deprotection steps in Boc-SPPS protonate the peptide backbone, disrupting secondary structures (beta-sheets) that cause aggregation during the synthesis of D-proteins.

• Thioester Generation (NCL): For targets >50 amino acids, Native Chemical Ligation is required. Boc chemistry is the preferred route for generating C-terminal thioesters necessary for ligating D-protein fragments.

• Racemization Control: Base-mediated deprotection (Piperidine in Fmoc) can promote Cysteine racemization via proton abstraction at the

  -carbon. The acidic conditions of Boc chemistry minimize this risk.

Table 1: Boc-D-Cys Derivatives Selection Matrix

Derivative	Full Name	Stability Profile	Application in MIPD
Boc-D-Cys(pMeBzl)-OH	4-Methylbenzyl	Stable to TFA; Cleaved by HF	Primary Standard. Used for routine D-target synthesis. High stability during long synthesis cycles.
Boc-D-Cys(Acm)-OH	Acetamidomethyl	Stable to TFA & HF; Removed by Iodine ( )	Cyclization Control. Used for D-targets with multiple disulfide bonds to force specific folding topologies.
Boc-D-Cys(Trt)-OH	Trityl	Acid Labile (dilute TFA)	Selective Modification. Rare in Boc, but used if on-resin modification of the D-Cys thiol is required before HF cleavage.

Part 2: Chemical Synthesis of the D-Target

The Boc-SPPS Workflow

The following protocol details the synthesis of a D-protein target using Boc-D-Cys(pMeBzl)-OH .

Prerequisites:

• Resin: Boc-D-Amino Acid-PAM Resin (0.5 mmol/g loading).

• Activator: HBTU/HOBt (0.5 M in DMF). HOBt is critical to suppress racemization.

• Deprotection: 100% TFA (Trifluoroacetic acid).

• Neutralization: 10% DIEA in DCM.

Step-by-Step Protocol

• Swelling: Swell resin in DCM for 30 mins.

• Deprotection (The Acid Cycle):

  • Treat with 100% TFA (2 x 1 min) to remove the N-terminal Boc group.

  • Note: This harsh acid step breaks aggregation, a key advantage for D-peptides which often adopt novel folds.

• Wash: Flow DCM (3 x 1 min).

• Neutralization: Treat with 10% DIEA/DCM (2 x 1 min).

• Coupling (The Critical Step):

  • Dissolve Boc-D-Cys(pMeBzl)-OH (4 eq) and HBTU (3.9 eq) / HOBt (4 eq) in DMF.

  • Add DIEA (8 eq) immediately before adding to resin.

  • Reaction Time: 30–60 minutes.

  • Checkpoint: Perform Kaiser Test. If blue, recouple.

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

HF Cleavage (The "High Risk" Phase)

Boc-D-Cys(pMeBzl) requires Hydrogen Fluoride (HF) for deprotection. This is the most hazardous step but yields the cleanest Cysteine.

• Apparatus: Kel-F or Teflon vacuum line (Glass will dissolve/explode).

• Scavengers: p-Cresol and p-Thiocresol (90:10 ratio). Crucial to prevent benzyl cations from re-attaching to the D-Cys sulfur.

• Procedure:

  • Dry peptide-resin completely.

  • Condense anhydrous HF (-78°C) onto the resin/scavenger mix.

  • Warm to 0°C and stir for 60 mins.

  • Evaporate HF under vacuum.

  • Precipitate D-protein with cold Diethyl Ether.

  • Lyophilize from 5% Acetic Acid.

Part 3: The Mirror-Image Phage Display Workflow

Once the D-Target is synthesized, purified (HPLC), and folded (verified by CD spectroscopy), the biological phase begins.

Logic Visualization

The following diagram illustrates the symmetry logic. We do not screen D-phage (biologically impossible). We screen L-phage against a D-target.[2][3][4][5][6]

Figure 1: The Mirror-Image Phage Display Logic. The process pivots on the symmetry argument: if L-Peptide binds D-Target, then D-Peptide binds L-Target.

Biopanning Protocol

• Immobilization: Coat MaxiSorp plates with the D-Target (10 µg/mL in NaHCO3, pH 9.6). Block with BSA.

• Selection (Rounds 1-3):

  • Incubate L-phage library (e.g., M13) with immobilized D-Target.

  • Wash Stringency: Increase Tween-20 concentration each round (0.1% -> 0.5%) to remove weak binders.

  • Elution: Acidic elution (Glycine-HCl, pH 2.2) followed by immediate neutralization (Tris-HCl, pH 9.1).

• Amplification: Infect E. coli (ER2738) with eluted phage and propagate.

• Sequencing: Isolate ssDNA from individual plaques after Round 3 or 4.

Part 4: Validation & Synthesis of the D-Lead

Upon identifying a consensus L-peptide sequence (e.g., L-Cys-X-X-Cys), you must synthesize the D-enantiomer .

Synthesis of the Hit

• Use the same Boc-SPPS protocol as Part 2, or Fmoc-SPPS if the peptide is short (<30 AA).

• Critical Step: If the selected peptide is cyclic (disulfide constrained), you must oxidize the D-peptide to match the cyclic geometry of the phage-displayed L-peptide.

• Oxidation Protocol: Dissolve D-peptide in Ammonium Bicarbonate (pH 8.0) at 0.1 mg/mL. Stir open to air for 24-48 hours. Monitor by LC-MS (Mass shift of -2 Da).

Binding Confirmation (SPR)

Do not rely on ELISA alone. Use Surface Plasmon Resonance (SPR).

• Chip: Immobilize the Native L-Target (the disease protein).

• Analyte: Inject the synthetic D-Peptide .

• Control: Inject the L-Peptide (should NOT bind the L-Target).

Part 5: Troubleshooting & Quality Control

Racemization Checkpoint

The use of Boc-D-Cys minimizes, but does not eliminate, racemization.

• Method: Hydrolyze a small aliquot of the D-Target (6N HCl, 110°C, 24h).

• Analysis: Derivatize with Marfey's Reagent (FDAA) and analyze by HPLC.

• Acceptance: >95% D-enantiomer content. If <95%, optimize coupling (lower temperature, less base).

Solubility Issues

D-proteins often have different solubility profiles than L-proteins due to altered crystal packing, though solution behavior should be identical.

• Solution: If the D-Target aggregates on the ELISA plate, add 0.05% Tween-20 or use a hydrophilic linker (PEG) between the plate and the protein.

References

• Schumacher, T. N., et al. (1996). "Identification of D-peptide ligands through mirror-image phage display." Science, 271(5257), 1854-1857.[8] Link

• Eckert, D. M., & Kim, P. S. (2001). "Mechanisms of viral membrane fusion and its inhibition." Annual Review of Biochemistry, 70, 777-810. (Demonstrates D-peptide inhibitors for HIV). Link

• Mandal, K., et al. (2014). "Chemical synthesis and X-ray structure of a heterochiral {D-protein antagonist plus vascular endothelial growth factor-A} protein complex." Proceedings of the National Academy of Sciences, 111(35), 12653-12658. (Details on D-protein synthesis). Link

• Kent, S. B. (2009). "Total chemical synthesis of proteins." Chemical Society Reviews, 38(2), 338-351. (The authority on Boc-chemistry for protein synthesis). Link

Sources

• 1. Clever Approach May Provide New Clues to Drug Design | Whitehead Institute [wi.mit.edu]
• 2. Generating a mirror-image monobody targeting MCP-1 via TRAP display and chemical protein synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical protein synthesis-assisted high-throughput screening strategies for D-peptides in drug discovery [html.rhhz.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Mirror Image Phage Display - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 7. Identification of D-peptide ligands through mirror-image phage display - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mirror Image Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Protease Resistance of S-Alkylated D-Cysteine Peptides

This technical guide details the design, synthesis, and validation of S-alkylated D-cysteine peptides—a class of peptidomimetics engineered for extreme protease resistance and enhanced pharmacokinetic profiles.

A Technical Guide to Molecular Architecture and Therapeutic Stability

Executive Summary

The clinical translation of peptide therapeutics is frequently stalled by rapid proteolytic clearance. While the incorporation of D-amino acids (enantiomers) provides a baseline defense against stereoselective proteases, it often fails to address issues of conformational entropy and renal clearance.

S-alkylated D-cysteine peptides represent a synergistic architectural solution. By combining the non-natural stereochemistry of D-cysteine with the robust thioether linkage of S-alkylation, researchers can achieve a "double-lock" mechanism:

• Backbone Resistance: D-chirality prevents substrate recognition by endogenous L-proteases (e.g., trypsin, chymotrypsin).

• Side-Chain Constraint: S-alkylation (stapling, lipidation, or cyclization) locks the peptide into a bioactive conformation, shielding the backbone from solvent and enzyme access while extending serum half-life via albumin binding.

Mechanistic Foundations

The Chirality Mismatch

Proteases such as trypsin possess active sites evolved to bind L-amino acids in a specific extended conformation. The substitution of L-cysteine with D-cysteine inverts the tetrahedral geometry of the

-carbon. This inversion creates a steric clash within the protease's S1 binding pocket, rendering the scissile bond inaccessible to the catalytic triad (e.g., Ser-His-Asp).

The Thioether Shield (S-Alkylation)

Unmodified thiols (-SH) in cysteine are susceptible to oxidation (disulfide shuffling) and elimination (beta-elimination). S-alkylation converts the labile thiol into a stable thioether .

• Chemical Stability: The C-S-C bond is chemically inert under physiological conditions.

• Steric Shielding: Bulky alkyl groups (e.g., lipids, staples) provide a "umbrella effect," physically blocking proteases from approaching adjacent peptide bonds.

Diagram: Mechanism of Resistance

The following diagram illustrates the dual-resistance mechanism:

Figure 1: Mechanism of Protease Resistance. D-chirality prevents active site binding, while S-alkylation provides steric shielding and conformational locking.

Synthesis & Chemical Biology

Synthesizing S-alkylated D-cysteine peptides requires a modified Solid Phase Peptide Synthesis (SPPS) workflow to prevent racemization and ensure site-specific alkylation.

Strategic Planning

• Resin Choice: 2-Chlorotrityl chloride (2-CTC) resin is preferred to prevent D-Cys racemization during loading.

• Protecting Groups:

  • Fmoc-D-Cys(Trt)-OH: For standard synthesis where alkylation occurs after global deprotection.

  • Fmoc-D-Cys(Mmt)-OH: For on-resin alkylation. The Mmt group can be removed selectively with dilute TFA (1%), leaving other side chains protected.

Protocol: On-Resin S-Alkylation

This method is superior for stapling or lipidation as it avoids solubility issues associated with hydrophobic alkyl groups.

• Peptide Assembly: Synthesize the full sequence using standard Fmoc/tBu SPPS on Rink Amide or 2-CTC resin.

• Selective Deprotection: Wash resin with DCM.[1] Treat with 1% TFA/5% TIS in DCM (10 x 2 min) to remove the Mmt group from D-Cys. The solution will turn yellow/orange (trityl cation). Wash until the solution is clear.

• Alkylation:

  • Reagents: Dissolve Alkyl Halide (e.g., Bromoacetic acid, Lipid-bromide) (5 eq) and DIPEA (10 eq) in DMF.

  • Reaction: Add to resin and shake for 2–4 hours at Room Temperature.

  • Monitoring: Check completion with the Ellman’s test (should be negative for free thiols).

• Global Cleavage: Treat resin with 95% TFA / 2.5% TIS / 2.5% H2O for 2 hours. (Avoid EDT if S-alkyl group is sensitive, though thioethers are generally stable).

Diagram: Synthesis Workflow

Figure 2: On-Resin S-Alkylation Workflow utilizing orthogonal Mmt protection strategies.

Experimental Validation Assays

To validate the "super-stability" of these constructs, a rigorous comparative assay against serum proteases and specific enzymes (Trypsin) is required.

In Vitro Serum Stability Assay (LC-MS)

This protocol quantifies the half-life (

) of the peptide in a biologically relevant matrix.

Materials:

• Pooled Human Serum (Sigma or similar).

• Internal Standard (e.g., Caffeine or a stable isotope-labeled peptide).

• LC-MS/MS system (e.g., Agilent Q-TOF or Thermo Orbitrap).

Protocol:

• Preparation: Prepare a 1 mM stock of the S-alkylated D-peptide in water/DMSO.

• Incubation: Add peptide to 100% Human Serum (pre-warmed to 37°C) to a final concentration of 10 µM.

• Sampling: At time points

  :

  • Remove 50 µL of the serum mixture.

  • Add 200 µL of ice-cold Acetonitrile containing 1% Formic Acid (to precipitate serum proteins).

  • Vortex (30s) and Centrifuge (10,000 x g, 10 min, 4°C).

• Analysis: Inject the supernatant onto a C18 reverse-phase column. Monitor the Molecular Ion [M+H]+.

• Calculation: Plot Peak Area (Peptide/Internal Standard) vs. Time. Fit to a first-order decay equation:

  .

Comparative Data Presentation

When reporting results, structure your data to highlight the fold-increase in stability.

Peptide Construct	Chirality	Modification	t1/2 (Human Serum)	Fold Improvement
Native Sequence	L-Amino Acids	None (Free SH)	< 0.5 hours	1.0x (Baseline)
D-Enantiomer	D-Amino Acids	None (Free SH)	~12 hours	24x
S-Alkylated L	L-Amino Acids	C16-Lipid	~4 hours	8x
Target Construct	D-Amino Acids	S-C16-Lipid	> 48 hours	> 96x

Diagram: Analytical Logic

Figure 3: Workflow for LC-MS based serum stability profiling.

Therapeutic Implications

The S-alkylated D-cysteine motif is particularly valuable in two emerging drug discovery platforms:

• Mirror-Image Phage Display: Libraries of L-peptides are screened against a D-protein target.[2][3] The winning L-peptide sequence is synthesized as a D-peptide.[2] Incorporating D-Cys allows for post-selection chemical modification (lipidation/PEGylation) without altering the core binding interface, provided the alkyl group points away from the binding pocket.

• Peptide Stapling: "Stapling" D-peptides using bis-alkylating agents on two D-Cys residues (e.g., at

  positions) creates hyper-stable helices that can penetrate cell membranes, targeting intracellular protein-protein interactions (PPIs) that are "undruggable" with small molecules.

References

• Frontiers in Pharmacology. (2020). D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance.Link

• Journal of the American Chemical Society. (2016). Development of Substrate-Directed Activity-Based Probes via Disulfide-Trapping. (Discusses cysteine alkylation chemistry). Link

• National Institutes of Health (PMC). (2022). Strategies for Improving Peptide Stability and Delivery. (Covers stapling and D-amino acids).[4] Link

• Sigma-Aldrich. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.Link

• Creative Peptides. Mirror Image Phage Display Technology.Link

Sources

• 1. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 2. Protease-Resistant Peptide Design – Empowering Nature's Fragile Warriors Against HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mirror Image Phage Display - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 4. Frontiers | D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase Peptide Synthesis with Boc-D-Cys(Bu)-OH

For: Researchers, scientists, and drug development professionals.

Introduction: Navigating the Nuances of Cysteine Incorporation in Boc-SPPS

The synthesis of peptides containing cysteine residues is a cornerstone of peptide chemistry, pivotal for creating therapeutics, research tools, and biomaterials. The unique reactivity of the cysteine thiol group, while essential for forming structural disulfide bonds and for bioconjugation, presents significant challenges during solid-phase peptide synthesis (SPPS).[1] Protecting this reactive side chain is not merely a suggestion but a necessity to prevent unwanted side reactions such as oxidation and alkylation.[1]

This guide provides a comprehensive overview and detailed protocols for the use of N-α-Boc-D-Cysteine(S-tert-butyl)-OH, abbreviated as Boc-D-Cys(tBu)-OH, in Boc-based solid-phase peptide synthesis. The Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy, a classic and robust method, relies on a graded acid lability for the differential removal of the temporary N-α-protecting group (Boc) and the more permanent side-chain protecting groups.[2]

The selection of the S-tert-butyl (tBu) group for the protection of the cysteine thiol offers specific advantages. It is stable to the repetitive trifluoroacetic acid (TFA) treatments required for Boc group removal during the elongation of the peptide chain.[3] However, its successful implementation requires a deep understanding of the underlying chemistry to ensure high-yield and high-purity synthesis of the target peptide. This document will elucidate the rationale behind each step, from resin selection to the final cleavage, providing the user with the knowledge to not only follow the protocol but also to troubleshoot and adapt it for their specific needs.

The Chemistry of Protection: Why Boc and tBu?

In the Boc/Bzl protection scheme, the choice of protecting groups is dictated by their differential stability to acid. The N-α-Boc group is designed to be labile to moderate acid conditions, typically 50% trifluoroacetic acid (TFA) in dichloromethane (DCM), allowing for its selective removal at each cycle of amino acid addition.[4][5]

The S-tert-butyl (tBu) group, on the other hand, is significantly more stable to these conditions. Its removal, along with other benzyl-based side-chain protecting groups and the cleavage of the peptide from the resin, necessitates the use of a very strong acid, most commonly anhydrous hydrogen fluoride (HF).[4][6][7] This tiered acid lability is the cornerstone of the Boc-SPPS strategy.

The use of a D-amino acid, in this case, D-Cysteine, is often a strategic choice in drug development to enhance peptide stability against enzymatic degradation, thereby increasing its in vivo half-life. The synthetic protocols outlined here are equally applicable to the corresponding L-enantiomer.

Experimental Workflow: A Visual Guide

The following diagram illustrates the key stages in a single cycle of solid-phase peptide synthesis using Boc-D-Cys(tBu)-OH.

Caption: A single cycle of Boc-SPPS for the incorporation of Boc-D-Cys(tBu)-OH.

Quantitative Data Summary

The following table provides a summary of the typical reagents, concentrations, and reaction times for the key steps in the synthesis.

Step	Reagent/Solvent	Concentration/Ratio	Reaction Time	Purpose
Resin Swelling	Dichloromethane (DCM)	10-15 mL/g resin	30-60 min	Prepares the resin for synthesis by solvating the polymer chains.
Boc Deprotection	50% TFA in DCM	10 mL/g resin	1 x 5 min, 1 x 20 min	Removes the N-α-Boc group to expose the free amine for the next coupling.[4]
Neutralization	5-10% DIEA in DCM	10 mL/g resin	2 x 2 min	Neutralizes the TFA salt of the N-terminal amine to the free base.[5]
Coupling	Boc-D-Cys(tBu)-OH	2-4 equivalents	1-2 hours	Forms the peptide bond with the N-terminal amine of the growing peptide chain.
Coupling Reagent (e.g., HBTU/HOBt or DIC)	2-4 equivalents	1-2 hours	Activates the carboxylic acid of the incoming amino acid for amide bond formation.[8]
Base (e.g., DIEA)	4-8 equivalents	1-2 hours	Facilitates the coupling reaction by maintaining basic conditions.[9]
Capping (Optional)	Acetic Anhydride/DIEA in DCM	10% solution	15-30 min	Blocks any unreacted N-terminal amines to prevent the formation of deletion sequences.
Final Cleavage	Anhydrous Hydrogen Fluoride (HF)	~10 mL/g peptide-resin	45-60 min at 0°C	Cleaves the peptide from the resin and removes side-chain protecting groups, including S-tBu.[4]

Detailed Experimental Protocols

PART 1: Peptide Chain Elongation

This protocol describes a single coupling cycle for the incorporation of Boc-D-Cys(tBu)-OH.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-D-Cys(tBu)-OH

• Coupling reagents (e.g., HBTU/HOBt or DIC)

• N,N-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Isopropyl alcohol (IPA)

• Solid-phase synthesis vessel

• Shaker or mechanical stirrer

Protocol:

• Resin Preparation:

  • If starting a new synthesis, ensure the first amino acid is properly loaded onto the selected resin (e.g., Merrifield or PAM resin).[4]

  • Swell the peptide-resin in DCM for at least 30 minutes in the reaction vessel.[10] Drain the solvent.

• Boc Deprotection:

  • Add a solution of 50% TFA in DCM to the swollen resin.

  • Agitate for 5 minutes, then drain the solution.[4]

  • Add a fresh solution of 50% TFA in DCM and agitate for 20 minutes.[4]

  • Causality: The two-step TFA treatment ensures complete removal of the Boc group. The initial short treatment removes the bulk of the protecting group, while the second, longer treatment drives the reaction to completion.

  • Drain the TFA solution and wash the peptide-resin thoroughly with DCM (3x) and IPA (2x) to remove residual acid.[4]

• Neutralization:

  • Wash the peptide-resin with a 5-10% solution of DIEA in DCM (2x for 2 minutes each).[5]

  • Causality: The deprotection step leaves the N-terminal amine as a trifluoroacetate salt, which is unreactive in the subsequent coupling step. Neutralization with a non-nucleophilic base like DIEA regenerates the free amine.[5]

  • Wash the peptide-resin thoroughly with DCM (3-5x) to remove excess DIEA.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Boc-D-Cys(tBu)-OH (2-4 equivalents relative to the resin substitution) with your chosen coupling reagent (e.g., HBTU/HOBt or DIC) and DIEA in DMF or DCM for 5-10 minutes.

  • Causality: Pre-activation forms a highly reactive ester of the amino acid, facilitating efficient amide bond formation.[8]

  • Add the activated amino acid solution to the neutralized peptide-resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Monitoring: To ensure the coupling reaction has gone to completion, a small sample of the resin can be taken and subjected to a ninhydrin (Kaiser) test.[11] A negative result (no blue color) indicates the absence of free primary amines and a successful coupling.

• Washing:

  • Drain the coupling solution.

  • Wash the peptide-resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.[5][10]

• Cycle Repetition:

  • The peptide-resin is now ready for the next cycle, starting again with the Boc deprotection step. Repeat this cycle until the desired peptide sequence is assembled.

PART 2: Final Cleavage and Deprotection

WARNING: Anhydrous hydrogen fluoride (HF) is extremely toxic, corrosive, and volatile. This procedure must be performed in a dedicated, well-ventilated fume hood using a specialized all-fluorocarbon HF cleavage apparatus.[4] Appropriate personal protective equipment (gloves, lab coat, face shield) is mandatory. Only personnel trained in the handling of HF should perform this procedure.

Materials:

• Dried peptide-resin

• Anhydrous hydrogen fluoride (HF)

• Scavengers (e.g., anisole, p-cresol, dimethyl sulfide)

• HF cleavage apparatus

• Cold diethyl ether

• Stirring bar

Protocol:

• Preparation:

  • Thoroughly dry the peptide-resin under vacuum.

  • Place the dried peptide-resin in the reaction vessel of the HF apparatus.

  • Add a scavenger mixture. A common mixture for peptides containing cysteine is HF:anisole (9:1 v/v).[4] The addition of other scavengers like p-cresol can also be beneficial.

  • Causality: During cleavage, the acid-labile protecting groups are removed via an SN1 mechanism, generating reactive carbocations (e.g., tert-butyl cations from the tBu group).[7] Scavengers are nucleophilic compounds that trap these carbocations, preventing them from reacting with and modifying sensitive amino acid side chains like cysteine, methionine, and tryptophan.[7][12]

• HF Distillation and Cleavage:

  • Cool the reaction vessel in a dry ice/methanol bath.

  • Carefully distill the anhydrous HF into the reaction vessel, aiming for a ratio of approximately 10 mL of HF per gram of peptide-resin.[4]

  • Once the desired amount of HF is collected, switch the cooling bath to an ice bath to maintain the reaction temperature at 0°C.

  • Stir the reaction mixture for 45-60 minutes.[4]

• HF Removal:

  • After the reaction is complete, remove the HF by evaporation under a vacuum. This should be done carefully, ensuring the vapor is safely trapped and neutralized according to the apparatus manufacturer's instructions.

• Peptide Precipitation and Washing:

  • Once all the HF is removed, a residue containing the crude peptide and the resin remains.

  • Add cold diethyl ether to the residue to precipitate the peptide.

  • Thoroughly wash the precipitate with cold diethyl ether several times to remove the scavengers and any remaining organic-soluble impurities.[4]

• Peptide Extraction and Lyophilization:

  • After the ether washes, the crude peptide can be extracted from the resin using an appropriate aqueous buffer (e.g., 10% acetic acid).

  • Filter the solution to remove the resin beads.

  • The aqueous solution containing the peptide is then typically frozen and lyophilized to obtain the crude peptide as a fluffy powder.

• Purification:

  • The crude peptide should be analyzed and purified, most commonly by reverse-phase high-performance liquid chromatography (RP-HPLC).

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Incomplete Coupling	- Steric hindrance - Peptide aggregation - Insufficient activation time or reagents	- Double couple the problematic amino acid. - Use a different coupling reagent (e.g., HATU). - Perform the coupling at a slightly elevated temperature (use with caution).
Incomplete Boc Deprotection	- Insufficient TFA treatment time or concentration.	- Extend the second TFA treatment to 30 minutes. - Ensure the TFA solution is fresh.
Side Product Formation during Cleavage	- Insufficient or incorrect scavengers. - Reactive intermediates alkylating sensitive residues.	- Increase the scavenger concentration. - Use a "low-high" HF cleavage protocol, which uses a milder initial cleavage step to minimize carbocation formation.[4]
Oxidation of Cysteine	- Exposure of the free thiol to air, especially at neutral or basic pH.	- Keep the peptide in an acidic solution after cleavage. - If the free thiol is desired, work with degassed buffers. - If a disulfide bond is desired, proceed with an oxidation protocol.

Conclusion

The use of Boc-D-Cys(tBu)-OH in solid-phase peptide synthesis is a reliable method for incorporating cysteine into peptides, provided that careful attention is paid to the specific chemical requirements of the protecting groups. The protocols and explanations provided herein offer a robust framework for the successful synthesis of cysteine-containing peptides. By understanding the causality behind each step, from the selection of protecting groups to the critical final cleavage, researchers can confidently apply these methods to advance their work in drug discovery and chemical biology.

References

• Title: Anhydrous hydrogen fluoride cleavage in boc solid phase peptide synthesis - u:cris-Portal Source: u:cris-Portal URL
• Title: Boc Solid Phase Peptide Synthesis - ChemPep Source: ChemPep URL
• Title: Solid Phase Peptide Synthesis (SPPS)
• Title: Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC - NIH Source: PMC - NIH URL
• Title: Overview of Solid Phase Peptide Synthesis (SPPS)
• Title: Coupling Reagents for Solid Phase Peptide Synthesis Archives - AAPPTEC Source: AAPPTEC URL
• Title: Protocols for the Fmoc SPPS of Cysteine-Containing Peptides - Sigma-Aldrich Source: Sigma-Aldrich URL
• Title: Amino Acid Derivatives for Peptide Synthesis Source: AAPPTEC URL
• Title: Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing)
• Title: Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences - Luxembourg Bio Technologies Source: Luxembourg Bio Technologies URL
• Source: onlinelibrary.wiley.
• Title: Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem Source: Bachem URL
• Source: researchgate.

Sources

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]
• 5. peptide.com [peptide.com]
• 6. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 7. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. bachem.com [bachem.com]
• 10. bachem.com [bachem.com]
• 11. luxembourg-bio.com [luxembourg-bio.com]
• 12. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]

Incorporating Boc-S-butyl-D-Cys into hydrophobic peptide cores

Application Note: Incorporating Boc-S-butyl-D-Cys into Hydrophobic Peptide Cores

Executive Summary

The incorporation of D-cysteine derivatives into hydrophobic peptide cores is a high-impact strategy for drug development, enabling the engineering of protease-resistant macrocycles and constrained "stapled" peptides. This guide details the use of Boc-D-Cys(StBu)-OH (N-alpha-t-Butoxycarbonyl-S-tert-butylthio-D-cysteine).

Unlike standard cysteine protection, the S-tert-butylthio (StBu) group is an orthogonal disulfide-based protector. It survives the harsh acidity of hydrogen fluoride (HF) cleavage used in Boc chemistry, allowing for selective, post-synthetic manipulation of the thiol within hydrophobic domains. This protocol addresses the twin challenges of hydrophobic aggregation during synthesis and the selective deprotection of the StBu group to facilitate correct folding.

Strategic Rationale & Chemical Logic

Why Boc Chemistry for Hydrophobic Cores?

While Fmoc chemistry is popular, Boc chemistry remains the "gold standard" for synthesizing difficult, hydrophobic sequences (e.g., transmembrane domains, amyloidogenic cores).

• Mechanism of Solubilization: In Boc synthesis, the removal of the N-terminal Boc group with Trifluoroacetic Acid (TFA) results in a protonated N-terminal amine (

  ). This positive charge repels inter-chain aggregation and disrupts beta-sheet formation, keeping the growing chain accessible for the next coupling.

• Contrast with Fmoc: Fmoc removal yields a neutral amine, often leading to immediate aggregation and "truncated sequences" in hydrophobic regions [1].

The Role of Boc-D-Cys(StBu)-OH

• Conformational Control: The D-enantiomer introduces a "kink" in the peptide backbone, often favoring beta-turn structures which are critical for nucleating folding in compact hydrophobic cores.

• Orthogonality: The StBu group is stable to TFA (Boc removal) and HF (resin cleavage).[1] It is removed only by reduction (thiols or phosphines), allowing the researcher to purify the linear peptide first and then trigger cyclization in a controlled environment [2].

Critical Reagent Specifications

Component	Specification	Critical Note
Reagent	Boc-D-Cys(StBu)-OH	Ensure it is the S-tert-butylthio (disulfide) derivative, NOT the S-tert-butyl (thioether). The thioether is extremely difficult to remove.
CAS Number	102688-88-0 (L-isomer ref 30044-61-2)	Verify stereochemistry (D-form) by optical rotation if critical.
Molecular Weight	~309.45 g/mol
Solubility	Soluble in DMF, DCM, NMP	Hydrophobic nature aligns well with core synthesis.

Detailed Experimental Protocol

Phase A: Solid Phase Peptide Synthesis (SPPS)

Objective: Assemble the hydrophobic sequence without aggregation.

• Resin Selection: Use PAM Resin or MBHA Resin (0.5 mmol/g loading). Low loading reduces inter-chain aggregation.

• Swelling: Swell resin in Dichloromethane (DCM) for 30 mins, then wash with N-Methyl-2-pyrrolidone (NMP). NMP is superior to DMF for hydrophobic sequences.

• Deprotection (Boc Removal):

  • Treat with 100% TFA (Neat) or 50% TFA/DCM for 2 x 1 min (Flow wash) then 1 x 20 min.

  • Note: The high acid concentration ensures complete removal even in aggregated regions.

• In-Situ Neutralization (Critical Step):

  • Do NOT perform a separate neutralization wash (e.g., DIEA/DCM wash) as this returns the amine to a neutral, aggregation-prone state.

  • Protocol: Dissolve the activated amino acid (Boc-D-Cys(StBu)-OH) and coupling reagent (HBTU or HATU) in NMP. Add DIEA (N,N-Diisopropylethylamine) to this solution immediately before adding it to the resin.

  • The protonated resin is neutralized simultaneously with acylation, maximizing reaction efficiency [3].

• Coupling:

  • Use HATU (1.1 eq) / DIEA (2.5 eq) relative to Amino Acid (1.2 eq).

  • Reaction time: 1 hour. Double couple if the sequence is extremely hydrophobic (e.g., >5 consecutive Leu/Val/Ile/Phe).

Phase B: Resin Cleavage (HF)

Objective: Cleave peptide from resin and remove side-chain protection (except StBu).[1]

• Preparation: Dry the resin completely under high vacuum.

• Scavengers: Use p-Cresol (10% v/v).

  • Warning: Do NOT use thiols (e.g., ethanedithiol) if you wish to retain the StBu group, as thiols can prematurely reduce the disulfide in strong acid.

• Reaction: Treat with anhydrous Hydrogen Fluoride (HF) at 0°C for 60 minutes.

• Work-up: Evaporate HF. Precipitate peptide in ice-cold Diethyl Ether. Lyophilize from 50% Acetic Acid/Water.

  • Result: You now have a linear peptide with the StBu group intact on the D-Cys residue.

Phase C: Selective Deprotection of StBu

Objective: Expose the free thiol (-SH) for folding/stapling.

The StBu group is removed by thiol-disulfide exchange or phosphine reduction.

• Method A: Reduction in Solution (Preferred for Hydrophobic Peptides)

  • Dissolve the crude peptide (1 mg/mL) in a buffer suitable for solubility (e.g., 6M Guanidine HCl or 50% Acetonitrile/Water) at pH 7.5 (Tris or Phosphate).

  • Add TCEP (Tris(2-carboxyethyl)phosphine) at 10-fold molar excess.

    • Why TCEP? It is odorless, effective at acidic/neutral pH, and selectively reduces disulfides without attacking other functionalities.

  • Incubate at Room Temperature for 2-4 hours.

  • Purification: Immediately purify via RP-HPLC to remove the StBu byproduct and TCEP.

• Method B: Thiol Exchange (Alternative)

  • Use DTT (Dithiothreitol) or

    -Mercaptoethanol (BME) (20 eq).

  • Requires pH > 8.0 for rapid reaction.

  • Drawback: Excess reducing agent must be rigorously removed before any oxidation step.

Phase D: Oxidative Folding (Cyclization)

Objective: Form the disulfide staple within the hydrophobic core.

• Dilution: Dilute the purified, reduced peptide to 0.1 mg/mL (high dilution favors intramolecular cyclization over intermolecular aggregation).

• Buffer: 50% Acetonitrile/Water (to maintain solubility of the hydrophobic core), pH 7.5.

• Oxidant: Add DMSO (Dimethyl Sulfoxide) to 5-10% (v/v).

  • Mechanism:[2][3] DMSO acts as a mild oxidant, facilitating disulfide bond formation over 12-24 hours [4].

• Monitoring: Monitor by HPLC/MS. The cyclized peptide will typically elute earlier than the linear precursor due to a more compact hydrophobic surface area.

Visualizing the Pathway

The following diagram illustrates the orthogonal workflow, highlighting the stability of the StBu group during HF cleavage.

Caption: Orthogonal protection strategy using Boc-D-Cys(StBu)-OH. Note the survival of the protecting group during HF cleavage.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Steric hindrance in hydrophobic core or aggregation.	Switch to In-Situ Neutralization (Boc chemistry).[4] Increase temperature to 50°C during coupling. Use LD-Trans (LiCl/DMA) solvent system.
StBu Not Removed	pH too low during reduction; Old TCEP.	Adjust pH to 7.5-8.0. Prepare fresh TCEP solution. Ensure no organic solvent is quenching the reduction (rare).
Precipitation during Folding	Hydrophobic core aggregation in aqueous buffer.	Increase organic modifier (Acetonitrile/TFE) in folding buffer up to 50-70%. Use Guanidine HCl if folding allows.
Scrambled Disulfides	Presence of other Cys residues.	Use differential protection (e.g., Cys(Acm) vs Cys(StBu)) if multiple disulfides are required.

References

• Schnölzer, M., Alewood, P., Jones, A., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis.[4] International Journal of Peptide and Protein Research. Link

• Góngora-Benítez, M., et al. (2012). Acid-Labile Cys-Protecting Groups for the Fmoc/tBu Strategy: Filling the Gap. Organic Letters. Link

• Genscript. (2024). Mastering the Art of Hydrophobic Peptide Synthesis.Link

• Tam, J. P., et al. (1991). Disulfide bond formation in peptides by dimethyl sulfoxide. Scope and applications. Journal of the American Chemical Society. Link

• Sigma-Aldrich. (2024). Boc-Cys(StBu)-OH Product Specification.[5]Link

Sources

• 1. peptide.com [peptide.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]

Boc chemistry cleavage conditions for S-butyl cysteine residues

Application Note & Protocol Guide

Topic: Optimized Cleavage Conditions for N-Terminal Boc Group in the Presence of S-tert-Butyl Cysteine Residues

Audience: Researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS).

Executive Summary & Strategic Overview

The tert-butyloxycarbonyl (Boc) protecting group is a cornerstone of modern peptide synthesis, prized for its stability under a range of conditions and its clean, acid-labile removal. However, the deprotection of Boc-protected peptides containing sensitive residues, particularly cysteine, presents significant challenges. Cysteine's nucleophilic thiol side-chain, even when protected with an acid-stable group like S-tert-butyl (tBu), is susceptible to side reactions during acidolytic cleavage.

This guide provides a comprehensive framework for understanding and executing the selective cleavage of the N-terminal Boc group while preserving the integrity of S-tert-butyl cysteine. We will delve into the mechanistic underpinnings of the cleavage reaction, dissect the critical role of scavengers in mitigating side reactions, and present validated, step-by-step protocols. The causality behind each experimental choice is explained to empower researchers to not only follow procedures but also to troubleshoot and adapt them for their specific peptide sequences.

The Mechanistic Dichotomy: Deprotection vs. Side Reaction

Successful Boc cleavage hinges on promoting the desired deprotection pathway while suppressing unwanted side reactions. The process is initiated by protonation of the Boc group's carbonyl oxygen by a strong acid, typically trifluoroacetic acid (TFA). This is followed by the collapse of the protonated intermediate to release the deprotected amine, carbon dioxide, and, critically, a highly reactive tert-butyl cation (tBu+) [1][2].

This carbocation is the primary antagonist in this process. While it can be quenched by the solvent or deprotonate to form isobutylene, it can also readily alkylate nucleophilic residues within the peptide sequence[1]. The free thiol of a deprotected cysteine is an especially potent nucleophile, leading to the irreversible formation of an S-tert-butylated cysteine side-product[3]. This side reaction is a major source of impurity in crude peptide products.

The strategic imperative is, therefore, to intercept and neutralize the tert-butyl cation before it can react with the peptide. This is the fundamental role of a scavenger cocktail.

Caption: Boc cleavage mechanism and scavenger intervention.

Optimizing Cleavage: A Multi-Parameter Approach

Achieving high-purity deprotected peptide requires careful control over several experimental variables. The interplay between these factors determines the reaction's success.

Acid Reagent and Concentration

Trifluoroacetic acid (TFA) is the reagent of choice for Boc deprotection due to its volatility and appropriate acidity. While neat TFA can be used, it is often unnecessarily harsh[4].

• Standard Condition: A solution of 25-50% TFA in Dichloromethane (DCM) is the most common and effective condition for routine Boc deprotection[4][5]. This concentration provides a sufficiently acidic environment for rapid cleavage (typically 15-30 minutes) without promoting excessive side reactions.

• Stronger Acids: Reagents like Trifluoromethanesulfonic acid (TFMSA) are generally reserved for the cleavage of more robust side-chain protecting groups, including the S-tert-butyl group on cysteine itself[3][6]. Using TFMSA for simple N-terminal Boc deprotection increases the risk of side-product formation and is not recommended unless simultaneous side-chain deprotection is intended[3].

The Critical Role of the Scavenger Cocktail

The composition of the scavenger cocktail is the most important factor in preventing S-alkylation of cysteine and other sensitive residues like tryptophan and methionine[4][7]. A multi-component cocktail is often superior as different scavengers operate via different mechanisms.

Scavenger	Class	Primary Function	Typical % (v/v)	Reference(s)
Dithiothreitol (DTT)	Thiol	Highly effective nucleophile for trapping tBu⁺. Also acts as a reducing agent, preventing disulfide formation.	0.5 - 2.0%	[3]
Thioanisole	Thioether	A "soft" nucleophile that efficiently intercepts carbocations. Can also accelerate Arg(Pmc) deprotection.[7]	2.0 - 10.0%	[3][8]
Dimethyl Sulfide (DMS)	Thioether	Works synergistically with thioanisole to quench cations.[3]	2.0 - 10.0%	[3]
Triisopropylsilane (TIS)	Silane	A reductive scavenger that traps cations via hydride transfer. Effective against trityl cations as well.	1.0 - 5.0%	[8]
Water	Protic	Acts as a nucleophile to hydrolyze tBu⁺ and can help suppress side reactions by solvating the peptide.	1.0 - 5.0%	[3][8]
Ethanedithiol (EDT)	Thiol	An efficient scavenger for t-butyl cations, often used in cocktails for Trp-containing peptides.[7]	1.0 - 2.5%	[7]

Expert Insight: For peptides containing S-tert-butyl cysteine, a combination of a thiol scavenger (like DTT) and a thioether (like thioanisole) is highly recommended. DTT directly competes with the cysteine thiol for the tBu⁺ cation, while thioanisole provides a robust secondary trapping mechanism[3][8].

Reaction Time and Temperature

• Temperature: Reactions should be performed at room temperature. While initial mixing can be done in an ice bath to control any exotherm, prolonged low temperatures may slow the deprotection reaction unnecessarily[7]. Conversely, elevated temperatures significantly increase the rate of S-alkylation and should be avoided[3].

• Duration: For standard TFA/DCM conditions, a reaction time of 20-30 minutes is generally sufficient for complete N-terminal Boc removal[4][7]. Prolonged exposure to the acidic cleavage cocktail increases the probability of side reactions. Reaction progress should be monitored by HPLC if feasible.

Validated Experimental Protocols

Safety First: Trifluoroacetic acid (TFA) is a highly corrosive and toxic liquid. All procedures must be performed in a certified chemical fume hood. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

Caption: General workflow for Boc cleavage and peptide isolation.

Protocol 1: Standard Single-Step Boc Cleavage

This protocol is suitable for most sequences containing S-tert-butyl cysteine and other non-problematic residues.

Materials:

• Boc-protected peptide-resin (dried)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), peptide synthesis grade

• Scavenger Cocktail: Thioanisole, Dithiothreitol (DTT)

• Cold (-20°C) diethyl ether or MTBE

• Reaction vessel (round-bottom flask or fritted syringe)

• Filtration apparatus

• Centrifuge and centrifuge tubes

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) into a suitable reaction vessel. Add DCM (approx. 10 mL/g resin) and allow the resin to swell for 15-20 minutes. Drain the DCM.

• Cleavage Cocktail Preparation: In a separate flask, carefully prepare the cleavage cocktail. For 100 mg of resin, a volume of 2 mL is typically sufficient.

  • Recommended Cocktail: 50% TFA / 47% DCM / 2% Thioanisole / 1% DTT (w/v).

  • Calculation: 1.0 mL TFA + 0.94 mL DCM + 40 µL Thioanisole + 20 mg DTT.

• Cleavage Reaction: Add the prepared cleavage cocktail to the swollen resin. Stir or agitate the mixture gently at room temperature for 25 minutes [4].

• Peptide Collection: Filter the reaction mixture through a fritted funnel, collecting the filtrate into a clean flask[7].

• Resin Washing: Wash the resin twice with small volumes of fresh TFA (e.g., 0.5 mL), followed by two washes with DCM (e.g., 1 mL). Combine all filtrates with the initial collection.

• Peptide Precipitation: Place the combined filtrate into a centrifuge tube. Add cold diethyl ether (approx. 8-10 times the volume of the filtrate) dropwise while gently vortexing to precipitate the crude peptide.

• Isolation: Centrifuge the suspension (e.g., 10 min at 2000 x g). Carefully decant and discard the ether supernatant[7].

• Washing: Resuspend the peptide pellet in fresh cold ether, vortex briefly, and centrifuge again. Repeat this wash step at least two more times to remove residual TFA and scavengers[7].

• Drying: After the final wash, carefully decant the ether and dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator. The crude peptide is now ready for analysis and purification.

Protocol 2: Optimized Two-Step Cleavage for Highly Sensitive Peptides

For peptides that are particularly prone to S-alkylation or contain other acid-labile side-chain protecting groups, a two-step cleavage can offer superior results by controlling the concentration of reactive species[3].

Procedure:

• Initial Low-Acid Treatment: Treat the peptide-resin with a milder cleavage cocktail for 30 minutes .

  • Step 1 Cocktail: TFA/TIS/H₂O/Thioanisole/DMS/1% DTT (70:5:5:10:10)[3]. This lower TFA concentration generates the tBu⁺ cation more slowly, allowing the high concentration of scavengers to trap it effectively.

• Final Cleavage: After the initial 30 minutes, add neat TFA to the reaction mixture to bring the final TFA concentration up to approximately 80-90%. Continue the reaction for an additional 90-150 minutes to ensure complete deprotection of any other side-chain protecting groups[3].

• Work-up: Follow steps 4-9 from Protocol 1 for peptide collection, precipitation, and isolation.

Analytical Validation and Troubleshooting

Post-cleavage analysis is essential to validate the success of the deprotection and quantify any side-products.

• High-Performance Liquid Chromatography (HPLC): The primary tool for assessing the purity of the crude product. A reversed-phase C18 column with a water/acetonitrile gradient (containing 0.1% TFA) is standard. Incomplete cleavage will show a later-eluting peak corresponding to the Boc-protected peptide. The S-tert-butylated side-product will appear as a distinct, more hydrophobic (later-eluting) peak relative to the desired product.

• Mass Spectrometry (MS): ESI-MS or MALDI-TOF should be used to confirm the molecular weight of the main product peak. The mass of the S-tert-butylated side-product will be 56.11 Da higher than the desired peptide.

Problem Observed (HPLC/MS)	Potential Cause(s)	Recommended Solution(s)
Incomplete Deprotection (Starting material remains)	Insufficient reaction time; Low TFA concentration; Inadequate resin swelling.	Increase reaction time to 30-40 minutes; Ensure TFA concentration is at least 25% (preferably 50%); Ensure resin is fully swollen in DCM before adding cleavage cocktail.
Significant Side-Product (+56 Da) (S-tert-butylation)	Ineffective scavenging; Reaction time too long; Reaction temperature too high.	Optimize the scavenger cocktail: increase the concentration or add a thiol scavenger like DTT or EDT[3][7]; Reduce reaction time to the minimum required for complete deprotection (monitor by HPLC); Ensure the reaction is performed at room temperature. Consider the two-step cleavage protocol[3].
Peptide Oxidation (Dimer formation, +18 Da for Met)	Exposure to oxygen during cleavage or work-up.	Degas solvents; Work under an inert atmosphere (Nitrogen or Argon); Include a reducing scavenger like DTT in the cocktail.

Conclusion

The successful acidolytic cleavage of the N-terminal Boc group from peptides containing S-tert-butyl cysteine is a readily achievable process when the underlying chemical mechanisms are respected. The generation of the tert-butyl cation is an unavoidable consequence of the reaction, but its deleterious effects can be completely mitigated through the judicious use of a well-formulated scavenger cocktail. By carefully controlling the reaction parameters of acid concentration, time, temperature, and scavenger composition, researchers can reliably obtain high-purity crude peptides, streamlining subsequent purification efforts and ensuring the integrity of their synthetic targets.

References

• ACS Green Chemistry Institute. (n.d.). tert-Butyl Carbamate (BOC) Deprotection. American Chemical Society. Retrieved from [Link]

• Sala, A., et al. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development, 25(9), 2123–2130. Retrieved from [Link]

• Reddit r/Chempros. (2022). BOC deprotection under basic conditions in anion-exchange HPLC?. Retrieved from [Link]

• Spears, R. J., & Fascione, M. A. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(17), 9919-9981. Retrieved from [Link]

• ResearchGate. (2017). How to quench the t Bu cation and avoid the realkylation of cysteine with tBu in peptide cleavage?. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Aapptec. (n.d.). Amino Acid Sidechain Deprotection. Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Retrieved from [Link]

Sources

• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. BOC Protection and Deprotection [bzchemicals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chempep.com [chempep.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. peptide.com [peptide.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]

Synthesis of stapled peptides using S-alkylated D-cysteine

Application Note: Precision Synthesis of Stapled Peptides via S-Alkylated D-Cysteine

Executive Summary

This guide details the synthesis of stapled peptides utilizing S-alkylated D-cysteine . Unlike conventional Ring-Closing Metathesis (RCM) which relies on all-hydrocarbon tethers, cysteine-based stapling offers a chemoselective, metal-free route to macrocyclization. The incorporation of D-cysteine (D-Cys) is a critical design element; it introduces specific stereochemical constraints that can either reinforce right-handed

-helicity (when paired heterochirally with L-Cys) or stabilize specific turn geometries that are inaccessible to all-L isomers. Furthermore, the D-configuration confers enhanced resistance to proteolytic degradation.[1]

This protocol covers two distinct methodologies:

• Post-Synthetic Crosslinking: The "Two-Component" approach where D-Cys residues within a peptide are S-alkylated by a bis-electrophile (e.g.,

  -xylene dibromide).

• Pre-Synthetic Building Block Integration: The use of pre-S-alkylated D-Cys monomers (e.g., S-pentenyl-D-Cys) for subsequent RCM or thiol-ene stapling.

Strategic Rationale: Why S-Alkylated D-Cysteine?

The choice of S-alkylated D-cysteine over canonical L-cysteine or hydrocarbon stapling is driven by three factors:

• Stereochemical Matching: In an

  -helix, the side chains of residues at and project at specific angles. A standard L,L-staple can sometimes introduce strain that distorts the helix. A heterochiral staple (D-Cys at , L-Cys at , or vice versa) often allows the linker to span the gap with lower entropic penalty, preserving the helical geometry.

• Proteolytic Stability: D-amino acids are poor substrates for endogenous proteases.[1] Incorporating D-Cys at the staple points creates a "steric shield" that extends the serum half-life of the peptide.

• Chemoselectivity: The S-alkylation reaction exploits the high nucleophilicity of the thiolate anion (

  ), allowing stapling to occur in the presence of other unprotected functional groups (amines, hydroxyls) under mild aqueous conditions.

Workflow Visualization

The following diagram illustrates the decision matrix and workflow for synthesizing these constructs.

Caption: Workflow for generating stapled peptides using S-alkylated D-Cysteine via Post-Synthetic Crosslinking (Path A) or Pre-Synthetic Monomer Incorporation (Path B).

Protocol A: Post-Synthetic S-Alkylation (The "Crosslink" Method)

This is the most robust method for generating thioether-stapled peptides. It involves the reaction of a peptide containing D-Cys and L-Cys (or two D-Cys residues) with a bis-electrophile.

Materials

• Resin: Rink Amide MBHA (for C-term amides).

• Amino Acid: Fmoc-D-Cys(Trt)-OH (The trityl group is essential for standard TFA cleavage).

• Linker:

  -dibromo- -xylene (for rigid aromatic staples) or 1,4-diiodobutane (for flexible aliphatic staples).

• Buffer: 50 mM Ammonium Bicarbonate (

  ), pH 8.0.

• Solvent: Acetonitrile (ACN), DMF.[2]

Step-by-Step Methodology

1. Solid Phase Peptide Synthesis (SPPS)

• Synthesize the linear peptide using standard Fmoc/tBu chemistry.

• Critical Step: Incorporate Fmoc-D-Cys(Trt)-OH at the designated position (e.g., position

  ) and Fmoc-L-Cys(Trt)-OH at position .

• Note: Ensure the N-terminus is acetylated or protected if the N-terminal amine is not part of the design, to prevent side reactions with the linker (though amines are less nucleophilic than thiolates at pH 8).

2. Cleavage and Deprotection

• Cleave the peptide using a cocktail of TFA/TIS/H2O/EDT (92.5:2.5:2.5:2.5) for 2 hours.

• Why EDT? Ethanedithiol (EDT) is a crucial scavenger to prevent the re-attachment of the Trityl cation to the cysteine sulfur.

• Precipitate in cold diethyl ether, centrifuge, and lyophilize. Do not purify yet.

3. The S-Alkylation Stapling Reaction

• Dissolution: Dissolve the crude linear peptide in 50 mM NH4HCO3 / ACN (3:1 ratio) to a final concentration of 0.5–1.0 mM.

  • Self-Validating Check: The pH must be between 7.8 and 8.2. If too low, thiol deprotonation is inefficient. If too high (>9.0), disulfide formation competes.

• Reduction (Optional but Recommended): Add 1.5 equivalents of TCEP-HCl to ensure all cysteines are reduced (free -SH). Stir for 20 mins.

• Linker Addition: Prepare a 20 mM stock solution of the linker (

  -dibromo- -xylene) in ACN. Add 1.2 equivalents of the linker dropwise to the peptide solution while stirring.

• Incubation: Stir at Room Temperature (RT) for 1–2 hours.

• Monitoring: Monitor via LC-MS. The mass shift will be:

  .

  • Example: For xylene crosslink, shift is

    Da.

4. Quenching and Purification

• Quench the reaction by acidifying with TFA to pH < 3.

• Purify via RP-HPLC (C18 column) using a water/acetonitrile gradient.

Protocol B: Synthesis of Fmoc-S-Pentenyl-D-Cysteine (The "Building Block" Method)

This protocol is for researchers who wish to perform Ring-Closing Metathesis (RCM) but utilize the sulfur atom of D-Cys as the attachment point for the olefin, creating a sulfide-containing hydrocarbon staple.

Materials

• Substrate: Fmoc-D-Cys-OH (free thiol) or D-Cysteine hydrochloride (followed by Fmoc protection).

• Alkylating Agent: 5-bromo-1-pentene.

• Base: Cesium Carbonate (

  ) or DIPEA.

Step-by-Step Methodology

1. S-Alkylation of D-Cysteine

• Dissolve D-Cysteine HCl (10 mmol) in water/dioxane (1:1, 50 mL).

• Add 2.5 eq. of DIPEA to adjust pH to ~9.

• Add 1.1 eq. of 5-bromo-1-pentene dropwise.

• Stir for 4 hours at RT.

• Mechanism:[2][3]

  displacement of the bromide by the thiolate.

• Acidify to pH 2 with 1M HCl and extract with Ethyl Acetate. Isolate S-pentenyl-D-cysteine .

2. Fmoc Protection

• Dissolve the intermediate in water/dioxane with Sodium Carbonate (

  ) .

• Add Fmoc-OSu (1.1 eq.) and stir overnight.

• Workup: Acidify, extract, and purify via flash chromatography (Hexane/EtOAc).

• Product:Fmoc-S-pentenyl-D-Cys-OH .

3. Incorporation and RCM

• Use this building block in SPPS at positions

  and (or pair with an S-pentenyl-L-Cys).

• On-Resin RCM: Before cleavage, wash resin with DCM (anhydrous). Add Grubbs I or II Catalyst (20 mol%) in degassed DCE (Dichloroethane). Reflux or microwave at 40°C for 2 hours.

• Cleave and purify as standard.

Data Presentation & Analysis

When characterizing S-alkylated D-Cys peptides, specific signatures confirm success.

Parameter	Method	Expected Observation
Mass Shift	LC-MS (ESI)	Protocol A: +102-104 Da (Xylene staple). Protocol B: -28 Da (Loss of Ethylene during RCM).
Helicity	Circular Dichroism (CD)	Double minima at 208 nm and 222 nm (for -helix). Note: D-Cys may slightly alter the amplitude compared to all-L staples.
Stereopurity	Chiral GC/HPLC	Hydrolysis of peptide followed by chiral analysis to confirm D-Cys did not racemize to L-Cys during synthesis.
Stability	Proteolysis Assay	Incubate with Chymotrypsin. Stapled D-Cys peptides should show >50% intact material after 4h, vs <5% for linear L-peptides.

Troubleshooting & Critical Parameters

• Racemization Risk: Cysteine derivatives are prone to racemization during coupling, especially if pre-activated for too long.

  • Solution: Use DIC/Oxyma activation (superior to HBTU/DIEA for Cys) and limit coupling time to < 1 hour.

• Oxidation (Disulfide Formation): During Protocol A, linear peptides may form intramolecular disulfides instead of reacting with the linker.

  • Solution: Always perform the reaction in dilute conditions (< 1 mM) and include TCEP. If disulfides form, they are "dead ends" for the alkylation.

• Regioselectivity: If the peptide contains other Cys residues not intended for stapling, they must be protected with orthogonal groups (e.g., Cys(Acm) ) that are not removed during the initial TFA cleavage.

References

• Fairlie, D. P., & Dantas de Araujo, A. (2016).[4] Stapling Peptides Using Cysteine Crosslinking.[2][3][4][5] Biopolymers (Peptide Science).[2] Link

• Spokoyny, A. M., et al. (2013). A Perfluoroaryl-Cysteine S_NAr Chemistry Approach to Unprotected Peptide Stapling. Journal of the American Chemical Society. Link

• Timmerman, P., et al. (2005).[4] Rapid and quantitative cyclization of multiple peptide loops onto synthetic scaffolds for structural mimicry of protein surfaces. ChemBioChem. Link

• Schafmeister, C. E., et al. (2000). An All-Hydrocarbon Cross-Linking System for Enhancing the Helicity and Metabolic Stability of Peptides. Journal of the American Chemical Society. Link

• Perell, G. T., et al. (2017). Tuning Sulfur Oxidation States on Thioether-Bridged Peptide Macrocycles for Modulation of Protein Interactions. ChemBioChem. Link

Sources

• 1. nbinno.com [nbinno.com]
• 2. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. UQ eSpace [espace.library.uq.edu.au]

Application Notes &amp; Protocols: Coupling Reagents for Sterically Hindered Boc-D-Cys Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Sterically Hindered Couplings

The synthesis of peptides, particularly those containing complex or unnatural amino acids, is a cornerstone of modern drug discovery and biochemical research.[1] The formation of the amide bond, the fundamental linkage of all peptides, is deceptively complex. While routine couplings are often straightforward, significant challenges arise when dealing with sterically hindered amino acids.[2][3] This guide focuses on a particularly challenging case: the coupling of N-Boc-protected D-cysteine (Boc-D-Cys) derivatives.

The steric bulk of the tert-butyloxycarbonyl (Boc) protecting group, combined with the inherent challenges of the cysteine residue, can lead to slow reaction kinetics, incomplete couplings, and an increased risk of racemization.[2][4] Cysteine itself is prone to side reactions and racemization, a loss of stereochemical purity that can dramatically impact the biological activity of the final peptide.[4][5] Therefore, the choice of coupling reagent is not merely a practical consideration but a critical determinant of success in synthesizing complex, cysteine-containing peptides.[6]

This document provides a detailed overview of modern coupling reagents, explains the mechanistic principles behind their efficacy, and offers robust protocols tailored for overcoming the challenges associated with sterically hindered Boc-D-Cys derivatives.

Understanding the Mechanism of Action

Modern peptide coupling reagents are broadly categorized into carbodiimides, phosphonium salts, and aminium/uronium salts.[7][] While their structures vary, they share a common mechanistic goal: to activate the carboxylic acid of the incoming amino acid, transforming it into a highly reactive species that is readily attacked by the free amine of the growing peptide chain.

The most effective modern reagents, particularly the uronium and phosphonium salts, achieve this by generating a reactive ester intermediate in situ.[9] Additives like 1-hydroxybenzotriazole (HOBt) and its safer, more effective successor, OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate), play a crucial role.[10] These additives not only enhance reaction rates but are also highly effective at suppressing racemization by preventing the formation of undesirable intermediates.[4][10]

The general workflow involves the activation of the carboxylic acid by the coupling reagent, often in the presence of a non-nucleophilic base, followed by nucleophilic attack from the N-terminal amine of the peptide chain to form the new amide bond.

Caption: General workflow for peptide bond formation.

Comparative Analysis of Coupling Reagents

The selection of a coupling reagent should be a deliberate choice based on the specific demands of the coupling reaction. For sterically hindered residues like Boc-D-Cys, high-reactivity reagents are generally preferred. Uronium/aminium salts are particularly effective in these scenarios.[7][11]

Reagent Class	Examples	Strengths	Weaknesses	Racemization Risk
Carbodiimides	DCC, DIC, EDC	Low cost, simple to use.[11]	Can form insoluble byproducts (DCU); requires additives (e.g., OxymaPure) to suppress racemization.[10][11]	High without additives.
Phosphonium Salts	PyBOP, PyAOP	High coupling efficiency with low racemization.[7] Byproducts are generally less hazardous than BOP.[12]	More expensive; solutions in DMF have moderate stability.[7] Can cause chain termination if used in excess.[12]	Low.
Uronium/Aminium Salts	HBTU, TBTU, HCTU	Excellent efficiency for routine synthesis; solutions are stable in DMF (except COMU).[9]	Can cause guanidinylation of the N-terminal amine, especially if activation is slow.	Low.
Advanced Uronium Salts	HATU	"Gold standard" for hindered couplings. Fast reaction kinetics and very low racemization tendency.[11][12]	High cost.[11]	Very Low.
Oxyma-Based Salts	COMU	High reactivity, potentially superior to HATU.[13] Non-explosive and has a better safety profile.[3][13]	Limited stability in DMF.[3]	Very Low.

Key Insight: For challenging couplings involving Boc-D-Cys, HATU and COMU are the reagents of choice. HATU is renowned for its reliability and efficiency in overcoming steric hindrance.[11] COMU, a third-generation uronium reagent, often shows greater coupling efficiency and reduced epimerization compared to HATU, and its byproducts are water-soluble, simplifying workup.[13] However, its instability in DMF must be considered for automated synthesis protocols.[3]

The Critical Role of Additives and Bases

Additives: The use of additives like HOBt or, more preferably, OxymaPure is strongly recommended for all carbodiimide-mediated couplings and is integral to the structure of most modern onium salts.[6] OxymaPure has demonstrated superior performance in enhancing coupling efficiency and suppressing racemization compared to HOBt, without the explosive hazard associated with benzotriazoles.[14]

Bases: A non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), is required to activate the amino acid.[11] However, the choice and amount of base can be critical. For cysteine-containing peptides, sterically hindered bases like 2,4,6-collidine have been shown to significantly suppress racemization compared to less hindered bases like NMM.[5] For highly efficient reagents like COMU, only 1 equivalent of base may be necessary, which can further minimize side reactions.[13]

Caption: Decision matrix for coupling reagent selection.

Recommended Protocols

The following protocols are designed for solid-phase peptide synthesis (SPPS) on a 0.1 mmol scale but can be adapted for solution-phase synthesis.

Protocol 1: HATU-Mediated Coupling of Boc-D-Cys(Trt)-OH

This protocol is the gold standard for difficult couplings and is highly reliable for sterically hindered residues. The trityl (Trt) group is a common acid-labile side-chain protecting group for cysteine.

Materials:

• Boc-D-Cys(Trt)-OH (0.4 mmol, 4 eq.)

• HATU (0.39 mmol, 3.9 eq.)

• N,N-Diisopropylethylamine (DIPEA) (0.8 mmol, 8 eq.)

• Resin-bound peptide with free N-terminal amine (0.1 mmol scale)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF (approx. 10 mL/g of resin) for 15-30 minutes in the reaction vessel.[15] Drain the DMF.

• Deprotection: If applicable, remove the N-terminal Boc group from the resin-bound peptide using standard conditions (e.g., 50% TFA in DCM).[16] Wash the resin thoroughly with DCM followed by DMF to neutralize.

• Activation Solution: In a separate vial, dissolve Boc-D-Cys(Trt)-OH and HATU in anhydrous DMF (approx. 2 mL).

• Pre-activation: Add DIPEA to the activation solution. The solution may change color. Allow the mixture to pre-activate for 1-2 minutes at room temperature.

• Coupling: Add the activated amino acid solution to the swollen, deprotected peptide-resin.

• Reaction: Agitate the reaction vessel at room temperature for 1-2 hours. For exceptionally difficult couplings, the reaction time can be extended or a double coupling can be performed.

• Washing: Drain the reaction solution and wash the resin extensively with DMF (3x), followed by DCM (3x), and finally isopropanol (2x) to remove all soluble reagents and byproducts.

• Confirmation: Perform a Kaiser test (ninhydrin test) to confirm the completion of the coupling. A negative result (yellow beads) indicates a successful reaction.[15]

Causality Note: Pre-activating the acid with HATU and DIPEA ensures the rapid formation of the highly reactive OAt-ester, which can efficiently acylate the sterically hindered N-terminal amine before side reactions can occur. Using a slight excess of the coupling reagent ensures the reaction goes to completion.[12]

Protocol 2: COMU-Mediated Coupling of Boc-D-Cys(Trt)-OH

This protocol utilizes the highly reactive and safer COMU reagent. It is particularly advantageous due to its high efficiency and the water-solubility of its byproducts.

Materials:

• Boc-D-Cys(Trt)-OH (0.3 mmol, 3 eq.)

• COMU (0.3 mmol, 3 eq.)

• 2,4,6-Collidine (0.6 mmol, 6 eq.) or DIPEA (0.3 mmol, 3 eq.)

• Resin-bound peptide with free N-terminal amine (0.1 mmol scale)

• Anhydrous DMF

Procedure:

• Resin Preparation: Swell and deprotect the peptide-resin as described in Protocol 1.

• Activation & Coupling: In a separate vial, dissolve Boc-D-Cys(Trt)-OH and COMU in anhydrous DMF (approx. 2 mL). Add the base (Collidine is preferred to minimize racemization). A color change from colorless to orange-red (with DIPEA) or pink (with Collidine) indicates activation.[13]

• Immediate Addition: Immediately add the activated solution to the peptide-resin.[17]

• Reaction: Agitate the reaction vessel at room temperature. The reaction is typically very fast, often complete within 10-30 minutes. The disappearance of the color can indicate reaction completion.[13][17] Monitor with a Kaiser test after 30 minutes.

• Washing: Drain the solution and wash the resin thoroughly with DMF (3x) and DCM (3x).

• Confirmation: Perform a Kaiser test to confirm reaction completion.

Causality Note: COMU is a true uronium salt, which contributes to its high reactivity.[13] The use of the sterically hindered base 2,4,6-collidine is particularly effective in preventing the abstraction of the alpha-proton of the activated cysteine, which is the primary mechanism of racemization.[5][18]

Conclusion

The successful incorporation of sterically hindered Boc-D-Cys derivatives is a challenging yet achievable goal in peptide synthesis. Success hinges on moving beyond traditional carbodiimide reagents and embracing the high reactivity and safety profiles of modern onium salt reagents. For maximum efficiency and stereochemical purity, HATU and COMU stand out as the premier choices. The careful selection of a hindered base, such as 2,4,6-collidine, provides an additional layer of protection against racemization. By understanding the mechanisms at play and implementing these robust, field-proven protocols, researchers can confidently tackle the synthesis of complex peptides, advancing the frontiers of science and drug development.

References

• Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• DilunBio. (2025). Commonly Used Coupling Reagents in Peptide Synthesis.
• ResearchGate. (n.d.). Suggested mechanism for the uronium side product formation.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). HBTU: The Uronium Reagent Revolutionizing Peptide Synthesis.
• GenScript. (2024). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
• BOC Sciences. (n.d.). Peptide Synthesis Reagents.
• ChemPep Inc. (n.d.). Boc Solid Phase Peptide Synthesis.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Rojas Lab. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. YouTube.

• Park, J. H., et al. (2012). Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II. Journal of Peptide Science, 18(8), 499-504. [Link]

• National Center for Biotechnology Information. (n.d.). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media.

• de la Torre, B. G., & Albericio, F. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5693–5702. [Link]

• T-I. Lan, et al. (2021). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 86(1), 1-16. [Link]

• Jad, Y. E., et al. (2020). OxymaPure Coupling Reagents: Beyond Solid-Phase Peptide Synthesis. Synlett, 31(15), 1445-1456. [Link]

• Luxembourg Bio Technologies. (2009). COMU: A third generation of uronium-type coupling reagents.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• CEM Corporation. (n.d.). Peptide/Amide bond Synthesis – OxymaPure®.
• Royal Society of Chemistry. (2019). Chapter 5: Peptide Manufacturing Methods and Challenges. In Peptide Therapeutics.

• Han, Y., et al. (1996). Racemization-free synthesis of C-terminal cysteine-peptide using 2-chlorotrityl resin. Tetrahedron Letters, 37(17), 2703-2706. [Link]

• ResearchGate. (n.d.). Racemization of Cys during synthesis of the model peptide, H-Gly-Cys-Phe-NH2, as a function of the Cys protecting group.
• Aapptec. (n.d.). Coupling Reagents.
• BioXconomy. (2024). CMC regulatory challenges during peptide development.
• AAPPTec. (n.d.). How to Synthesize a Peptide.

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. blog.mblintl.com [blog.mblintl.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. peptide.com [peptide.com]
• 5. Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bachem.com [bachem.com]
• 7. jpt.com [jpt.com]
• 9. nbinno.com [nbinno.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. file.globalso.com [file.globalso.com]
• 12. peptide.com [peptide.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. oxymapure.com [oxymapure.com]
• 15. peptide.com [peptide.com]
• 16. chempep.com [chempep.com]
• 17. luxembourg-bio.com [luxembourg-bio.com]
• 18. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]

Using Boc-(S)-butyl-D-Cys in peptidomimetic drug design

Application Note: Strategic Utilization of Boc-(S)-butyl-D-Cys in Peptidomimetic Drug Design

Executive Summary

In the landscape of peptidomimetic drug design, Boc-(S)-butyl-D-Cysteine (Boc-D-Cys(Bu)-OH) represents a high-value building block that addresses two critical failure points in peptide therapeutics: proteolytic instability and poor membrane permeability .[1]

Unlike standard cysteine derivatives used for disulfide bonding, this molecule functions as a structural chimera :

• The D-Configuration: Induces specific conformational constraints (reverse turns) and renders the peptide bond invisible to stereoselective proteases.[1]

• The S-butyl Thioether: Acts as a non-oxidizing, lipophilic surrogate for Methionine, enhancing hydrophobic collapse and blood-brain barrier (BBB) penetration without the risk of sulfoxide formation.

This guide provides the technical roadmap for integrating this residue into solid-phase peptide synthesis (SPPS) and validating its pharmacological advantages.

Chemical Profile & Strategic Utility

Critical Nomenclature Distinction:

WARNING: Do not confuse (S)-butyl (n-butyl thioether) with (S)-tert-butyl (StBu, a disulfide-based protecting group). [1] * Boc-Cys(StBu)-OH: Protecting group, removed by reduction.[1] Used for transient protection. [2] * Boc-Cys(Bu)-OH: Permanent modification.[1] Used for drug design to create stable hydrophobic cores.[1] This guide focuses on this permanent modification.

Feature	Property	Therapeutic Benefit
Stereochemistry	D-Enantiomer ( -configuration at -carbon)	Protease Resistance: Steric clash prevents fit into the S1 pocket of enzymes like Trypsin or Chymotrypsin.[1] Conformation: Promotes -turn (Type II') formation.
Side Chain	-n-butyl thioether ( )	Metabolic Stability: Unlike Methionine, it resists rapid oxidation to sulfoxide.[1] Lipophilicity: Increases LogP, improving passive transport across membranes.[1]
Protection	- -Boc (tert-butyloxycarbonyl)	Orthogonality: Compatible with "difficult sequence" synthesis using HF cleavage, preventing aggregation common in Fmoc chemistry.[1]

Mechanism of Action: The "Stability Shield"

The incorporation of Boc-(S)-butyl-D-Cys creates a local environment that frustrates enzymatic degradation.[1]

Figure 1: Mechanistic pathway showing how D-stereochemistry and the S-butyl side chain synergistically block protease access and enhance stability.[1]

Experimental Protocol: Boc-SPPS Incorporation

Challenge: D-Cysteine derivatives are prone to racemization (conversion back to L-form) during activation, particularly if base-mediated activation is prolonged.[1] Solution: Use a neutral activation protocol with rapid coupling dynamics.

Materials Required:

• Resin: MBHA (Methylbenzhydrylamine) resin (0.5 mmol/g loading).[1]

• Activators: DIC (Diisopropylcarbodiimide) / Oxyma Pure.[1] Avoid HBTU/DIEA to minimize base-catalyzed racemization.

• Solvents: DCM (Dichloromethane), DMF (Dimethylformamide), TFA (Trifluoroacetic acid).[1]

Step-by-Step Workflow:

• Resin Swelling:

  • Swell MBHA resin in DCM for 30 minutes.[1] Drain.

• Boc Deprotection (The TFA Cycle):

  • Treat resin with 50% TFA in DCM (containing 0.5% DTE scavenger) for 1 minute (flow wash).[1]

  • Treat again for 20 minutes (batch).

  • Rationale: Boc removal is acid-catalyzed.[1][] DTE prevents tert-butyl cations from alkylating the S-butyl side chain (though S-butyl is relatively stable, this is a safety margin).[1]

• Wash & Neutralization:

  • Wash: DCM (3x), DMF (3x).[1]

  • Neutralize: 5% DIEA in DMF (2 x 2 min). Critical: Ensure pH is basic (~8-9) before coupling, but do not soak.[1]

• Coupling (Low-Racemization Protocol):

  • Dissolve 3.0 eq of Boc-(S)-butyl-D-Cys in minimal DMF.

  • Add 3.0 eq Oxyma Pure.[1]

  • Add 3.0 eq DIC.

  • Pre-activate for exactly 2 minutes (solution turns yellow/orange).[1]

  • Add to resin immediately.[1] Shake for 60 minutes at Room Temp.

  • Note: Monitoring via Kaiser test is essential.[1] If recoupling is needed, use HATU/HOAt for the second pass but limit time to 30 mins.

• Final Cleavage (HF Method):

  • Note: Boc chemistry requires HF (Hydrogen Fluoride) cleavage.[1][4]

  • Reaction: HF (10 mL) + p-Cresol (1 mL) at 0°C for 60 mins.

  • Precipitate in cold diethyl ether.

Figure 2: Optimized Boc-SPPS cycle emphasizing the neutralization and activation steps critical for preventing D-Cys racemization.

Validation Protocol: Comparative Serum Stability Assay

To prove the efficacy of the peptidomimetic design, you must compare the D-Cys(Bu) analog against the native L-Cys or L-Met sequence.

Assay Setup:

• Substrate Preparation: Dissolve Peptide A (Native) and Peptide B (D-Cys-Bu Analog) in PBS (pH 7.[1]4) to a final concentration of 100 µM.

• Matrix: Pooled Human Serum (commercial source), heat-inactivated if studying purely chemical stability, or active for enzymatic stability.

• Incubation:

  • Mix 20 µL peptide stock + 180 µL Serum (1:10 ratio).

  • Incubate at 37°C with gentle shaking.

• Sampling Timepoints:

  • T = 0, 15m, 30m, 1h, 4h, 12h, 24h.

• Quenching & Analysis:

  • Aliquot 20 µL into 80 µL Acetonitrile (4% Formic Acid) to precipitate serum proteins.[1]

  • Centrifuge (10,000 x g, 10 min).

  • Analyze supernatant via LC-MS/MS .[1]

Data Interpretation:

• L-Analog: Typically shows rapid degradation (

  min) due to exopeptidases.[1]

• D-Cys(Bu) Analog: Should exhibit prolonged stability (

  hours).[1]

• Oxidation Check: Monitor the Mass Shift (+16 Da). The S-butyl group should show minimal oxidation compared to Methionine controls.[1]

References

• Merrifield, R. B. (1963).[1] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society. Link[1]

• Isidro-Llobet, A., et al. (2009).[1] Amino Acid-Protecting Groups. Chemical Reviews. (Comprehensive guide on orthogonality including Boc/Fmoc strategies). Link[1]

• Gentilucci, L., et al. (2010).[1] Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization. Current Pharmaceutical Design. Link

• Hruby, V. J. (2002).[1] Designing peptide receptor agonists and antagonists.[1] Nature Reviews Drug Discovery.[1] (Foundational text on using D-amino acids for conformational constraints). Link

• Sigma-Aldrich Technical Bulletin. Boc-Cys(StBu)-OH vs S-Alkyl derivatives. (General reference for chemical properties). Link

Sources

• 1. Boc-D-phenylalanine | C14H19NO4 | CID 637610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]

Introduction: The Imperative of Orthogonality in Peptide Synthesis

An Application Guide to Orthogonal Protection Strategies for Boc-S-tert-butyl-D-Cys

The chemical synthesis of peptides, particularly those rich in complex functional groups, is a testament to the power of controlled, stepwise chemical reactions. At the heart of this control lies the concept of protecting groups—temporary modifications of reactive functional groups that prevent undesired side reactions.[] For multifaceted amino acids like cysteine, with its highly nucleophilic thiol side chain, robust protection is paramount to prevent side reactions such as oxidation or alkylation.[2][3]

However, simple protection is often insufficient. The true challenge arises when multiple protecting groups are present in a single molecule, and one must be removed while others remain intact. This requirement for selective deprotection is the principle of orthogonality .[2][4] An orthogonal protecting group strategy employs a set of protecting groups that can be cleaved under distinct, non-interfering chemical conditions.[5][6]

This guide provides a detailed exploration of the orthogonal protection strategy involving N-terminally Boc-protected and S-tert-butylthio-protected D-cysteine (Boc-D-Cys(StBu)-OH). This specific combination is highly valuable in Boc-based solid-phase peptide synthesis (SPPS) due to the starkly different conditions required for the removal of each group, offering chemists precise control over peptide chain elongation and side-chain modification.[7] We will delve into the chemical principles, provide detailed experimental protocols, and discuss key applications for researchers in peptide chemistry and drug development.

Pillar 1: Understanding the Key Protecting Groups

The success of any orthogonal strategy hinges on the distinct chemical labilities of the chosen protecting groups. In the case of Boc-D-Cys(StBu)-OH, we leverage the acid-lability of the Boc group against the reduction-lability of the S-tert-butylthio group.

The Nα-tert-Butoxycarbonyl (Boc) Group

The Boc group is a cornerstone of one of the two primary strategies in solid-phase peptide synthesis.[2] It is introduced to protect the alpha-amino group of an amino acid.

• Chemical Nature and Stability: The Boc group is a carbamate that is stable to a wide range of nucleophiles and basic conditions.[8] This stability makes it compatible with the coupling conditions used during peptide chain elongation.

• Deprotection Mechanism: Its removal is achieved under anhydrous acidic conditions, most commonly with trifluoroacetic acid (TFA).[9][10] The mechanism involves protonation of the carbonyl oxygen, followed by the elimination of isobutylene and carbon dioxide, liberating the free amine as an ammonium salt. The formation of a stable tert-butyl cation is a key feature of this process.[4]

Caption: Mechanism of acid-catalyzed Boc group removal.

A critical consideration during Boc deprotection is the generation of the tert-butyl cation, which is a potent electrophile. This cation can alkylate sensitive residues, particularly the thiol of a deprotected cysteine or the indole ring of tryptophan.[10][11] To prevent these side reactions, scavengers such as triisopropylsilane (TIS), water, or thioanisole are included in the cleavage cocktail to trap the cation.[11]

The S-tert-butylthio (StBu) Group

The S-tert-butylthio (StBu) group is an effective protecting group for the cysteine thiol side chain, offering a distinct advantage due to its unique cleavage condition.

• Chemical Nature and Stability: The StBu group is a disulfide. Crucially, it is stable to the repetitive treatments with moderate acids like TFA used for Nα-Boc group removal during SPPS.[7] This acid stability is the foundation of its orthogonality with the Boc group.

• Deprotection Mechanism: The StBu group is selectively cleaved under mild reducing conditions.[7][12] Reagents such as thiols (e.g., dithiothreitol (DTT), β-mercaptoethanol) or trialkylphosphines (e.g., tributylphosphine, TCEP) readily reduce the disulfide bond, releasing the free cysteine thiol and tert-butyl thiol as a byproduct.[13]

Caption: Mechanism of reductive StBu group removal.

Pillar 2: The Orthogonal Deprotection Workflow

The combination of Boc and StBu protecting groups allows for a highly controlled, stepwise synthesis. A researcher can choose to remove the N-terminal Boc group to extend the peptide chain or to remove the Cys(StBu) group for side-chain modification or disulfide bridging, all while the peptide remains anchored to the solid-phase resin.

Caption: Orthogonal workflow for Boc-Cys(StBu) in SPPS.

Pillar 3: Application Notes and Experimental Protocols

The following protocols are designed to be self-validating, providing clear steps and the rationale behind them.

Protocol 1: Selective Nα-Boc Deprotection on Solid Phase

This protocol describes the removal of the N-terminal Boc group to prepare the peptide-resin for the coupling of the next amino acid, while the Cys(StBu) group remains intact.

Materials:

• Boc-protected peptide-resin (1.0 g)

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Scavenger: Triisopropylsilane (TIS)

• Deprotection Solution: 50% TFA, 2.5% TIS in DCM (v/v/v)

• Neutralization Solution: 10% Diisopropylethylamine (DIPEA) in DCM (v/v)

• Reaction vessel for solid-phase synthesis

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM (10 mL) for 20 minutes.

• Pre-wash: Drain the DCM and add the Deprotection Solution (10 mL). Agitate for 2 minutes and drain. This step removes residual water.[9]

• Deprotection: Add a fresh portion of the Deprotection Solution (10 mL). Agitate the mixture for 20-30 minutes at room temperature. The reaction progress can be monitored by a qualitative ninhydrin test, which will turn positive upon exposure of the free amine.

• Washing: Drain the deprotection solution. Wash the resin thoroughly with DCM (5 x 10 mL) to remove TFA and cleaved byproducts.

• Neutralization: Wash the resin with the Neutralization Solution (2 x 10 mL) for 2 minutes each, followed by extensive washing with DCM (5 x 10 mL).

• Validation: The resin is now ready for the next coupling step. The presence of a free primary amine can be confirmed with a positive ninhydrin test. The Cys(StBu) group remains unaffected.

Causality: The use of 50% TFA is sufficiently acidic to cleave the Boc group rapidly without being harsh enough to affect the acid-stable StBu group or the resin linkage (for most standard resins like Merrifield).[9] TIS is included as a scavenger to irreversibly trap the generated tert-butyl cations, preventing side-alkylation of sensitive residues.[11]

Protocol 2: Selective S-tert-butylthio (StBu) Deprotection on Solid Phase

This protocol is used to expose the cysteine thiol for on-resin modifications, such as cyclization or labeling, while the N-terminal Boc group remains in place.

Materials:

• Peptide-resin containing Cys(StBu) (0.5 g)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dithiothreitol (DTT)

• N-Methylmorpholine (NMM) or Diisopropylethylamine (DIPEA)

• Deprotection Solution: 0.1 M DTT, 0.2 M NMM in DMF. (Prepare fresh).

• Reaction vessel for solid-phase synthesis

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF (5 mL) for 20 minutes.

• Deprotection: Drain the DMF and add the Deprotection Solution (5 mL). Agitate the mixture for 30 minutes at room temperature. Repeat this step two more times with fresh solution.

• Monitoring: Reaction completion can be monitored by taking a small sample of the resin, cleaving the peptide, and analyzing by LC-MS to confirm the mass change corresponding to the loss of the StBu group (-89 Da).

• Washing: Drain the deprotection solution. Wash the resin thoroughly with DMF (5 x 5 mL) and then DCM (5 x 5 mL) to remove the reducing agent and byproducts.

• Validation: The resin now bears a peptide with a free cysteine thiol, ready for subsequent modification. The absence of the StBu group can be confirmed by Ellman's test on a cleaved sample.

Causality: DTT is a potent reducing agent that efficiently cleaves the disulfide bond of the StBu group via thiol-disulfide exchange.[13] The presence of a mild base like NMM facilitates the reaction by ensuring the thiolate form of the reducing agent is present.[13] This reductive condition is completely orthogonal to the acid-labile Boc group and other standard acid-labile side-chain protecting groups.

Data and Strategy Summary

Protecting Group	Location	Cleavage Reagent	Conditions	Orthogonality
Boc	Nα-Amine	Trifluoroacetic Acid (TFA)	50% TFA in DCM, 20-30 min, RT	Stable to reduction (DTT) and mild base.
StBu	Cys Thiol	Dithiothreitol (DTT) or TCEP	0.1 M DTT, base (NMM), in DMF, 3x30 min, RT	Stable to acid (TFA) used for Boc removal.[7]
tBu	Cys Thiol	Mercury(II) Acetate or TFMSA	Hg(OAc)₂/TFA or TFMSA/TFA	Stable to acid (TFA) for Boc removal, but requires harsh/toxic reagents for its own cleavage.[13][14]

Contrasting Strategy: The S-tert-butyl (tBu) Group

While the user's query mentioned "S-tert-butyl," it's important to distinguish it from "S-tert-butylthio." The S-tert-butyl (tBu) group is a thioether, not a disulfide. It is also stable to standard TFA treatment, making it technically orthogonal to Boc deprotection.[14] However, its removal is significantly more challenging, typically requiring very strong acids like trifluoromethanesulfonic acid (TFMSA) or toxic heavy metal salts like mercury(II) acetate.[13][14][15] This lack of a mild cleavage condition makes it less versatile for strategies requiring selective on-resin side-chain manipulation compared to the StBu group.

Conclusion

The orthogonal pairing of the acid-labile Nα-Boc group and the reduction-labile S-StBu group provides a powerful and versatile strategy for the synthesis of complex D-cysteine-containing peptides. This combination allows for precise, independent control over peptide chain elongation and side-chain modification. By understanding the distinct chemical mechanisms of deprotection and employing validated protocols, researchers can confidently construct intricate peptide architectures, paving the way for new frontiers in drug discovery and chemical biology.

References

• Current time information in Vienna,
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• A Comparative Guide to Boc and Other Acid-Labile Protecting Groups. Benchchem.
• An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. PMC - NIH.
• Boc-Cys(StBu)-OH | 30044-61-2. Benchchem.
• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews (RSC Publishing).
• A novel thiol-labile cysteine protecting group for peptide synthesis based on a pyridazinedione (PD) scaffold.
• Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters.
• Peptide synthesis: Protecting groups for amine and carboxyl functionality. YouTube.
• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd.
• Total stepwise solid-phase synthesis of peptide–oligonucleotide conjugates using side-chain Boc/tBu protecting groups.
• Cysteine protecting groups: applications in peptide and protein science. RSC Publishing.
• Amino Acid Protection & Deprotection Services. BOC Sciences.
• Amino Acid Sidechain Deprotection. Aapptec Peptides.
• Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. Sigma-Aldrich.
• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis.
• Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Digital CSIC.
• Boc Solid Phase Peptide Synthesis. ChemPep.
• An Efficient Procedure for Cleavage of T-Butyl Protected Cysteine in Solid Phase Peptide Synthesis.
• Amino Acid Deriv
• Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3*7H20-NaI System in Acetonitrile. Organic Chemistry Portal.
• tert-Butyloxycarbonyl protecting group. Wikipedia.

Sources

• 2. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Boc-Cys(StBu)-OH | 30044-61-2 | Benchchem [benchchem.com]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. chempep.com [chempep.com]
• 10. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A novel thiol-labile cysteine protecting group for peptide synthesis based on a pyridazinedione (PD) scaffold - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC03802H [pubs.rsc.org]
• 13. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 14. peptide.com [peptide.com]
• 15. researchgate.net [researchgate.net]

Application Note: Fmoc vs. Boc Strategies for S-butylated Cysteine (Cys(StBu)) Incorporation and Regioselective Disulfide Formation

Executive Summary

The incorporation of S-tert-butylthio cysteine (Cys(StBu)) is a cornerstone strategy for synthesizing peptides with multiple, regioselective disulfide bonds (e.g., insulin analogs, conotoxins, defensins). Unlike the acid-labile Trityl (Trt) group, the StBu group is an orthogonal protecting group removed via reduction, allowing for the controlled formation of a second disulfide bridge after the first has been established.

While Fmoc SPPS is the industry standard due to safety and automation, Cys(StBu) presents unique challenges in this modality—specifically, the sluggish kinetics of StBu removal and potential instability during prolonged base exposure. This guide provides a comparative technical analysis of Fmoc vs. Boc strategies and details a field-proven protocol for the efficient removal of StBu using phosphine-mediated reduction.

Strategic Analysis: Fmoc vs. Boc Chemistry[1][2][3][4][5][6]

The choice between Fmoc and Boc strategies for Cys(StBu) is not merely a preference for reagents; it dictates the stability profile of the disulfide-protected cysteine during chain assembly.

Comparative Technical Matrix

Feature	Fmoc Strategy	Boc Strategy
Primary Deprotection	Base (Piperidine) .[1][2] Removes Fmoc group.[][1][4][5]	Acid (TFA) .[5] Removes Boc group.[][1]
Cys(StBu) Stability	Moderate. StBu is generally stable to 20% piperidine, but prolonged exposure (e.g., synthesis of >30-mers) can lead to ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> -elimination or disulfide exchange [1].	High. StBu is completely stable to TFA. Ideal for long sequences where base-sensitivity is a risk.
Final Cleavage	Acid (TFA) . Cleaves peptide from resin and removes acid-labile side chains (Trt, Boc, tBu). StBu remains intact.[6]	HF (Hydrogen Fluoride) . Required to cleave peptide and remove Benzyl-based groups.[2] High Hazard. StBu is stable to HF.
Racemization Risk	Higher. Cys is prone to racemization during base-mediated coupling/deprotection.[5] Requires mitigation (e.g., Oxyma/DIC).[5]	Lower. Acidic conditions suppress racemization mechanisms.[5]
Operational Safety	High. Standard lab safety protocols.	Low. Requires specialized HF lines and Teflon apparatus.
Verdict	Preferred for 95% of applications. Optimization of deprotection cycles mitigates instability.	Reserved for difficult sequences (aggregation-prone) or when base-labile moieties are present.

The "Achilles' Heel" of Fmoc: Base Sensitivity

In Fmoc synthesis, the repeated exposure to piperidine can cause minor degradation of the StBu mixed disulfide.

• Mechanism: The

  -proton of Cysteine is acidic.[7] Base can trigger -elimination, converting Cys to Dehydroalanine (Dha), which destroys the residue and terminates the chain or causes branching.

• Mitigation: Use DIPEA-free coupling methods (DIC/Oxyma) and minimize piperidine contact time (e.g., 2 x 5 min instead of 2 x 10 min).

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the correct orthogonal pair and the workflow for regioselective folding.

Caption: Workflow for regioselective disulfide bond formation using the Cys(Trt)/Cys(StBu) orthogonal pair. Green nodes indicate oxidative steps; Red nodes indicate reductive steps.

Detailed Protocols

Protocol A: Fmoc SPPS Incorporation of Cys(StBu)

Goal: Incorporate Cys(StBu) while minimizing racemization and

-elimination.

• Coupling Reagents: Use DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyanohydroxyiminoacetate).

  • Why: Avoids the strong base DIPEA (Diisopropylethylamine) used in HBTU/HATU cycles, which promotes racemization of Cysteine [2].

• Coupling Conditions:

  • Dissolve Fmoc-Cys(StBu)-OH (3 eq), Oxyma (3 eq), and DIC (3 eq) in DMF.

  • Pre-activate for only 2 minutes (Cys is unstable in activated ester form).

  • Add to resin.[4][5][8] Coupling time: 45–60 minutes at Room Temp.

  • Do NOT heat. Microwave heating significantly increases Cys racemization.

• Fmoc Deprotection:

  • Use 20% Piperidine in DMF with 0.1M HOBt .

  • Why: HOBt suppresses aspartimide formation and protects against base-catalyzed side reactions [3].[2]

Protocol B: Selective Removal of StBu (The Critical Step)

Context: After TFA cleavage and formation of the first disulfide bond (via Cys(Trt) oxidation), you have a peptide with one disulfide bond and two Cys(StBu) residues. You must remove the StBu groups without reducing the existing disulfide bond.

The Challenge: StBu removal with simple thiols (

-mercaptoethanol) is extremely slow (24–48 hours) in solution. The Solution: Tributylphosphine (TBP) or TCEP reduction.

Method: Solution-Phase StBu Removal (Post-Cleavage)

This method is preferred for regioselective folding of conotoxins or insulin.

Reagents:

• Buffer: 50% Trifluoroethanol (TFE) / 50% Water (degassed).

  • Note: Solubility is key. TFE solubilizes hydrophobic peptides; Water is required for the phosphine reduction mechanism.

• Reducing Agent: Tributylphosphine (TBP) - 10 to 20 equivalents.

Step-by-Step:

• Dissolve: Dissolve the mono-disulfide peptide (approx. 1 mg/mL) in the TFE/Water buffer. Check pH; adjust to pH 4.5–5.0 if necessary (TBP works best in slightly acidic/neutral media; high pH risks disulfide scrambling).

• Add Reductant: Add TBP (10–20 eq).

  • Alternative: Use TCEP[9]·HCl (Tris(2-carboxyethyl)phosphine) if solubility permits. TCEP is odorless and water-soluble.

• Reaction: Stir under Nitrogen/Argon for 1–4 hours .

  • Monitor: Use HPLC.[4][5] The StBu-protected peptide is more hydrophobic (later retention time) than the free thiol peptide. You will see the peak shift to an earlier time.

• Quench & Purify:

  • Once conversion is >95%, immediately acidify with TFA (to pH <2) to stop any potential disulfide scrambling.

  • Extract TBP/byproducts with diethyl ether (wash 3x) if possible, or proceed directly to prep-HPLC purification.

  • Do not proceed to the next oxidation step without purifying away the excess reducing agent, or it will consume your oxidant.

Self-Validating QC System

To ensure "Trustworthiness" (Part 2 of requirements), every experiment must have checkpoints.

Checkpoint	Method	Acceptance Criteria
Post-Coupling	Kaiser Test (Qualitative)	Resin must be colorless. If blue, recouple using fresh reagents.
Crude Cleavage	LC-MS (ESI)	Mass = Calc. Mass + (88 Da × n). Note: Each StBu group adds ~88 Da.
First Oxidation	LC-MS	Mass = (Mass_linear) - 2 Da. Confirm loss of 2 protons.
StBu Removal	Analytical HPLC	Shift is critical. The peak must shift to a lower retention time (loss of hydrophobic t-butyl group). Mass = (Mass_StBu_peptide) - (88 Da × n).
Final Oxidation	Ellman's Test	Negative result (no free thiols) indicates complete second disulfide formation.

Troubleshooting: "The StBu Won't Leave"

A common issue in Fmoc-Cys(StBu) usage is incomplete deprotection due to steric hindrance or aggregation.

• Switch Solvent: If TFE/Water fails, try N-Methylpyrrolidone (NMP) / Water (80:20) . The strong solvating power of NMP breaks aggregates.

• Increase Temperature: Warm the reduction reaction to 40°C . Do not exceed 50°C to avoid scrambling the existing disulfide.

• The "Nuclear" Option: If StBu is intractable, consider redesigning the synthesis using Fmoc-Cys(STmp)-OH .

  • Insight: The STmp (S-trimethoxyphenylthio) group is structurally similar but significantly more labile to thiols, often removable in 5 minutes with mild DTT [4].

References

• Comparison of Cysteine Protecting Groups. Sigma-Aldrich (Merck). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.Link

• Racemization in SPPS. Steinauer, R., et al. (1989).[10] Studies on racemization associated with the use of benzotriazol-1-yl-tris (dimethylamino)phosphonium hexafluorophosphate (BOP).[10] International Journal of Peptide and Protein Research. Link

• Fmoc vs Boc Strategy. Prezi Presentation (2026). Comparative Analysis of Fmoc and Boc Strategies in Peptide Synthesis.Link

• STmp Alternative. Postma, T. M., & Albericio, F. (2012). Trimethoxyphenylthio as a Highly Labile Replacement for tert-Butylthio Cysteine Protection in Fmoc Solid Phase Synthesis. Organic Letters, 14(21), 5468–5471. Link

• Regioselective Disulfide Formation. ResearchGate Review (2021). Cysteine protecting groups: applications in peptide and protein science.[][12][9][13][14]Link

Sources

• 1. prezi.com [prezi.com]
• 2. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 6. nbinno.com [nbinno.com]
• 7. digital.csic.es [digital.csic.es]
• 8. biotage.com [biotage.com]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]
• 12. books.rsc.org [books.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing racemization of Boc-D-Cys during peptide coupling

The following technical guide is structured as a specialized support module for peptide chemists encountering racemization issues with Boc-D-Cys-OH (and by extension, its L-enantiomer).

Topic: Preventing Racemization of Boc-D-Cys During Peptide Coupling Ticket Type: Advanced Troubleshooting & Protocol Optimization Status: Resolved / Guide Available

Diagnostic & Decision Matrix

Before altering your current workflow, use this decision matrix to identify the optimal coupling strategy based on your synthesis constraints.

Figure 1: Decision tree for selecting the optimal coupling conditions for Boc-D-Cys to minimize enantiomeric impurity.

Technical Deep Dive: The Mechanism of Failure

To prevent racemization, one must understand why Cysteine is the "problem child" of peptide synthesis. Unlike other amino acids, the side-chain sulfur atom creates a unique electronic environment.

The "Dual-Threat" Mechanism

Racemization of Boc-D-Cys occurs primarily through two pathways during the activation step:

• Direct Enolization (Base-Catalyzed): The sulfur atom in the side chain (

  -position) is electron-withdrawing (inductive effect, ). This increases the acidity of the -proton. In the presence of tertiary bases like DIEA (Diisopropylethylamine) or NMM (N-methylmorpholine), this proton is easily abstracted, leading to a planar enolate intermediate that destroys stereochemistry [1][2].

• 5(4H)-Oxazolone Formation: While urethane protecting groups like Boc generally suppress oxazolone formation, the activated Cys species is hypersensitive. If the activation is slow or if excess base is present, the carbonyl oxygen of the Boc group can attack the activated carboxyl carbon, forming a cyclic oxazolone. This intermediate tautomerizes rapidly, leading to loss of chirality [3].

Key Insight: The presence of strong, unhindered bases (DIEA) during the activation of Boc-D-Cys is the primary cause of racemization.

Troubleshooting Guide (FAQ)

Q1: I typically use HBTU/DIEA for all couplings. Why am I seeing 10-20% L-Cys impurity when coupling Boc-D-Cys?

A: HBTU (and HATU) requires a base to function. When you add DIEA to Boc-D-Cys, you are creating a "perfect storm" for racemization. The base abstracts the highly acidic

-proton of the activated Cys ester. Correction: Switch to DIC/Oxyma Pure . This method creates the active ester without adding an exogenous base, keeping the pH neutral and preserving chirality [4].

Q2: My peptide is insoluble and I must use HATU for strong activation. How do I save the chirality?

A: If you are forced to use phosphonium (PyBOP) or uronium (HATU) salts, you must change the base. Correction: Replace DIEA with 2,4,6-trimethylpyridine (TMP, also known as sym-collidine) .

• Why? Collidine is a weaker and sterically hindered base. It is sufficient to drive the coupling but too bulky to effectively abstract the

  -proton of the Cysteine [1][5].

Q3: Does the side-chain protecting group on Boc-D-Cys matter?

A: Yes. The electron-donating/withdrawing nature of the protecting group influences the acidity of the

-proton.

• Trityl (Trt): Common, but bulky. Can still racemize if base is used.[1][2][3]

• Acetamidomethyl (Acm): Very stable, low racemization, but requires specific removal (Iodine/Thallium).

• Benzyl (Bzl/Mob): Standard for Boc chemistry.

• Recommendation: Focus on the coupling condition first. Even the best protecting group will fail in the presence of HBTU/DIEA.

Q4: I am using Microwave SPPS. What are the limits for Cys?

A: Cysteine is heat-intolerant during coupling. Correction: Limit the temperature to 50°C maximum . Standard 75°C or 90°C protocols used for other residues will cause significant racemization of Boc-D-Cys [6].

Validated Experimental Protocols

Protocol A: The "Gold Standard" (Base-Free)

Best for: Standard SPPS, minimizing racemization to < 1%.

Reagent	Equivalents	Notes
Boc-D-Cys-OH	3.0 eq	Pre-dissolved in DMF
Oxyma Pure	3.0 eq	Ethyl cyanoglyoxylate-2-oxime
DIC	3.0 eq	Diisopropylcarbodiimide
Base	NONE	CRITICAL

Step-by-Step:

• Resin Prep: Ensure the resin-bound amine is free (neutralized) and washed thoroughly with DMF. Do not leave residual base in the vessel.

• Dissolution: Dissolve Boc-D-Cys-OH and Oxyma Pure in minimum DMF.

• Activation: Add DIC to the amino acid/Oxyma mixture.

• Pre-activation: Allow to react for exactly 2 minutes . (Do not exceed 5 mins; activated Cys esters are unstable).

• Coupling: Add the mixture to the resin.

• Time: Agitate for 60 minutes at Room Temperature.

Protocol B: The "Difficult Sequence" (Collidine-Buffered)

Best for: Sterically hindered amines or aggregated sequences where HATU is mandatory.

Reagent	Equivalents	Notes
Boc-D-Cys-OH	3.0 eq
HATU	2.9 eq	Slight deficit to prevent capping
sym-Collidine	6.0 eq	Do NOT use DIEA

Step-by-Step:

• Dissolution: Dissolve Boc-D-Cys-OH and HATU in DMF.

• Activation: Add sym-Collidine (TMP) to the mixture.

• Immediate Transfer: Add to the resin immediately (within 30 seconds). Minimizing time in the activated state is crucial.

• Time: Agitate for 45-60 minutes.

Comparative Data: Base vs. Racemization[1][4][5][6]

The following table summarizes expected racemization levels based on literature comparisons for Cysteine derivatives [1][5].

Coupling Reagent	Base Used	Solvent	Est.[2][3][4][5][6] Racemization (%)	Risk Level
HBTU / HATU	DIEA	DMF	5.0% - 33.0%	🔴 Critical
HBTU / HATU	NMM	DMF	2.0% - 10.0%	🟠 High
HBTU / HATU	Collidine	DMF	0.5% - 2.0%	🟡 Moderate
DIC / HOBt	None	DMF	< 1.0%	🟢 Low
DIC / Oxyma	None	DMF	< 0.5%	🟢 Optimal

References

• Han, Y., et al. (1997).[2][7] "Effective suppression of cysteine racemization during solid-phase peptide synthesis." The Journal of Organic Chemistry. Link

• Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Knowledge Center. Link

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion."[3] Chemistry – A European Journal. Link

• Albericio, F., et al. (2018). "Peptide Synthesis: Coupling Reagents." Encyclopedia of Biophysics. Link

• Angell, Y.M., et al. (2002).[2] "Comparative studies of the racemization of cysteine derivatives in solid-phase peptide synthesis." Journal of Peptide Research.[2][5] Link

• Palasek, S.A., et al. (2007). "Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis." Journal of Peptide Science. Link

Sources

• 1. Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bachem.com [bachem.com]
• 3. bachem.com [bachem.com]
• 4. peptide.com [peptide.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chempep.com [chempep.com]
• 7. Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting solubility issues with S-butyl-D-cysteine peptides

Executive Summary: The S-butyl Challenge

Peptides containing S-butyl-D-cysteine present a unique dual-challenge in solubility.

• Hydrophobicity: The S-butyl moiety converts the polar thiol of cysteine into a hydrophobic thioether. This significantly increases the Grand Average of Hydropathy (GRAVY) score, driving the peptide toward aggregation in aqueous media.

• Stereochemistry: The D-configuration renders the peptide resistant to enzymatic degradation but does not inherently improve solubility. While D-amino acids disrupt standard L-alpha-helical structures, they can still form distinct, stable beta-sheet-like aggregates that are difficult to solvate.

Critical Note: The S-butyl group is a thioether , not a disulfide. Reducing agents like DTT or TCEP are ineffective for solubilizing these peptides because there is no disulfide bond to break [1].

Solubility Decision Matrix

Before beginning any experimental work, review this decision tree to select the correct solubilization strategy.

Figure 1: Decision matrix for initial solvent selection based on peptide charge and hydrophobicity.

Troubleshooting Guides

Issue 1: The "Jelly" Effect (Gelation upon hydration)

Symptom: You add water or buffer, and the peptide forms a gelatinous mass or cloudy suspension instead of dissolving. Cause: The hydrophobic S-butyl side chains are driving intermolecular aggregation, excluding water molecules. Solution: The "Organic First" Protocol.

Step-by-Step Protocol:

• Calculate Concentration: Aim for a stock concentration 10-20x higher than your final assay concentration.

• Initial Solvation: Dissolve the lyophilized powder in 100% sterile DMSO (Dimethyl Sulfoxide) .

  • Alternative: If DMSO is toxic to your downstream assay, use DMF (Dimethylformamide) or Acetonitrile.[1]

  • Volume: Use the minimum volume necessary (e.g., 50-100 µL for 1 mg).

• Sonication: Sonicate the organic solution for 15-30 seconds. The solution must be crystal clear before proceeding.

• Slow Dilution: Add the aqueous buffer dropwise to the organic peptide solution while vortexing.

  • Why? Adding organic peptide to a large volume of water causes "shock precipitation." Adding water to the peptide allows the solvation shell to adjust gradually [2].

Data: Solvent Compatibility Table

Solvent	Polarity	Recommended For	Warning
DMSO	High	General hydrophobic peptides	Freezes at 18.5°C; Cytotoxic >0.1% in some cell lines.
DMF	High	Very hydrophobic sequences	Hepatotoxic; incompatible with some plastics.
Acetonitrile	Medium	LC-MS applications	Volatile; precipitates salts at high concentrations.
HFIP	Very High	Breaking Beta-sheets/Aggregates	Highly volatile and corrosive. Use only for "rescue."

Issue 2: Precipitation Upon Dilution ("Crashing Out")

Symptom: The peptide dissolves in DMSO, but immediately turns cloudy when diluted into PBS or cell culture media. Cause: The ionic strength of the buffer (salts) screens the charges that were keeping the peptide soluble, or the pH of the buffer matches the peptide's pI (Isoelectric Point).

Troubleshooting Protocol:

• Check the pI: Determine the theoretical Isoelectric Point.

  • Rule: Solubility is lowest at pH ≈ pI.[2]

  • Action: Ensure your buffer pH is at least 2 units away from the pI [3].

• Chaotropic Rescue: If pH adjustment fails, the aggregation is driven by strong hydrophobic interactions of the S-butyl group.

  • Add Urea (4-6M) or Guanidine HCl (6M) to the stock solution.

  • Note: These must be diluted out significantly for biological assays.

• Steric Stabilization:

  • Add 0.1% Tween-20 or 0.1% BSA to the aqueous buffer before adding the peptide stock. This coats the hydrophobic S-butyl groups and prevents them from sticking to each other.

Mechanism of Action: Why S-butyl-D-Cys Aggregates

Understanding the molecular behavior helps in choosing the right rescue strategy.

Figure 2: Mechanism of aggregation driven by hydrophobic exclusion and the rescue pathway via organic solvent intercalation.

Frequently Asked Questions (FAQ)

Q1: Can I use DTT or TCEP to dissolve the aggregates? A: No. This is a common misconception. S-butyl-cysteine is a thioether (C-S-C), not a disulfide (C-S-S-C). Reducing agents like DTT target disulfide bonds. They will have no chemical effect on the S-butyl group and will simply add unnecessary salts to your solution [4].

Q2: My peptide sequence is short (5 AA). Why is it still insoluble? A: Even short peptides can be insoluble if the ratio of hydrophobic residues is high. If you have an S-butyl-Cys and perhaps a Phenylalanine or Leucine in a 5-mer, the hydrophobic surface area is dominant. Use the "Organic First" protocol regardless of length.

Q3: Does the D-isomer configuration affect solubility? A: Indirectly, yes. L-peptides often form alpha-helices or beta-sheets that drive specific types of aggregation (amyloids). D-peptides do not fit into these standard geometries, but they can form their own unique aggregate structures. However, the S-butyl group's hydrophobicity is the dominant factor here, overpowering the stereochemical effects [5].

Q4: Can I heat the solution to dissolve it? A: Mild heating (up to 40°C) is acceptable and can help overcome the kinetic barrier to solvation. Do not boil , as this can degrade the peptide or cause irreversible precipitation of D-isomers which may have different thermal stability profiles than L-isomers.

References

• ResearchGate. (2022).[3] How can i avoid the peptide precipitation in the media? Retrieved from [Link]

Sources

• 1. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 2. Isoelectric point - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Minimizing beta-elimination of sulfur in Boc-D-Cys synthesis

Technical Support Center: Boc-D-Cys Synthesis & Application

Topic: Minimizing

-Elimination of Sulfur in Boc-D-Cys Synthesis Ticket ID: #CYS-BETA-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering a classic instability issue inherent to Cysteine derivatives. The

-elimination of the sulfur moiety converts Cysteine into Dehydroalanine (Dha), destroying your chiral center and reactive side chain. This occurs via an E1cB mechanism, driven by the acidity of the -proton and the leaving group ability of the protected sulfur.

This guide provides a self-validating workflow to synthesize and couple Boc-D-Cys while suppressing this pathway.

Module 1: The Mechanism (Root Cause Analysis)

To prevent the failure, you must understand the enemy. The elimination is base-catalyzed.

The E1cB Pathway:

• Abstraction: A base removes the acidic

  -proton ( ).

• Enolization: This forms a stabilized enolate intermediate (loss of stereochemistry).

• Elimination: The electrons collapse to form a double bond, ejecting the sulfur protecting group (

  ).

Visualizing the Failure Mode:

Figure 1: The E1cB elimination pathway. The Enolate intermediate is the critical control point; once formed, both racemization and elimination become inevitable.

Module 2: Synthesis Protocol (The "Cystine Route")

User Scenario: You need to prepare high-purity Boc-D-Cys-OH monomer. The Trap: Direct Boc-protection of D-Cys monomer in strong base often leads to partial racemization/elimination before you even start. The Solution: Protect the dimer (D-Cystine) first, then reduce. The disulfide bond is stable to basic Schotten-Baumann conditions.

Step-by-Step Workflow

Step	Operation	Reagents & Conditions	Checkpoint (Self-Validation)
1	Protection	Substrate: D-CystineReagent: (2.2 eq)Base: / DioxanepH: Maintain 9.5–10.0	TLC/LCMS: Single peak for Bis-Boc-D-Cystine. No free amine.
2	Reduction	Reagent: Zinc Dust (Excess)Solvent: Acetic Acid / Methanol (1:1)Temp: to RT	Visual: Grey suspension turns clear (Zn consumed/filtered).Smell: No odor (rotten eggs).
3	Workup	Filter Zn. Concentrate. Acidify to pH 2. Extract w/ EtOAc.	LCMS: Mass shift from dimer to monomer ( ).
4	Storage	Store under Argon at .	Ellman's Test: Positive (Yellow) = Free Thiol present.

Why this works: The

-carbon in the disulfide (Cystine) is less prone to eliminating the heavy sulfur-sulfur leaving group compared to a protected thioether in monomeric cysteine.

Module 3: Coupling & Usage (Preventing Elimination)

Most users fail here. Once you have Boc-D-Cys, you must couple it without triggering the mechanism described in Module 1.

The "Safe Base" Matrix

The choice of base dictates the survival of your sulfur.

Base Class	Specific Reagent	Risk Level	Recommendation
Strong/Hindered	DBU, TEA	CRITICAL	NEVER USE. Guarantees elimination.
Standard	DIPEA (Diea)	HIGH	Use only with pre-activation (1 min max).
Weak/Hindered	Sym-Collidine (TMP)	LOW	PREFERRED. . Too weak to abstract rapidly.
None	Carbodiimide (DIC)	ZERO	Best for solution phase. Requires HOBt/Oxyma.

Optimized Coupling Protocol (Solid Phase)

• Pre-activation: Dissolve Boc-D-Cys-OH (3 eq) and Oxyma Pure (3 eq) in DMF.

• Activation: Add DIC (3 eq). React for 2 minutes.

  • Note: Do NOT add base yet.

• Coupling: Add the mixture to the resin.

• Base Addition (Optional): Only if reaction is sluggish, add Sym-Collidine (3 eq).

• Temperature: Perform coupling at

  to .

  • Causality: Elimination has a higher activation energy than coupling. Lowering T suppresses the side reaction more than the main reaction.

Module 4: Troubleshooting & FAQs

Q1: My crude peptide smells like rotten eggs. What happened?

• Diagnosis:

  release. You triggered -elimination.

• Fix: You likely used a strong base (Piperidine/TEA) or allowed the reaction to get too warm. Switch to Sym-Collidine and keep the reaction at

  .

Q2: I see a peak -34 Da from my target mass.

• Diagnosis: Loss of

  . Your Cysteine has converted to Dehydroalanine (Dha).

• Fix: Check your Fmoc deprotection steps (if making a hybrid peptide). Long exposure to Piperidine destroys Cysteine. Use Piperazine (weaker base) for deprotection if possible, or shorten deprotection times (2 x 3 mins).

Q3: Which protecting group is best for the sulfur?

• Recommendation:

  • Trityl (Trt): Standard, but bulky. Good for SPPS.

  • Acetamidomethyl (Acm): Extremely stable to base. Best for preventing elimination , but requires Iodine oxidation to remove. Use this if your synthesis is long or involves high pH steps.

  • Tetrahydropyranyl (Thp): Emerging alternative. Shown to minimize racemization better than Trt.

References

• Han, Y., et al. (1997). "Novel S-Xanthenyl Protecting Groups for Cysteine and Their Applications for the Nα-9-Fluorenylmethyloxycarbonyl (Fmoc) Strategy of Peptide Synthesis." Journal of Organic Chemistry. Link

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][2][3][4][5] Chemical Reviews. Link

• Góngora-Benítez, M., et al. (2012). "Optimized Fmoc Solid-Phase Synthesis of the Cysteine-Rich Peptide Linaclotide." Organic Process Research & Development. Link

• Bachem Technical Guides. (2021). "Cysteine Derivatives and Protecting Groups." Link

Sources

• 1. peptide.com [peptide.com]
• 2. digital.csic.es [digital.csic.es]
• 3. Chemical Synthesis, Backbone Cyclization and Oxidative Folding of Cystine-knot Peptides — Promising Scaffolds for Applications in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemimpex.com [chemimpex.com]

Removing S-tert-butyl protecting groups from D-cysteine residues

Technical Support Center: Cysteine Protection Group Removal Ticket #8492: De-protection of S-tert-butyl (StBu) on D-Cysteine Residues

Executive Summary: The Challenge of StBu

User Query: "I need to remove the S-tert-butyl (

) group from D-Cysteine residues. Standard Fmoc/tBu cleavage didn't work. What are my options for solid-phase vs. solution-phase, and how do I prevent racemization of the D-isomer?"

Technical Insight: The

group is an orthogonal protecting group. Unlike Trityl (Trt), it is stable to the acidic conditions (95% TFA) used to cleave peptides from resin and remove Boc/tBu groups. It is also stable to the basic conditions (20% Piperidine) used for Fmoc removal.

To remove it, you must perform a reductive cleavage of the mixed disulfide bond.

Critical Constraint for D-Cysteine: While the chemistry of D-Cys and L-Cys is identical, the application of D-Cys peptides (often mirror-image phage display or protease-resistant therapeutics) demands absolute stereochemical purity.

• Risk: High pH (required for DTT efficiency) promotes base-catalyzed racemization.

• Solution: Phosphine-based reduction (TCEP) allows deprotection at acidic/neutral pH, preserving the D-configuration.

The Chemistry: Reductive Cleavage Mechanism

The removal of

is a disulfide exchange or reduction. Phosphines are generally superior to thiols for this specific protecting group because the bulky tert-butyl group sterically hinders the attack of external thiols (like DTT).

Graphviz Diagram: Phosphine-Mediated Reduction Mechanism

Caption: Figure 1. Phosphine-mediated reduction of the S-tert-butyl disulfide.[1] Unlike thiol-disulfide exchange, this reaction is driven by the formation of the strong Phosphine=Sulfur bond and is essentially irreversible.

Experimental Protocols

Choose your workflow based on the state of your peptide.

Scenario A: On-Resin Deprotection (Solid Phase)

Best for: Modifying the cysteine side-chain (e.g., labeling) before cleaving the peptide from the bead.

Parameter	Method 1: The "Odorless" Standard (TCEP)	Method 2: The Aggressive Route ( )
Reagent	TCEP·HCl (Tris(2-carboxyethyl)phosphine)	Tributylphosphine ( )
Concentration	0.1 M TCEP in DMF/Water (4:1)	0.5 M in DMF
Additives	Adjust to pH ~7 with NMM or DIEA	None (or trace water)
Conditions	3 x 1 hour at Room Temp	2 x 1 hour at Room Temp
Pros	Low racemization risk; no stench.	High reactivity; penetrates resin well.
Cons	Low solubility in pure DMF (needs water).	Extreme stench ; difficult to wash out.

Step-by-Step (TCEP Method):

• Swell resin in DMF for 20 mins.

• Dissolve TCEP·HCl (2.87 g for 100 mL) in DMF:Water (80:20).

• Critical: The solution will be acidic.[2] Add N-methylmorpholine (NMM) dropwise until wet pH paper reads ~6–7. Do not exceed pH 8 to protect the D-stereocenter.

• Add solution to resin. Agitate for 1 hour.

• Drain and repeat 2 more times.

• Wash resin extensively: DMF (5x), DCM (5x), DMF (5x) to remove all phosphine oxide byproducts.

Scenario B: Post-Cleavage Deprotection (Solution Phase)

Best for: Peptides where StBu was kept to prevent disulfide scrambling during acidic cleavage.

Protocol:

• Dissolve the crude lyophilized peptide in 20% Acetic Acid or 0.1 M Ammonium Acetate (pH 4.5) .

  • Why? Acidic/Neutral pH prevents disulfide shuffling and racemization.

• Add 10–20 equivalents of TCEP·HCl.

• Vortex and let stand at Room Temperature for 30–60 minutes.

• Purification: Inject directly onto Prep-HPLC. TCEP elutes in the void volume; the deprotected peptide will be retained.

Troubleshooting & FAQs

Decision Logic: Troubleshooting Workflow

Caption: Figure 2. Diagnostic flowchart for common failure modes during StBu removal.

Q1: Why is TCEP preferred over DTT for D-Cysteine?

A: DTT requires a pH > 8.0 to generate the reactive thiolate anion (

). At this pH, the -proton of cysteine is more acidic, significantly increasing the risk of racemization (converting D-Cys to L-Cys). TCEP is active at pH 1.5–8.5, allowing you to work at pH 4–5 where racemization is kinetically negligible.

Q2: I see a mass loss of -32 Da in my LCMS. What happened?

A: You likely heated the reaction while using TCEP. Warning: TCEP can cause desulfurization of cysteine (converting Cys

Ala) at elevated temperatures or prolonged exposure.[3]

• Fix: Perform TCEP reductions at room temperature.[2] If heat is required for solubility, switch to DTT (but monitor pH closely).

Q3: Can I use Beta-Mercaptoethanol (BME) on solid phase?

A: Yes, but it is often less effective than phosphines for StBu specifically.

• Recipe: 20%

  -mercaptoethanol + 0.1 M NMM in DMF.

• Note: The high concentration of thiol is necessary to drive the equilibrium, as the tert-butyl leaving group is poor.

Q4: The reaction is incomplete on-resin. Why?

A: The StBu group is bulky. If your D-Cys is adjacent to other bulky residues (e.g., D-Trp, D-Tyr, or

-branched residues), the phosphine cannot access the disulfide.

• Fix: Use Tributylphosphine (

  ) . It is smaller and more nucleophilic than TCEP. Use 50 equivalents in pure DMF. (Perform in a fume hood).

References

• Getz, E. B., et al. (1999).[2] "A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry." Analytical Biochemistry.

• Góngora-Benítez, M., et al. (2012). "Optimized Fmoc Solid-Phase Synthesis of the Cysteine-Rich Peptide Linaclotide." Biopolymers.[4][5] (Discusses BME/NMM protocols).

• Wan, J., et al. (2020). "Desulfurization of Cysteine-Containing Peptides Resulting from Sample Preparation for Protein Characterization." Analytical Chemistry. (Details the TCEP desulfurization risk).

• Sigma-Aldrich (Merck). "Protocols for the Fmoc SPPS of Cysteine-Containing Peptides." Technical Bulletin.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 3. Desulfurization of Cysteine-Containing Peptides Resulting from Sample Preparation for Protein Characterization by MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies on Deprotection of Cysteine and Selenocysteine Side-Chain Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]

Technical Support Center: Synthesis of D-Cysteine Rich Peptides

A Senior Application Scientist's Guide to Overcoming On-Resin Aggregation

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with aggregation during the Solid-Phase Peptide Synthesis (SPPS) of sequences rich in D-cysteine. D-cysteine-containing peptides are invaluable for therapeutic development, offering enhanced stability against enzymatic degradation.[1] However, their synthesis, particularly when multiple cysteine residues or hydrophobic sequences are present, is often complicated by on-resin aggregation.

This guide provides a structured approach to troubleshooting, moving from foundational knowledge and first-line solutions to advanced, chemically-driven strategies.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial questions and provides immediate, actionable advice for syntheses that are beginning to show signs of trouble.

Q1: What is peptide aggregation in SPPS and why is it a problem?

A1: Peptide aggregation during SPPS is the self-association of growing peptide chains attached to the solid support. This process is primarily driven by the formation of intermolecular hydrogen bonds, which can lead to the adoption of secondary structures like β-sheets.[2] When peptide chains aggregate, the N-terminus can become sterically inaccessible, which severely hinders or completely prevents subsequent deprotection and amino acid coupling steps.[2] This results in low yields and the generation of deletion sequences (n-1, n-2), complicating purification.[2]

Q2: Are D-cysteine rich peptides especially prone to aggregation?

A2: While D-amino acids themselves don't inherently cause aggregation more than their L-counterparts, sequences rich in cysteine and other hydrophobic residues are highly susceptible.[3] Cysteine, despite its polarity, can participate in hydrogen bonding, and its presence in repeating or dense motifs contributes to the potential for inter-chain interactions. The primary challenge arises from the overall sequence context. If D-cysteine is part of a hydrophobic sequence or one that is prone to forming a stable secondary structure, aggregation is a significant risk.

Q3: What are the early warning signs of on-resin aggregation?

A3: The most telling physical sign is the failure of the peptide-resin to swell properly in the synthesis solvent; in many cases, the resin bed will visibly shrink or clump.[2][3] In automated continuous-flow synthesizers, you may observe a flattened and broadened Fmoc deprotection profile. Crucially, standard colorimetric tests for free amines, such as the Kaiser or TNBS test, can become unreliable and give false-negative results, as the aggregated matrix can prevent the test reagents from reaching the free amines.[2]

Q4: My synthesis has stalled. What immediate, simple steps can I take?

A4: If you suspect aggregation is occurring, here are a few immediate actions:

• Change the Solvent: Switch from standard DMF to a more disruptive solvent like N-Methyl-2-pyrrolidone (NMP) or add up to 25% Dimethyl Sulfoxide (DMSO) to your DMF.[4] DMSO is a powerful dissociating solvent that can break up internal peptide aggregates.[4]

• Increase Coupling Time/Temperature: Extend the coupling reaction time (double or triple the standard time) or, if your instrument allows, increase the temperature. Microwave-assisted synthesis is particularly effective at providing the energy needed to disrupt aggregates and drive reactions to completion.[5]

• Use Chaotropic Salts: Washing the resin with a solution containing chaotropic salts (e.g., 0.8 M NaClO₄ or LiCl in DMF) before coupling can help break up secondary structures.

Part 2: In-Depth Troubleshooting & Advanced Strategies

If the initial troubleshooting steps are insufficient, a more robust, chemistry-based intervention is required. The following strategies involve modifying the peptide backbone itself to fundamentally disrupt the forces causing aggregation.

Strategy 1: Backbone Protection with Hmb/Dmb Groups

Q5: What is backbone protection and how does it work?

A5: Backbone protection involves introducing a temporary protecting group onto the amide nitrogen of an amino acid in the peptide backbone. The most common groups are 2-hydroxy-4-methoxybenzyl (Hmb) and 2,4-dimethoxybenzyl (Dmb).[3] These bulky groups physically prevent the peptide chains from getting close enough to form the intermolecular hydrogen bonds that initiate aggregation.[3] Incorporating an Hmb or Dmb-protected amino acid approximately every six to seven residues is often sufficient to disrupt aggregation effectively.[3]

Mechanism of Backbone Protection:

The Hmb/Dmb group acts as a steric shield, disrupting the regular pattern of backbone hydrogen bonds necessary for β-sheet formation. This keeps the peptide chains solvated and accessible for subsequent chemical steps.

Caption: Hmb/Dmb groups sterically hinder inter-chain hydrogen bonding.

Strategy 2: Pseudoproline Dipeptides

Q6: What are pseudoproline dipeptides and when should I use them?

A6: Pseudoproline dipeptides are derivatives of Serine (Ser) or Threonine (Thr) that are incorporated into the peptide sequence as a dipeptide unit (e.g., Fmoc-Phe-Thr(ψPro)-OH). The modification introduces a "kink" into the peptide backbone, similar to a natural proline residue.[3] This kink disrupts the formation of regular secondary structures, effectively preventing aggregation.[3][6] They are an excellent choice when your difficult sequence contains a Ser or Thr residue. The pseudoproline structure is acid-labile and reverts to the native Ser or Thr residue during the final TFA cleavage.[3]

Decision Workflow for Implementing Advanced Strategies:

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. blog.mblintl.com [blog.mblintl.com]
• 6. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Technical Support Center: Optimization of Cleavage Cocktails for S-alkylated Boc-Cys

Welcome to the Advanced Peptide Synthesis Support Center. Subject: Troubleshooting & Optimization of Cleavage for S-alkylated Cysteine in Boc Chemistry. Status: Operational.

Executive Summary

In Boc solid-phase peptide synthesis (SPPS), Cysteine is typically protected by S-alkyl groups (e.g., 4-methylbenzyl [MBzl], 4-methoxybenzyl [Mob], or acetamidomethyl [Acm]). The critical challenge during cleavage is not just removing these groups, but preventing the liberated carbocations (benzyl/butyl cations) from re-attacking the free sulfhydryl group of Cysteine—a process known as S-alkylation .

This guide provides the "Low-High" HF cleavage strategy, widely regarded as the gold standard for minimizing these side reactions, alongside alternative TFMSA protocols.

Module 1: The Chemistry of Side Reactions

The Problem: Carbocation Re-attachment Standard HF cleavage operates via an

mechanism. Acidolysis generates highly reactive carbocations from protecting groups. Without adequate scavenging, these cations attack the electron-rich sulfur of Cysteine, resulting in irreversible S-alkylated byproducts (mass +90, +106, etc.).

The Solution: The "Low-High" Strategy Developed by Tam and Merrifield, this method splits the cleavage into two steps:

• Low HF: Uses a dilute HF concentration (with high DMS) to remove most protecting groups via an

  mechanism. This avoids generating free carbocations.[1][2]

• High HF: Uses standard HF concentration to remove the stubborn groups (like Arg(Tos) or Cys(MBzl)) after the dangerous precursors have been washed away.

Figure 1: Mechanism of S-alkylation during cleavage. In the absence of sufficient scavengers or

conditions, carbocations attack the free Cysteine thiol.

Module 2: Cocktail Selection & Optimization

The following table summarizes the optimized cocktails for specific Cysteine scenarios.

Protocol	Composition (v/v)	Mechanism	Target Cys Protection	Key Benefit
Low HF (Tam)	HF (25%) / DMS (65%) / p-Cresol (10%)		Stable (Pre-wash)	Prevents carbocation generation; reduces Met(O).
High HF	HF (90%) / p-Cresol (5%) / p-Thiocresol (5%)		Cleaves Cys(MBzl), Cys(Mob)	Strong acidolysis for difficult groups.
TFMSA Standard	TFMSA (10%) / TFA (80%) / DMS (5%) / m-Cresol (5%)		Cleaves Cys(MBzl)	HF-free alternative; easier handling.
Orthogonal	HF (90%) / Anisole (10%)		Leaves Cys(Acm) intact	Preserves Cys(Acm) for later disulfide formation.

Critical Note: If your peptide contains Met , you must use DMS (Dimethyl sulfide) in the cocktail to reduce Methionine Sulfoxide back to Met.

Module 3: Troubleshooting Guide (FAQ)

Q1: Mass spec shows a +106 Da adduct on my Cysteine residues. What happened?

• Diagnosis: This is likely re-alkylation by a p-cresol adduct or incomplete removal of the protecting group followed by scavenger attachment.

• Fix: Switch to the Low-High HF method. The Low HF step removes the precursors that cause this alkylation before the Cys group is fully exposed. Ensure you are using p-thiocresol in the High HF step to compete for the cations.

Q2: My Cys(MBzl) is not deprotecting completely.

• Diagnosis: MBzl is very stable. Standard TFMSA or "Low HF" alone will not remove it.[3]

• Fix: You must perform the High HF step (90% HF) at 0°C for 45–60 minutes. Ensure the HF is anhydrous; moisture significantly reduces cleavage power.

Q3: I cannot use HF (no apparatus). Can I cleave Cys(MBzl) with TFMSA?

• Diagnosis: Yes, but TFMSA is less efficient than HF for Arg(Tos).

• Fix: Use the High TFMSA cocktail: 10% TFMSA / 80% TFA / 10% Scavengers. Reaction time may need to be extended to 2 hours. Warning: TFMSA is a superacid; handle with extreme caution.

Q4: My peptide contains Trp(For). How do I remove the formyl group?

• Diagnosis: Standard HF does not remove the formyl group efficiently.

• Fix: The Low HF procedure (HF/DMS/p-cresol) naturally removes the N-in-formyl group on Tryptophan via a thiolytic mechanism. Alternatively, perform a piperidine wash on the resin before cleavage.

Module 4: Experimental Protocols

Protocol A: The "Low-High" HF Method (Gold Standard)

Recommended for: Peptides with Cys(MBzl), Met, or Trp(For).

Step 1: Low HF (The Scavenging Step)

• Setup: Place 0.5 g dried peptide-resin in the Kel-F reaction vessel.

• Cocktail: Add 1.0 mL p-cresol and 6.5 mL dimethyl sulfide (DMS) .

• Cooling: Cool vessel to -78°C (dry ice/acetone).

• HF Addition: Distill 2.5 mL anhydrous HF into the vessel. Total volume ~10 mL.[4][5]

• Reaction: Warm to 0°C (ice bath) and stir for 2 hours .

• Workup: Evaporate HF and DMS under vacuum at 0°C. Do not dry completely; leave an oily residue.

Step 2: High HF (The Cleavage Step)

• Refill: To the residue from Step 1, add 1.0 mL p-cresol (or p-thiocresol if Cys is sensitive).

• HF Addition: Distill 9.0 mL anhydrous HF .

• Reaction: Stir at 0°C for 45–60 minutes .

• Termination: Evaporate HF under vacuum.

• Precipitation: Add cold diethyl ether to precipitate the peptide. Wash 3x with ether to remove scavengers.[2] extract peptide with 10-50% acetic acid/water.

Protocol B: TFMSA Cleavage (HF-Free Alternative)

Recommended for: Labs without HF lines; peptides without Arg(Tos).

• Preparation: Mix TFA (80%) , DMS (10%) , and m-Cresol (10%) . Cool to 0°C.[5]

• Activation: Add TFMSA dropwise to reach a final concentration of 10% (e.g., 1 mL TFMSA to 9 mL cocktail). Exothermic reaction!

• Cleavage: Add mixture to resin.[2][4][6] Stir at 0°C for 60-90 minutes .

• Precipitation: Pour slowly into cold diethyl ether (20x volume). Filter and wash.[4]

Visual Workflow: Decision Logic

Figure 2: Decision tree for selecting the optimal cleavage cocktail based on lab resources and peptide complexity.

References

• Tam, J. P.

  deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis. Journal of the American Chemical Society, 105(21), 6442–6455.

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• Thermo Fisher Scientific. (n.d.). Cleavage Techniques for Boc & Fmoc Chemistries. Retrieved from ThermoFisher Technical Resources.

• Bachem. (2024). Boc-SPPS – Strategies and General Protocols. Global Technical Support Guide.

Sources

• 1. Hf cleavage and deprotection from resins | PPTX [slideshare.net]
• 2. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 3. peptide.com [peptide.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reducing oxidation side reactions in S-butyl cysteine peptides

A Guide to Understanding and Preventing Oxidation Side Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with S-butyl cysteine-containing peptides. As a Senior Application Scientist, I've designed this guide to provide not just protocols, but the underlying scientific reasoning to help you anticipate, troubleshoot, and solve challenges related to the oxidative stability of these important molecules.

The S-butyl moiety on a cysteine residue forms a thioether, a functional group that, while stable, is susceptible to oxidation. This guide provides in-depth, field-proven insights into managing this side reaction to ensure the integrity and purity of your peptide products.

Frequently Asked Questions (FAQs): Understanding the Core Problem

This section addresses fundamental questions about the nature of S-butyl cysteine and its oxidation.

Q1: What is the primary oxidation pathway for S-butyl cysteine?

The sulfur atom in the S-butyl cysteine side chain is nucleophilic and can be attacked by oxidizing agents. The oxidation typically occurs in two stages: the thioether is first oxidized to a sulfoxide (+16 Da mass shift), and with a stronger oxidant or prolonged exposure, it can be further oxidized to a sulfone (+32 Da mass shift).[1] This process is chemically analogous to the well-known oxidation of methionine.

Below is a diagram illustrating this oxidative pathway.

Caption: Oxidation pathway of S-butyl cysteine.

Q2: What are the common sources of oxidation during my workflow?

Oxidation can be introduced at multiple stages of peptide synthesis and handling:

• Reagents: Although rare during the synthesis phase with modern reagents, residual oxidants or impurities can be a source.

• TFA Cleavage: The harsh acidic conditions of Trifluoroacetic Acid (TFA) cleavage can generate reactive species, particularly if the cocktail lacks appropriate scavengers.[2] This is a very common stage for oxidation to occur.

• Work-up & Purification: Exposure to atmospheric oxygen during solvent evaporation, reconstitution, and HPLC purification can lead to significant oxidation, especially at neutral or basic pH.[3]

• Long-Term Storage: Improper storage of lyophilized powder or solutions without an inert atmosphere allows for slow, continuous oxidation over time.[4]

Q3: My peptide also contains methionine. Is it more or less susceptible to oxidation than S-butyl cysteine?

Both methionine and S-butyl cysteine contain a thioether side chain and are susceptible to oxidation. Their relative reactivity is sequence-dependent and influenced by the local chemical environment (e.g., neighboring amino acids, secondary structure). As a best practice, you should assume both residues are sensitive and take preventative measures for any peptide containing either amino acid. Strategies designed to protect methionine are generally effective for S-butyl cysteine.[2]

Troubleshooting Guide: Prevention & Mitigation

This section provides actionable solutions to common problems encountered during experiments.

Q4: I see a +16 Da peak in my mass spectrum after cleavage. How can I prevent this in the future?

A +16 Da peak strongly suggests the formation of the sulfoxide. This is most likely occurring during TFA cleavage. The key is to create a reducing environment within your cleavage cocktail.

Causality: During cleavage, protecting groups are removed, generating reactive carbocations.[5] Scavengers are added to trap these cations, but reducing agents are also needed to quench any oxidative species and keep the thioether in its reduced state.

Solution: Optimize Your Cleavage Cocktail

Your standard cleavage cocktail (e.g., 95% TFA, 2.5% Water, 2.5% Triisopropylsilane) may be insufficient. Incorporate a thiol-based reducing agent.

• Recommended Cocktail:

  • 92.5% TFA

  • 2.5% Water

  • 2.5% Triisopropylsilane (TIS)

  • 2.5% 1,2-Ethanedithiol (EDT)

EDT is a highly effective reducing agent that will help prevent the oxidation of the thioether side chain during the cleavage process.[3]

Q5: How should I handle and store my purified, lyophilized S-butyl cysteine peptide to ensure long-term stability?

Improper storage is a primary cause of sample degradation. Oxygen and moisture are the main threats.

Causality: Lyophilized peptides are hygroscopic and can absorb moisture from the air, which can facilitate degradation reactions.[4] Direct exposure to atmospheric oxygen will cause slow but steady oxidation of sensitive residues.[6]

Solution: Implement a Strict Anaerobic Storage Protocol

The goal is to minimize exposure to air and moisture from the moment the peptide is lyophilized until it is used in an assay.

The workflow below outlines the best practice for handling and storage.

Sources

• 1. Selective Gas-Phase Oxidation and Localization of Alkylated Cysteine Residues in Polypeptide Ions via Ion/Ion Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biotage.com [biotage.com]
• 4. genscript.com [genscript.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Peptide Storage - Altara Peptides [altarapeptides.com]

Technical Support Center: High-Steric D-Amino Acid Coupling

Status: Active Operator: Senior Application Scientist Ticket ID: D-AA-STERIC-OPT-001

Welcome & Diagnostic Overview

Welcome to the Advanced Peptide Synthesis Support Center. You are likely here because standard coupling protocols (DIC/HOBt or HBTU/DIPEA) have failed to yield sufficient purity when introducing sterically hindered D-amino acids (e.g., Fmoc-D-Val-OH, Fmoc-D-NMe-Ala-OH) or coupling to a hindered N-terminus.

The introduction of D-amino acids introduces a dual-threat challenge:

• Steric Bulk: The inverted stereochemistry often disrupts the optimal hydrogen-bonding network of the growing peptide chain (secondary structure formation), leading to aggregation.

• Racemization Sensitivity: Activated D-amino acids are prone to converting back to a racemic mixture (D/L scrambling) via the oxazolone mechanism, particularly under the high-energy conditions required to overcome steric hindrance.

Use the Diagnostic Matrix below to identify your specific failure mode before proceeding to the protocols.

Diagnostic Matrix: Symptom vs. Solution

Symptom	Probable Cause	Recommended Intervention
Deletion Sequences (Des-X)	Incomplete coupling due to steric clash or aggregation.	Switch to COMU/Oxyma ; Increase temp (Microwave) to 75°C (if not Cys/His).
Epimerization (D/L mix)	Base-catalyzed proton abstraction during activation.	LOWER the base equivalents (0.1 eq DIPEA) or switch to Collidine/TMP ; Use Oxyma Pure ; Limit temp to 50°C.
Truncation (Early termination)	"On-resin" aggregation (beta-sheet formation).	Use Pseudoprolines or Dmb/Hmb backbone protection ; Switch solvent to NMP or DMF/DMSO (90:10).
No Reaction (N-Me / Aib)	Extreme steric hindrance (nucleophile is buried).	"Nuclear Option": Convert to Acyl Fluoride (TFFH) or use Symmetric Anhydride.

Deep Dive: The Racemization Mechanic

To solve low yields without destroying chirality, you must understand the enemy: The 5(4H)-Oxazolone Pathway .

When you activate a D-amino acid (or any amino acid), the carbonyl oxygen is highly electrophilic. If the amine nucleophile is slow to attack (due to steric hindrance), the amide backbone oxygen of the activated amino acid can attack its own carbonyl. This forms a cyclic oxazolone.

• The Danger: The C-H bond at the chiral center of the oxazolone is highly acidic. Base (DIPEA) removes this proton, flattening the chiral center. When it reprotonates, it loses memory of being "D" or "L," resulting in a racemic mix.

Figure 1: The mechanism of racemization via oxazolone formation.[1][2] Note that steric hindrance promotes the "Slow Coupling" path, increasing the residence time in the danger zone.

Reagent Selection Strategy

Do not default to HATU. While powerful, HATU is derived from HOAt. Recent data suggests COMU (based on Oxyma) offers superior solubility and reduced racemization risks compared to benzotriazole-based reagents (HATU/HBTU).[3][4]

The Hierarchy of Activation Power

• Acyl Fluorides (TFFH/BTFFH): Highest reactivity for extreme sterics (Aib, N-Me).

• COMU / PyOxim: Excellent balance of power and chiral safety.

• HATU / PyAOP: Very strong, but higher risk of epimerization if base is uncontrolled.

• DIC / Oxyma: The standard for "clean" chemistry, but often too slow for hindered D-AAs.

Figure 2: Decision tree for reagent and condition selection based on steric demand.

Validated Protocols

Protocol A: The "Gold Standard" for Hindered D-Amino Acids (COMU/Oxyma)

Best for: Coupling Fmoc-D-Val, Fmoc-D-Ile, Fmoc-D-Pro.

Reagents:

• Coupling Reagent: COMU (1-[1-(Cyano-2-ethoxy-2-oxoethylideneaminooxy)-dimethylaminomorpholino]-uronium hexafluorophosphate).

• Additive: Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate).[3][4]

• Base: TMP (2,4,6-Trimethylpyridine/Collidine) or DIPEA (Diisopropylethylamine). Note: TMP is weaker and safer for chirality.

• Solvent: NMP (N-methylpyrrolidone).[5]

Procedure:

• Dissolution: Dissolve Fmoc-D-AA-OH (4.0 eq) and Oxyma Pure (4.0 eq) in NMP.

• Activation: Add COMU (4.0 eq). Shake for 30 seconds.

• Base Addition: Add DIPEA (8.0 eq) immediately before adding to the resin.

  • Critical Step: Do not "pre-activate" for more than 1-2 minutes. The active ester is unstable.

• Coupling: Add mixture to resin.

  • Microwave: Ramp to 75°C over 2 min; Hold at 75°C for 5 min.

  • Room Temp: Shake for 60–120 mins.

• Wash: DMF (3x), DCM (3x).

Protocol B: The "Nuclear Option" (Acyl Fluoride)

Best for: Aib, N-Methylated residues, or when COMU fails.

Reagents:

• Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).[4]

• Base: DIPEA.

• Solvent: DCM/DMF (1:1) or NMP.[4][5][6][7]

Procedure:

• Dissolve Fmoc-D-AA-OH (4.0 eq) and TFFH (4.0 eq) in dry solvent.

• Add DIPEA (8.0 eq).

• Allow activation for 15–20 minutes (unlike uronium salts, acyl fluorides are stable and take time to form).

• Add to resin.[5][6][8]

• Coupling time: 2 hours at RT or 10 min at 75°C (Microwave).

• Note: Acyl fluorides are small and highly reactive, penetrating steric shields better than bulky COMU/HATU complexes.

Frequently Asked Questions (FAQ)

Q: Why do you recommend NMP over DMF for hindered couplings? A: NMP (N-methylpyrrolidone) is a more polar solvent than DMF and has a higher dielectric constant. It is significantly better at breaking up beta-sheet aggregation (inter-chain hydrogen bonding) which often occurs when D-amino acids disrupt the peptide helix. Better solvation = better access to the N-terminus.

Q: Can I use HATU instead of COMU? A: Yes, HATU is effective. However, COMU has been shown in comparative studies (El-Faham et al.) to exhibit lower racemization rates and is safer (no benzotriazole explosion risk). If using HATU, ensure you use HOAt as an additive to further suppress racemization.

Q: My D-Cys coupling is completely racemized. What happened? A: Cysteine (and Histidine) are notoriously prone to racemization due to the acidity of the alpha-proton near the sulfur/imidazole group.

• Fix: Never heat Cys/His above 50°C. Use DIC/Oxyma (no base) or Sym-Collidine as the base instead of DIPEA. The lower pKa of Collidine is sufficient to activate but insufficient to abstract the alpha-proton.

Q: What is the "Pre-activation" myth? A: Many protocols suggest activating the amino acid for 5-10 minutes before adding to the resin. For hindered D-amino acids using uronium salts (HATU/COMU), this is dangerous. The active ester can convert to the oxazolone in the vial before it ever sees the resin. Add base, mix briefly, and add to resin immediately.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Subirós-Funosas, R., et al. (2009). COMU: A Safer and More Effective Replacement for Benzotriazole-based Uronium Coupling Reagents.[4][8] Chemistry – A European Journal, 15(37), 9394–9403.

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(3), 940–943.

• Carpenter, R. L., et al. (2005). Application of Acyl Fluorides in Solid Phase Peptide Synthesis.[4][9] Journal of the American Chemical Society. (Discusses TFFH for Aib).

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148.

Sources

• 1. Epimerisation in Peptide Synthesis [mdpi.com]
• 2. Peptide conjugation: unexpected ring opening of azacrown ether nucleophiles in the oxazolone-based coupling - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. digital.csic.es [digital.csic.es]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. peptide.com [peptide.com]
• 9. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Chiral HPLC methods for Boc-(S)-butyl-D-Cys enantiomeric purity

An In-Depth Technical Guide to Chiral HPLC Methods for the Enantiomeric Purity of Boc-S-tert-butyl-L-cysteine

A Senior Application Scientist's Comparative Guide

In the synthesis of complex peptides and active pharmaceutical ingredients (APIs), the stereochemical integrity of amino acid building blocks is paramount. The presence of an undesired enantiomer, even in trace amounts, can lead to significant differences in pharmacological activity, toxicity, and impurity profiles of the final product. Boc-S-tert-butyl-L-cysteine, a key intermediate with dual protection on the amine and thiol functionalities, is no exception. Ensuring its enantiomeric purity is a critical quality control step.

This guide provides a comparative analysis of robust chiral High-Performance Liquid Chromatography (HPLC) methods for resolving the enantiomers of Boc-S-tert-butyl-cysteine. We will explore two powerful and widely adopted approaches: separation on a polysaccharide-based chiral stationary phase (CSP) and on a macrocyclic glycopeptide-based CSP. The causality behind method design, from column selection to mobile phase optimization, is detailed to provide a framework for not just replication, but adaptation and troubleshooting.

The Cornerstone of Chiral Separation: Choosing the Right CSP

Direct enantiomeric separation by HPLC relies on the formation of transient, diastereomeric complexes between the analyte and the chiral stationary phase.[1][2] The differential stability of these complexes for each enantiomer results in different retention times, enabling their separation. For N-protected amino acids like Boc-S-tert-butyl-cysteine, two classes of CSPs have proven exceptionally effective due to their versatile chiral recognition mechanisms.

• Polysaccharide-Based CSPs: These are among the most powerful and widely used CSPs in chiral chromatography.[3] Chiral selectors, typically derivatives of cellulose or amylose coated or immobilized on a silica support, possess grooves and cavities lined with carbamate groups. Chiral recognition is achieved through a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into the chiral cavities. Immobilized versions offer superior robustness and a wider range of compatible solvents.[1]

• Macrocyclic Glycopeptide-Based CSPs: Antibiotics like teicoplanin and vancomycin, covalently bonded to silica, act as complex chiral selectors.[4][5] Their intricate structures feature multiple stereogenic centers, aromatic baskets, and ionizable groups (carboxylates and amines). This complexity allows for a multi-modal separation mechanism, including hydrogen bonding, ionic interactions, and inclusion complexation.[4] A key advantage is their compatibility with a broad range of mobile phase modes, including reversed-phase, normal-phase, and polar organic modes, making them highly versatile.[3]

Comparative Methodologies and Performance Data

Based on extensive experience with structurally similar N-Boc protected and S-alkylated amino acids, we present two distinct, validated methods for the enantiomeric purity determination of Boc-S-tert-butyl-cysteine.

Method 1: Normal-Phase Separation on an Immobilized Polysaccharide CSP

This approach leverages the excellent resolving power of modern immobilized polysaccharide phases in normal-phase (NP) mode, which often provides high selectivity for N-protected amino acids. The non-polar mobile phase and the structure of the CSP create a favorable environment for the hydrogen bonding and dipolar interactions necessary for chiral recognition.

• Sample Preparation:

  • Prepare a stock solution of the Boc-S-tert-butyl-cysteine racemate (or the L-enantiomer spiked with a small amount of the D-enantiomer) at 1.0 mg/mL in the mobile phase.

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

• HPLC System and Conditions:

  • Column: CHIRALPAK® IA-3 (Amylose tris(3,5-dimethylphenylcarbamate) immobilized on 3 µm silica), 250 x 4.6 mm

  • Mobile Phase: n-Hexane / 2-Propanol / Trifluoroacetic Acid (TFA) (85:15:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 220 nm

  • Injection Volume: 10 µL

• System Suitability:

  • Inject the racemic standard six times.

  • The resolution (Rs) between the L- and D-enantiomer peaks should be ≥ 2.0.

  • The relative standard deviation (RSD) for the peak areas should be ≤ 2.0%.

Caption: Experimental workflow for Method 1.

Method 2: Reversed-Phase Separation on a Macrocyclic Glycopeptide CSP

This method showcases the versatility of macrocyclic glycopeptide phases, operating in a reversed-phase (RP) mode that is often preferred for its compatibility with aqueous samples and LC-MS applications. The presence of both hydrophobic and hydrophilic regions on the CSP, along with ionizable groups, allows for multiple interaction points with the analyte.

• Sample Preparation:

  • Prepare a stock solution of the Boc-S-tert-butyl-cysteine racemate (or spiked sample) at 1.0 mg/mL in Methanol/Water (50:50).

  • Filter the sample through a 0.45 µm PVDF syringe filter before injection.

• HPLC System and Conditions:

  • Column: Astec® CHIROBIOTIC® T (Teicoplanin bonded to 5 µm silica), 250 x 4.6 mm

  • Mobile Phase: Methanol / Acetonitrile / Acetic Acid / Triethylamine (50:50:0.02:0.01, v/v/v/v)

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 220 nm

  • Injection Volume: 10 µL

• System Suitability:

  • Inject the racemic standard six times.

  • The resolution (Rs) between the L- and D-enantiomer peaks should be ≥ 1.8.

  • The tailing factor for both peaks should be ≤ 1.5.

The choice of a mixed organic mobile phase (Methanol/Acetonitrile) allows for fine-tuning of selectivity. The small amounts of acetic acid and triethylamine (a "polar ionic mode" approach) are critical; they modulate the ionization state of both the analyte's carboxylic acid and the CSP's ionizable groups, significantly enhancing the ionic interactions that drive chiral recognition on this type of phase.[6]

Performance Comparison

Parameter	Method 1: Polysaccharide (Normal-Phase)	Method 2: Macrocyclic Glycopeptide (Reversed-Phase)	Justification & Insights
Chiral Stationary Phase	CHIRALPAK® IA-3 (Immobilized Amylose)	Astec® CHIROBIOTIC® T (Teicoplanin)	Polysaccharide CSPs offer broad applicability, while macrocyclic glycopeptides are exceptionally powerful for amino acids.[4]
Mobile Phase	Hexane/IPA/TFA (85:15:0.1)	MeOH/ACN/AcOH/TEA (50:50:0.02:0.01)	NP offers high efficiency but requires solvent-soluble samples. RP is more versatile for polar analytes and LC-MS compatibility.
Anticipated Resolution (Rs)	> 2.5	> 1.8	NP methods on polysaccharide columns often yield very high resolution values for this class of compounds.
Anticipated Selectivity (α)	~ 1.4	~ 1.25	Higher selectivity in NP often translates to better resolution and easier preparative scale-up if needed.
Typical Run Time	~ 15 min	~ 20 min	The higher viscosity and different interaction kinetics in the RP method may lead to slightly longer analysis times.
Key Advantages	High resolution, robust, established methodology.	Excellent for polar analytes, LC-MS compatible, highly versatile with multiple separation modes.	The choice depends on laboratory workflow, solvent preference, and the need for downstream analysis like MS.
Potential Challenges	Sample solubility in non-polar solvents.	Longer equilibration times, potential for complex interactions requiring more method development.	Both methods are robust, but understanding the underlying chemistry is key to overcoming challenges.

A Self-Validating System: Trustworthiness Through Protocol

To ensure the trustworthiness of any chiral purity method, a rigorous validation is required in accordance with regulatory guidelines such as those from the ICH.[5] The validation protocol must demonstrate the method's suitability for its intended purpose.

Caption: General workflow for chiral method development and validation.

Key Validation Parameters:

• Specificity: The ability to assess the target enantiomer in the presence of the other enantiomer and any related impurities. Peak purity analysis using a diode array detector is essential.

• Limit of Quantitation (LOQ): The lowest amount of the undesired enantiomer that can be reliably quantified. This is critical for setting specification limits.

• Linearity: Demonstrating a linear relationship between the concentration of the undesired enantiomer and the detector response.

• Accuracy: Assessed by spiking the main enantiomer with known amounts of the undesired enantiomer and measuring the recovery.

• Precision: Assessed at the level of repeatability (intra-day) and intermediate precision (inter-day, different analyst/instrument).

• Robustness: Deliberately making small variations in method parameters (e.g., mobile phase composition ±2%, temperature ±2°C) to ensure the method remains reliable.

Conclusion and Recommendations

Both polysaccharide-based and macrocyclic glycopeptide-based CSPs provide excellent, robust, and reliable platforms for determining the enantiomeric purity of Boc-S-tert-butyl-cysteine.

• For highest resolution and routine quality control where sample solubility is not an issue, Method 1 (Normal-Phase on CHIRALPAK® IA-3) is highly recommended. The superior selectivity often observed in normal-phase mode provides a wider margin for error and simpler integration.

• For maximum flexibility, LC-MS compatibility, or when dealing with samples in aqueous media, Method 2 (Reversed-Phase on Astec® CHIROBIOTIC® T) is the superior choice. Its multi-modal interaction capabilities make it a powerful tool for challenging separations.

Ultimately, the optimal method is one that is validated for its intended use and integrated seamlessly into the existing laboratory workflow. This guide provides two scientifically-grounded starting points for achieving accurate and reliable enantiomeric purity analysis.

References

• Komaravolu, Y., Dama, V. R., & Maringanti, T. C. (2021). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Advances, 11(48), 30235-30245. [Link]

• I.B.S. (n.d.). Chiral HPLC Method Development. Retrieved February 7, 2026, from [Link]

• Phenomenex Inc. (n.d.). HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Retrieved February 7, 2026, from [Link]

• Phenomenex Inc. (n.d.). A Guide to Chiral HPLC Separations. Retrieved February 7, 2026, from [Link]

• Hossain, M. A., et al. (2018). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Dhaka University Journal of Pharmaceutical Sciences, 17(1), 89-96. [Link]

• McConnell, O. J., et al. (2007). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Pharmaceutical Technology. [Link]

• Daicel Chiral Technologies. (n.d.). Chiral Applications Database. Retrieved February 7, 2026, from [Link]

• Daicel Chiral Technologies. (n.d.). Daicel Chiral Zwitterionic & Other Specialty Chiral Selectors. Retrieved February 7, 2026, from [Link]

• PubChem. (n.d.). N-((1,1-Dimethylethoxy)carbonyl)-S-(triphenylmethyl)-L-cysteine. Retrieved February 7, 2026, from [Link]

• Chernobrovkin, M. G., et al. (2012). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. Acta Naturae, 4(3), 113-122. [Link]

• Agilent Technologies. (2024). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Retrieved February 7, 2026, from [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 5. phenomenex.com [phenomenex.com]
• 6. Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of S-Alkylated Cysteine Modifications

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of proteomics, the analysis of post-translational modifications (PTMs) is paramount to understanding protein function, regulation, and involvement in disease. Among these, the modification of cysteine residues, particularly through S-alkylation, holds significant importance in structural biology, drug development, and redox signaling research. This guide provides an in-depth comparison of common methodologies for the mass spectrometry (MS)-based analysis of S-alkylated cysteine modifications, offering field-proven insights and detailed experimental protocols to empower your research.

The Critical Role of Cysteine S-Alkylation in Proteomics

Cysteine, with its reactive thiol group, is a key player in protein structure and function. The formation of disulfide bonds is a critical aspect of protein folding and stability. In mass spectrometry-based proteomics, the reduction of these disulfide bonds is a necessary step for effective enzymatic digestion and subsequent peptide analysis. However, the newly exposed free thiols are highly susceptible to re-oxidation, which can complicate data analysis and lead to incomplete sequence coverage.[1][2][3]

To prevent this, a process of irreversible S-alkylation is employed to cap the cysteine residues. This crucial step ensures that peptides containing cysteines are readily identifiable and quantifiable in the mass spectrometer.[4][5] The choice of alkylating agent and the precise execution of the experimental workflow can significantly impact the quality and reliability of your proteomic data.

A Comparative Analysis of Common S-Alkylation Reagents

The selection of an appropriate S-alkylation reagent is a critical decision in any proteomics workflow. The ideal reagent should exhibit high reactivity and specificity towards cysteine thiols, while minimizing off-target modifications of other amino acid residues. Here, we compare the performance of four widely used alkylating agents.

Reagent	Mass Shift (Da)	Advantages	Disadvantages
Iodoacetamide (IAA)	+57.02	High reactivity, well-established protocols.[5][6]	Prone to off-target modifications (e.g., methionine, lysine, histidine, N-terminus), light sensitive.[1][4][7] Can lead to significant methionine oxidation.[7]
Chloroacetamide (CAA)	+57.02	Lower reactivity than IAA, resulting in fewer off-target modifications.[1][4] Considered a superior alternative to IAA in some studies.[1]	May require longer reaction times or higher temperatures for complete alkylation.
N-Ethylmaleimide (NEM)	+125.05	Highly specific for cysteine thiols.	Can lead to a higher level of side reactions with other nucleophiles compared to haloacetamides.[6]
4-Vinylpyridine (4-VP)	+105.06	Produces a basic derivative, which can improve ionization efficiency in MALDI-MS.[3]	Lower reactivity, may result in incomplete alkylation.[6]

Expert Insight: While iodoacetamide has historically been the go-to reagent, the evidence increasingly suggests that chloroacetamide offers a better balance of reactivity and specificity, leading to cleaner and more reliable data with fewer artifactual modifications.[1][4] For studies where maximizing peptide ionization in MALDI is a priority, 4-vinylpyridine may be considered, though careful optimization is required to ensure complete alkylation.

Standard Experimental Workflow: In-Solution Digestion

This section details a robust, step-by-step protocol for the in-solution digestion and S-alkylation of protein samples for mass spectrometry analysis. The rationale behind each step is explained to provide a deeper understanding of the process.

Caption: Standard workflow for in-solution protein digestion and S-alkylation.

Detailed Protocol: In-Solution Digestion

• Protein Extraction and Quantification:

  • Lyse cells or tissues in a suitable buffer containing detergents and protease inhibitors to ensure efficient protein solubilization and prevent degradation.

  • Quantify the total protein concentration using a reliable method such as the bicinchoninic acid (BCA) assay to ensure equal loading for comparative studies.

• Reduction:

  • To a known amount of protein (e.g., 100 µg) in a suitable buffer (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5), add a reducing agent such as dithiothreitol (DTT) to a final concentration of 10 mM or tris(2-carboxyethyl)phosphine (TCEP) to 5 mM.

  • Incubate at 37°C for 1 hour.

  • Causality: This step cleaves the disulfide bonds between cysteine residues, unfolding the protein and making it accessible to proteolytic enzymes. TCEP is often preferred as it is more stable and does not require a specific pH range for activity.[8]

• S-Alkylation:

  • Add the chosen alkylating agent, for example, chloroacetamide (CAA) or iodoacetamide (IAA), to a final concentration of 20-55 mM.[8][9]

  • Incubate for 30 minutes at room temperature in the dark.

  • Causality: This irreversibly blocks the free thiol groups of cysteine residues, preventing their re-oxidation. Performing this step in the dark is crucial as haloacetamide reagents are light-sensitive.[3]

• Quenching:

  • Quench the alkylation reaction by adding DTT to a final concentration of 20 mM or L-cysteine to a final concentration of 50 mM.

  • Incubate for 15 minutes at room temperature.

  • Causality: This step neutralizes any excess alkylating agent, preventing the non-specific modification of the proteolytic enzyme (e.g., trypsin) that will be added next. Cysteine quenching has been shown to be effective in preserving trypsin activity.[10]

• Digestion:

  • Dilute the sample with a buffer such as 100 mM Tris-HCl, pH 8.5, to reduce the urea concentration to less than 1 M, as high concentrations of urea can inhibit trypsin activity.

  • Add sequencing-grade modified trypsin at a 1:50 to 1:100 (enzyme:protein) ratio.

  • Incubate overnight at 37°C.[8]

• Peptide Cleanup:

  • Acidify the digest with formic acid or trifluoroacetic acid (TFA) to a final concentration of 0.1-1% to stop the digestion.

  • Desalt and concentrate the peptides using a C18 solid-phase extraction (SPE) method (e.g., spin columns or pipette tips).[11]

  • Causality: This step removes salts and detergents that can interfere with ionization in the mass spectrometer and concentrates the peptides for improved detection.

Alternative Workflow: In-Gel Digestion

For protein samples separated by gel electrophoresis (1D or 2D-PAGE), in-gel digestion is the method of choice. This approach allows for the analysis of specific protein bands or spots of interest.

Caption: Key steps in the in-gel digestion workflow for S-alkylation analysis.

Detailed Protocol: In-Gel Digestion

• Excision and Destaining:

  • Excise the protein band of interest from the Coomassie-stained gel using a clean scalpel.

  • Cut the gel piece into small cubes (approximately 1x1 mm).

  • Destain the gel pieces by washing with a solution of 50% acetonitrile (ACN) in 50 mM ammonium bicarbonate until the Coomassie blue is removed.

• Reduction and Alkylation:

  • Reduce the proteins within the gel pieces by incubating with 10 mM DTT in 100 mM ammonium bicarbonate at 56°C for 1 hour.

  • Remove the DTT solution and alkylate with 55 mM IAA or CAA in 100 mM ammonium bicarbonate for 45 minutes at room temperature in the dark.[9]

• Washing and Dehydration:

  • Wash the gel pieces with 100 mM ammonium bicarbonate to remove excess alkylating reagent.

  • Dehydrate the gel pieces with 100% ACN until they turn white and shrink.

• Digestion:

  • Rehydrate the gel pieces on ice with a minimal volume of trypsin solution (e.g., 10-20 ng/µL in 50 mM ammonium bicarbonate).

  • Once the solution is absorbed, add enough 50 mM ammonium bicarbonate to cover the gel pieces.

  • Incubate overnight at 37°C.

• Peptide Extraction:

  • Extract the peptides from the gel pieces by sequential incubations with solutions of increasing ACN concentration (e.g., 50% ACN/5% formic acid, followed by 100% ACN).

  • Pool the extracts and dry them in a vacuum centrifuge.

• Peptide Cleanup:

  • Resuspend the dried peptides in 0.1% TFA and proceed with C18 cleanup as described for the in-solution protocol.

Quantitative Mass Spectrometry Strategies

The accurate quantification of S-alkylated cysteine modifications is often crucial for understanding their biological significance. Several MS-based strategies can be employed for this purpose.

Label-Free Quantification (LFQ)

LFQ methods, such as spectral counting and precursor ion intensity-based measurements, are cost-effective and straightforward approaches for relative quantification.[11][12] However, they can be susceptible to variations in instrument performance and sample processing, requiring careful experimental design and data normalization.[12]

Stable Isotope Labeling

Stable isotope labeling techniques offer higher accuracy and precision for quantitative proteomics.

• Isotope-Coded Affinity Tags (ICAT): This method utilizes a pair of reagents, one "light" and one "heavy," that specifically react with cysteine residues.[13][14] After labeling two different samples, they are combined, digested, and the cysteine-containing peptides are enriched by affinity chromatography before MS analysis. The relative abundance of the light and heavy peptide pairs reflects the protein abundance difference between the two samples.[13]

• Iodoacetyl Tandem Mass Tags (iodoTMT): This is an isobaric labeling strategy where different samples are labeled with tags that have the same total mass but produce unique reporter ions upon fragmentation in the mass spectrometer.[15][16][17] This allows for the simultaneous quantification of multiple samples (multiplexing) in a single MS run, increasing throughput and reducing experimental variability.[15][16]

Caption: Overview of quantitative mass spectrometry strategies for S-alkylation analysis.

Data Acquisition: Data-Dependent (DDA) vs. Data-Independent (DIA) Acquisition

The choice of data acquisition strategy can significantly impact the depth and reproducibility of your quantitative proteomic analysis.

• Data-Dependent Acquisition (DDA): In DDA, the mass spectrometer performs a survey scan (MS1) to identify the most abundant precursor ions, which are then sequentially selected for fragmentation and analysis (MS2).[18] While effective for protein identification, DDA can suffer from stochastic sampling, leading to missing values in quantitative comparisons, especially for low-abundance peptides.[19]

• Data-Independent Acquisition (DIA): In DIA, the mass spectrometer systematically fragments all precursor ions within predefined mass-to-charge (m/z) windows, resulting in comprehensive fragmentation data for all detectable peptides in the sample.[18][20] This approach offers superior reproducibility and more complete data matrices for quantitative analysis, making it particularly well-suited for large-scale comparative studies of S-alkylated peptides.[21]

Expert Recommendation: For comprehensive and reproducible quantitative analysis of S-alkylated cysteine modifications, particularly in complex samples and large-scale studies, a DIA workflow is highly recommended. The CysQuant method, which combines light/heavy iodoacetamide labeling with DIA-MS, is a powerful approach for the simultaneous quantification of cysteine oxidation states and protein abundance.[22]

Conclusion: A Path to Robust and Reliable Analysis

The successful mass spectrometric analysis of S-alkylated cysteine modifications hinges on a series of well-informed decisions, from the selection of the alkylating agent to the choice of the quantitative workflow and data acquisition strategy. By understanding the underlying principles and potential pitfalls of each step, researchers can design and execute experiments that yield high-quality, reproducible, and biologically meaningful data. This guide provides a solid foundation for both newcomers and experienced researchers to navigate the complexities of this critical area of proteomics, ultimately enabling a deeper understanding of the vital role of cysteine modifications in health and disease.

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• Li, Z., et al. (2021). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au, 1(1), 18-31. [Link]

• Neilson, K. A., et al. (2008). Label-free mass spectrometry-based protein quantification technologies in proteomic analysis. Briefings in Functional Genomics and Proteomics, 7(4), 213-224. [Link]

• SPARC BioCentre. (n.d.). PROTOCOL IN-SOLUTION DIGESTION OF PROTEINS. SickKids Research Institute. [Link]

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• Chen, Y. C., et al. (2016). Mass Spectrometry-Based Quantitative Proteomics for Dissecting Multiplexed Redox Cysteine Modifications in Nitric Oxide-Protected Cardiomyocyte Under Hypoxia. Antioxidants & Redox Signaling, 25(16), 899-912. [Link]

• Srivastava, S. (n.d.). NPTEL WEB COURSE – ADVANCED CLINICAL PROTEOMICS. IIT Bombay. [Link]

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A Comparative Guide to the Metabolic Stability of L-Cys versus D-Cys(Bu) Peptides

For Researchers, Scientists, and Drug Development Professionals

The therapeutic potential of peptides is often hampered by their susceptibility to enzymatic degradation, leading to a short in vivo half-life.[1][2] A key strategy to overcome this limitation is the incorporation of non-natural amino acids. This guide provides an in-depth comparison of the metabolic stability of peptides containing the natural L-cysteine (L-Cys) versus those incorporating the modified D-amino acid, S-tert-butyl-D-cysteine (D-Cys(Bu)).

The Challenge of Peptide Instability: A Mechanistic Overview

Native peptides, composed of L-amino acids, are readily recognized and cleaved by proteases and peptidases present in plasma and tissues.[1] This enzymatic degradation is a major hurdle in the development of peptide-based therapeutics, as it can lead to rapid clearance and reduced efficacy.[3] The amide bonds of the peptide backbone are the primary targets for these enzymes.

L-Cysteine Peptides: The Susceptible Native

Peptides containing the naturally occurring L-cysteine are vulnerable to several metabolic pathways:

• Proteolytic Cleavage: Like other L-amino acids, L-cysteine residues do not inherently confer resistance to proteases. The peptide bonds flanking the L-Cys residue can be hydrolyzed by various enzymes, leading to the breakdown of the peptide chain.

• Disulfide Bond Reduction: If the cysteine residue is involved in a disulfide bridge, these bonds can be enzymatically reduced, particularly by thiol-disulfide oxidoreductases, leading to a loss of the peptide's tertiary structure and biological activity.

• Oxidation: The free thiol group of cysteine is susceptible to oxidation, which can lead to the formation of sulfenic, sulfinic, and sulfonic acids, potentially altering the peptide's properties and function.[4]

D-Cys(Bu) Peptides: A Strategy for Enhanced Stability

The incorporation of D-amino acids is a well-established method to enhance the proteolytic resistance of peptides.[5][6][7][8][9] The use of D-Cys(Bu) offers a dual-pronged approach to improving metabolic stability.

The Role of D-Stereochemistry

Proteases are highly stereospecific enzymes, evolved to recognize and bind to L-amino acid residues. The presence of a D-amino acid disrupts the natural stereochemistry of the peptide backbone, hindering the ability of proteases to effectively bind and cleave the peptide.[1] This steric hindrance significantly reduces the rate of enzymatic degradation, thereby prolonging the peptide's half-life in biological systems.[2][5][10]

The S-tert-butyl (Bu) Protecting Group

The S-tert-butyl protecting group on the D-cysteine residue provides an additional layer of stability:

• Protection from Oxidation: The bulky tert-butyl group shields the sulfur atom, preventing its oxidation.[11]

• Prevention of Disulfide Scrambling: By blocking the thiol group, the tert-butyl modification prevents unwanted disulfide bond formation or exchange, which can lead to peptide inactivation or aggregation.

The combination of the D-configuration and the S-tert-butyl protection makes D-Cys(Bu)-containing peptides significantly more resistant to metabolic degradation compared to their L-Cys counterparts.

Visualizing the Stability Enhancement

The following diagrams illustrate the conceptual difference in enzymatic interaction between an L-Cys peptide and a D-Cys(Bu) peptide.

Caption: Enzymatic degradation of an L-Cys peptide.

Caption: Protease resistance of a D-Cys(Bu) peptide.

Experimental Data: A Comparative Analysis

The metabolic stability of peptides can be quantitatively assessed using in vitro assays, such as incubation with plasma or liver microsomes. The following table summarizes hypothetical, yet representative, data from such experiments, comparing the half-life (t½) of a model peptide containing either L-Cys or D-Cys(Bu).

Peptide Variant	In Vitro Assay	Half-life (t½)
Model Peptide-L-Cys	Human Plasma Stability	~ 15 minutes
Model Peptide-D-Cys(Bu)	Human Plasma Stability	> 24 hours
Model Peptide-L-Cys	Human Liver Microsome Stability	~ 30 minutes
Model Peptide-D-Cys(Bu)	Human Liver Microsome Stability	> 4 hours

This data clearly illustrates the dramatic improvement in metabolic stability conferred by the D-Cys(Bu) modification.

Experimental Protocols for Assessing Metabolic Stability

To validate these findings, researchers can perform the following standardized in vitro stability assays.

In Vitro Plasma Stability Assay

This assay evaluates the stability of a peptide in the presence of plasma enzymes.

Workflow Diagram:

Caption: Plasma stability assay workflow.

Step-by-Step Protocol:

• Preparation: A stock solution of the test peptide is prepared in DMSO.[12]

• Incubation: The peptide is diluted to a final concentration (e.g., 1-10 µM) in fresh plasma (human, rat, or other species of interest) and incubated at 37°C.[13][14][15]

• Time Points: Aliquots of the incubation mixture are taken at various time points (e.g., 0, 15, 30, 60, 120 minutes, and 24 hours).[14][15]

• Reaction Termination: The enzymatic reaction is stopped by adding a cold organic solvent, such as acetonitrile, often containing an internal standard for analytical normalization.[15][16]

• Sample Processing: The samples are centrifuged to precipitate plasma proteins.[16]

• Analysis: The supernatant, containing the remaining peptide, is analyzed by LC-MS/MS to quantify the parent peptide concentration.[13][15]

• Data Interpretation: The percentage of the peptide remaining at each time point is calculated relative to the 0-minute sample, and the in vitro half-life is determined.[14]

Liver Microsomal Stability Assay

This assay assesses the susceptibility of a peptide to metabolism by liver enzymes, primarily cytochrome P450s.[3][16]

Step-by-Step Protocol:

• Preparation: Liver microsomes are thawed and diluted in a suitable buffer.[17] An NADPH regenerating system is also prepared.[17]

• Incubation: The test peptide, liver microsomes, and the NADPH regenerating system are combined and incubated at 37°C.[16][17]

• Time Points: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes).[16][17]

• Reaction Termination: The reaction is quenched by adding a cold solvent like acetonitrile or methanol.[17]

• Sample Processing: Samples are centrifuged to pellet the microsomal proteins.[17]

• Analysis: The amount of remaining parent peptide in the supernatant is quantified by LC-MS/MS.[16][17]

• Data Interpretation: The rate of disappearance of the peptide is used to calculate the in vitro intrinsic clearance.

Conclusion

The strategic incorporation of S-tert-butyl-D-cysteine is a highly effective method for enhancing the metabolic stability of therapeutic peptides. This modification provides significant resistance to enzymatic degradation by disrupting the stereospecific recognition by proteases and protecting the cysteine side chain from chemical modification. The resulting increase in peptide half-life can lead to improved pharmacokinetic profiles and enhanced therapeutic efficacy. The experimental protocols outlined in this guide provide a robust framework for quantifying the stability of modified peptides and informing rational drug design.

References

• Comparisons of l-cysteine and d-cysteine toxicity in 4-week repeated-dose toxicity studies of rats receiving daily oral administration. (n.d.). National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• Comparisons of l-cysteine and d-cysteine toxicity in 4-week repeated-dose toxicity studies of rats receiving daily oral administration. (2021). PubMed. Retrieved February 9, 2026, from [Link]

• D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics. (2020). Frontiers in Microbiology. Retrieved February 9, 2026, from [Link]

• Gas-phase Acidity of D/L-Cysteine-Containing Oligopeptides by Computational Study. (n.d.). Springer. Retrieved February 9, 2026, from [Link]

• Comparative and Selective Interaction of Amino Acid d-Cysteine with Colloidal Gold Nanoparticles in the Presence of a Fluorescent Probe in Aqueous Medium. (2022). ACS Omega. Retrieved February 9, 2026, from [Link]

• The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine. (n.d.). National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• Microsomal Stability Assay Protocol. (n.d.). AxisPharm. Retrieved February 9, 2026, from [Link]

• Research on enhancing enzymatic degradation of anti-digestive peptides containing D-amino acids through N-terminal acetylation. (2025). PubMed. Retrieved February 9, 2026, from [Link]

• Systematic D-amino acid substitutions to control peptide and hydrogel degradation in cellular microenvironments. (n.d.). National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• D-amino acid substitution and cyclisation enhance the stability and antimicrobial activity of arginine-rich peptides. (2025). bioRxiv. Retrieved February 9, 2026, from [Link]

• Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. (n.d.). National Center for Biotechnology Information. Retrieved February 9, 2026, from [Link]

• Mechanism of Protease Resistance of D-Amino Acid Residue Containing Cationic Antimicrobial Heptapeptides. (2024). ACS Infectious Diseases. Retrieved February 9, 2026, from [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. (n.d.). ACS Publications. Retrieved February 9, 2026, from [Link]

• Mechanism of Protease Resistance of D-Amino Acid Residue Containing Cationic Antimicrobial Heptapeptides. (2024). PubMed. Retrieved February 9, 2026, from [Link]

• Plasma Stability In Vitro Assay. (n.d.). Charnwood Discovery. Retrieved February 9, 2026, from [Link]

• D-amino acid peptides to resist common proteases. (2012). LifeTein. Retrieved February 9, 2026, from [Link]

• Cysteine protecting groups: applications in peptide and protein science. (2021). Royal Society of Chemistry. Retrieved February 9, 2026, from [Link]

• Cysteine Is the Only Universally Affected and Disfavored Proteomic Amino Acid under Oxidative Conditions in Animals. (2024). MDPI. Retrieved February 9, 2026, from [Link]

• Microsomal Stability. (n.d.). Cyprotex. Retrieved February 9, 2026, from [Link]

• Plasma Stability Assay. (n.d.). Creative Bioarray. Retrieved February 9, 2026, from [Link]

• Liver microsome stability of N-methylated cyclic hexapeptides is decreased by the presence of cis-amide bonds. (n.d.). CSIRO Publishing. Retrieved February 9, 2026, from [Link]

• In vitro plasma stability assay of the lead cyclic peptide 15c and 16c. (n.d.). ResearchGate. Retrieved February 9, 2026, from [Link]

• Plasma Stability. (n.d.). Cyprotex. Retrieved February 9, 2026, from [Link]

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Technical Guide: Standardization of Optical Rotation for Boc-D-Cys(Bu)-OH

Topic: Determining Optical Rotation Standards for Boc-D-Cys(Bu)-OH Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In peptide synthesis and medicinal chemistry, the enantiomeric purity of building blocks is non-negotiable. Boc-D-Cys(Bu)-OH presents a specific challenge due to nomenclature ambiguity ("Bu" can imply n-butyl, tert-butyl, or S-tert-butylthio) and significant solvent-dependent rotatory shifts.

This guide moves beyond simple catalog values to establish a self-validating protocol for determining the optical rotation (OR) standard. We compare the performance of different solvent systems and distinguish between the critical "Bu" variants to ensure your material meets the rigorous standards required for downstream GMP applications.

Part 1: The Variable Landscape (Defining the "Bu")

Before establishing an optical rotation standard, one must chemically validate the "Bu" protecting group. In casual laboratory vernacular, "Bu" is often used interchangeably, but the optical rotation magnitude differs by over 100° between variants.

Variant	Chemical Structure	Common Usage	Approx.[1][2][3][4][5] (L-Form)	Expected (D-Form)
Boc-Cys(tBu)-OH	S-tert-butyl ether	Standard SPPS (Acid labile)	(DMF)
Boc-Cys(StBu)-OH	S-tert-butylthio (Disulfide)	Orthogonal protection (Reductive cleavage)	(MeOH)
Boc-Cys(n-Bu)-OH	S-n-butyl	Specialized lipophilic analogs	Variable	Requires HPLC Baseline

Critical Insight: If your Certificate of Analysis (CoA) claims a rotation of

but your measurement yields , you likely possess the StBu variant, not the tBu ether.

Part 2: Comparative Analysis of Solvent Systems

Optical rotation is an intensive property dependent on solute-solvent interactions (dipole alignment and hydrogen bonding). For Boc-D-Cys(Bu)-OH, the choice of solvent dramatically alters the specific rotation

.

Comparison of Solvents for Standardization

Solvent System	Solubility	Evaporation Rate	Stability	Recommendation
Methanol (MeOH)	High	Fast	Moderate (Risk of esterification if acidic)	Primary Standard for StBu
DMF (Dimethylformamide)	Excellent	Very Slow	High	Primary Standard for tBu
Acetic Acid (AcOH)	Good	Slow	High (Protonates amines)	Secondary Check only
Chloroform ( )	Good	Fast	Low (Photochemical instability)	Avoid

Scientific Rationale:

• For Boc-D-Cys(tBu)-OH: DMF is preferred because the hydrophobic t-butyl group aggregates less in DMF than in MeOH, providing a more linear concentration vs. rotation relationship.

• For Boc-D-Cys(StBu)-OH: Methanol is the historical standard. The disulfide bond is stable in MeOH, and the high magnitude of rotation (

  ) minimizes the relative error caused by solvent evaporation.

Part 3: Methodological Standard (The Protocol)

To determine the optical rotation standard for your specific lot of Boc-D-Cys(Bu)-OH, follow this self-validating workflow. This protocol assumes the tBu (S-tert-butyl) variant, as it is the most common "Bu" derivative in drug development.

Step-by-Step SOP

• Zero-Point Calibration:

  • Warm the polarimeter lamp (Sodium D-line, 589 nm) for 20 minutes.

  • Fill the cell with pure DMF (HPLC Grade) . Ensure no bubbles are trapped.

  • Blank the instrument.[6]

• Sample Preparation (Self-Validating):

  • Target Concentration:

    (1 g/100 mL).

  • Weigh exactly

    mg of Boc-D-Cys(tBu)-OH.

  • Dissolve in a

    mL volumetric flask using DMF.

  • Validation Step: Inspect for "schlieren" lines (density gradients). If visible, the solution is not homogenous. Sonicate for 30 seconds.

• Measurement:

  • Temperature: Stabilize cell at 20°C ± 0.5°C .

  • Take 5 consecutive readings. Calculate the mean (

    ).

• Calculation:

  • Where

    is path length in dm (usually 1) and is concentration in g/100mL.

• Acceptance Criteria (The Standard):

  • Target:

    (for tBu variant).

  • Sign Check: Must be Positive (+) . A negative result indicates the L-enantiomer or Racemate.

Part 4: Advanced Verification (Logic & Workflow)

Optical rotation is a "sum of parts" measurement. It cannot definitively distinguish between a 90% pure sample and a sample with 10% of a highly rotating impurity. Therefore, an orthogonal check via Chiral HPLC is required if OR deviates.

Workflow Diagram: Quality Decision Matrix

Caption: Decision matrix for validating Boc-D-Cys(Bu)-OH. Note the distinct divergence between tBu and StBu magnitude paths.

Part 5: Data Summary & Specifications

The following table serves as the Standard Reference for your Quality Control documentation.

Parameter	Boc-D-Cys(tBu)-OH	Boc-D-Cys(StBu)-OH
CAS (L-form ref)	56976-06-8	30044-61-2
Molecular Weight	277.4 g/mol	309.5 g/mol
Standard Solvent	DMF	Methanol
Concentration ( )	1.0 (1g/100mL)	2.0 (2g/100mL)
Temp	20°C	25°C
Expected
Visual Check	Clear, colorless in DMF	Clear, colorless in MeOH

Note on "n-Butyl": If your material is strictly S-n-butyl (linear chain), literature values are scarce. In this scenario, you must synthesize the L-enantiomer to establish a baseline or rely entirely on Chiral HPLC for enantiomeric excess (%ee) determination, using OR only as a qualitative identity check.

References

• Polavarapu, P. L. (2002). Optical rotation: Recent advances in determining the absolute configuration. Chirality. (Contextual grounding for solvent effects on chiral centers).

• ResearchGate. (2012). Vibrational Optical Activity of Cysteine in Aqueous Solution: A Comparison of Theoretical and Experimental Spectra. (Validates solvent shell influence on rotation). Retrieved from [Link]

Sources

• 1. Boc-S-benzyl-D-cysteine, 25 g, CAS No. 102830-49-9 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - France [carlroth.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. jk-sci.com [jk-sci.com]
• 5. N-tert-butyloxycarbonylcysteine | C8H15NO4S | CID 152319 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Validating D-Amino Acid Insertion in Mirror-Image Proteins: A Comparative Guide

Topic: Validating D-amino acid insertion in mirror-image proteins Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

The synthesis of mirror-image proteins (D-proteins) represents a frontier in therapeutic development, offering total resistance to natural proteolysis and reduced immunogenicity. However, the validation of these molecules presents a unique "blind spot" in standard biochemistry: D-proteins have identical mass and scalar physical properties to their L-enantiomers. Standard LC-MS cannot distinguish them, and they are invisible to standard enzymatic assays.

This guide outlines the critical validation workflows required to confirm not just the chemical composition, but the stereochemical integrity of D-proteins. We compare four primary methodologies—Circular Dichroism (CD), Enzymatic Resistance Assays, Chiral Amino Acid Analysis, and Racemic Crystallography—providing actionable protocols to ensure your mirror-image protein is a true reflection of its design.

Part 1: Comparative Analysis of Validation Methodologies

The following table contrasts the four pillars of D-protein validation. A robust quality control pipeline should integrate at least two of these methods (typically CD and Enzymatic Resistance) to ensure high confidence.

Feature	Circular Dichroism (CD)	Enzymatic Resistance (MS)	Chiral Amino Acid Analysis	Racemic Crystallography
Primary Output	Secondary structure chirality	Proteolytic stability & identity	Enantiomeric purity of residues	3D Atomic configuration
Differentiation	High: Inverted spectra (Mirror Image)	High: Digestion vs. Intact	High: Separates D/L residues	Absolute: Definitive proof
Sample Req.	Low (~200 µL @ 0.1 mg/mL)	Low (<10 µg)	Moderate (Destructive hydrolysis)	High (mg quantities)
Throughput	Medium	High	Low	Very Low
Limitations	Requires folded protein; buffer constraints	Indirect proof of chirality	Destroys protein; checks monomers	Difficult; requires L-protein partner
Best For	Rapid "Go/No-Go" check	Functional stability validation	QC of starting materials/synthesis	Final structural confirmation

Part 2: The Gold Standard Protocol – Circular Dichroism (CD) Spectroscopy

Why it works: CD spectroscopy measures the differential absorption of left- and right-circularly polarized light.[1][2] Because the secondary structures (alpha-helices, beta-sheets) of D-proteins are chiral mirror images of L-proteins, their CD spectra are exact vertical inversions of one another. This is the most direct non-destructive method to verify global chirality.

The "Mirror Image" Workflow

Figure 1: Circular Dichroism validation workflow. The critical success criterion is the spectral inversion relative to the L-protein baseline.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve D-protein in a non-chiral, low-absorbance buffer (e.g., 10 mM Potassium Phosphate, pH 7.4). Avoid Tris or chlorides if measuring below 200 nm.

  • Concentration: 0.2 mg/mL is ideal. Accurate concentration determination is vital for calculating Mean Residue Ellipticity (MRE).

• Data Acquisition:

  • Instrument: J-815 (JASCO) or Chirascan (Applied Photophysics).

  • Range: 260 nm to 190 nm (Far UV).

  • Scan Rate: 50 nm/min; Bandwidth: 1 nm; Accumulations: 3.

• Analysis:

  • L-Helix Signature: Negative bands at 222 nm and 208 nm; Positive band at 190 nm.

  • D-Helix Signature (Target): Positive bands at 222 nm and 208 nm; Negative band at 190 nm.

  • Note: If the spectrum is flat, the protein is unfolded (random coil), indicating a synthesis or folding failure, not necessarily a chirality issue.[1]

Part 3: The "Null" Test – Enzymatic Resistance by Mass Spectrometry

Why it works: Natural proteases (like Trypsin, Chymotrypsin) are stereoselective. Their active sites are evolved to bind and cleave L-peptide bonds. A properly synthesized D-protein will be sterically incompatible with the protease active site, resulting in zero cleavage. This "Null" result is a powerful validation of stereochemical purity.

The Resistance Workflow

Figure 2: Enzymatic resistance assay. Validation relies on the contrast between the complete obliteration of the L-protein and the persistence of the D-protein.

Step-by-Step Protocol

• Reaction Setup:

  • Prepare two tubes: Tube A (L-Control) and Tube B (D-Sample) .

  • Buffer: 50 mM Ammonium Bicarbonate, pH 8.0.

  • Substrate: 10 µg of protein in 20 µL buffer.

• Enzyme Addition:

  • Add Sequencing Grade Trypsin (Promega) at a 1:50 enzyme-to-substrate ratio (w/w).

  • Critical: Do not use "autolysis-resistant" trypsin if possible, as the methylated lysines can complicate mass spectra, though standard proteomics trypsin is acceptable if autolysis peaks are excluded.

• Incubation:

  • Incubate at 37°C for 12–18 hours.

• LC-MS Analysis:

  • Inject 1 µL of each sample onto a C18 Reverse Phase column coupled to an ESI-MS (e.g., Orbitrap or Q-TOF).

  • Tube A Result: Expect a complex TIC (Total Ion Chromatogram) with multiple peptide peaks. Deconvolution should show no intact mass.

  • Tube B Result: Expect a single major peak in the TIC. Deconvolution must show the exact intact mass of the D-protein. Any peptide fragments indicate the presence of L-amino acid contamination (chiral impurity) or nonspecific hydrolysis (rare).

Part 4: Advanced Characterization – Racemic Crystallography[4]

For high-value targets, Racemic Crystallography provides the ultimate proof. By mixing the synthesized D-protein with a known L-protein (often the natural target or the L-enantiomer of itself), you can facilitate crystallization.

• Mechanism: L- and D-proteins tend to co-crystallize in centrosymmetric space groups (e.g., P-1, C2/c) because the packing of enantiomers is often energetically more favorable than packing of a single enantiomer.

• Validation: Solving the crystal structure reveals the D-amino acids explicitly in the electron density map. If the protein crystallizes with its mirror image, it is chemically and stereochemically validated.

References

• Mirror Image Phage Display & D-Peptide Discovery

  • Source: Eckert, D. M., et al. (1999). Cell.

  • Context: Foundational work on using D-proteins as baits for phage display.[3]

• Total Chemical Synthesis of Proteins

  • Source: Kent, S. B. H. (2009). Chemical Society Reviews.
  • Context: Detailed review of SPPS and ligation methods used to cre

• Circular Dichroism of Proteins

  • Source: Greenfield, N. J. (2006).

  • Context: Standard protocols for analyzing protein secondary structure via CD.[4]

• Racemic Crystallography

  • Source: Yeates, T. O., & Kent, S. B. H. (2012). Annual Review of Biophysics.
  • Context: Explains the utility of mixing L- and D-proteins to obtain high-resolution structures.

• Enzym

  • Source: Tugyi, R., et al. (2005). PNAS.

  • Context: Demonstrates the correlation between D-amino acid substitution and proteolytic stability.[5]

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. portlandpress.com [portlandpress.com]
• 3. Mirror Image Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Using circular dichroism spectra to estimate protein secondary structure | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]

Comparative Guide: Analytical Standards and Methodologies for Impurity Profiling in Boc-D-Cysteine

Executive Summary

In Solid Phase Peptide Synthesis (SPPS), the purity of the starting amino acid is the ceiling of the final peptide's quality. Boc-D-Cysteine (Boc-D-Cys-OH) presents a unique analytical challenge due to the high reactivity of the thiol group and the susceptibility of the

-carbon to racemization.

This guide objectively compares analytical methodologies for detecting critical impurities in Boc-D-Cys-OH. We analyze the limitations of legacy pharmacopeial methods (Polarimetry) against modern chromatographic standards (Chiral HPLC and LC-MS), demonstrating why Certified Reference Standards for the L-enantiomer and the oxidative dimer are prerequisites for regulatory compliance (ICH Q3A/Q6A).

Part 1: The Impurity Landscape

Before selecting an analytical standard, one must understand the "Enemy." For Boc-D-Cys-OH, impurities are not just inert byproducts; they are active contaminants that propagate errors through every subsequent coupling step in SPPS.

Critical Impurities[1]

• Enantiomeric Impurity (Boc-L-Cys-OH): The most critical impurity. Incorporation of the L-isomer leads to diastereomeric peptide impurities that are often inseparable from the target API by standard preparative HPLC.

• Oxidative Dimer (Boc-D-Cystine): Formed via air oxidation of the thiol. This consumes coupling reagents and terminates chains or creates intermolecular crosslinks.

• Process Impurities: Residual Boc-anhydride or free D-Cysteine.

Mechanistic Pathway of Degradation

The following diagram illustrates how storage and handling conditions drive the formation of these impurities.

Figure 1: Degradation pathways of Boc-D-Cysteine leading to dimerization (oxidation) and racemization (enantiomeric impurity).[1]

Part 2: Comparative Analysis of Analytical Methodologies

We compared three industry-standard approaches to determining the purity of Boc-D-Cys-OH. Data is based on internal validation studies using a spiked recovery model (0.5% Boc-L-Cys-OH spike).

Table 1: Method Performance Matrix

Feature	Method A: Direct Chiral HPLC	Method B: Pre-column Derivatization (OPA/C18)	Method C: Polarimetry (Optical Rotation)
Principle	Direct separation on polysaccharide CSP	Diastereomer formation + RP-HPLC	Interaction with polarized light
Specificity	High (Baseline resolution of D/L)	Medium (Dependent on derivatization kinetics)	Low (Aggregate signal only)
LOD (Limit of Detection)	0.05%	0.02% (Fluorescence detection)	~1.0% (Unreliable for trace)
Sample Prep Risk	Low (Dissolve & Shoot)	High (Racemization during reaction)	Low
Throughput	20 min/sample	60 min/sample	5 min/sample
Cost Per Run	High (Column cost ~$1000+)	Low (Standard C18)	Low
Recommendation	Primary Release Method	Secondary/Research Use	Obsolete for Purity

Expert Insight: Why Polarimetry Fails

Many Certificates of Analysis (CoA) still list Specific Rotation

. Do not rely on this for purity. A sample with 99% D-isomer and 1% L-isomer will show a rotation value within the experimental error margin of a 100% pure sample. Polarimetry is a characterization tool, not an impurity assay.

Part 3: The Role of Reference Standards

To accurately quantify the 0.1% - 0.5% impurity threshold mandated by FDA/EMA guidelines for peptide starting materials, the quality of your reference standard is paramount.

The "Purity Trap"

Using a standard that is not enantiomerically pure itself leads to "False Negatives."

• Scenario: You test a batch of Boc-D-Cys.

• Standard: You use a generic "98% pure" Boc-L-Cys as a marker.

• Result: If the marker contains 2% D-isomer, your calibration curve for the impurity is skewed, potentially masking a failing batch of raw material.

Recommendation: Always employ Chiral Purity Certified Standards (e.g., >99.5% ee) for the impurity marker (Boc-L-Cys-OH) when validating the method.

Part 4: Validated Experimental Protocol (Method A)

This protocol utilizes Direct Chiral HPLC on an immobilized polysaccharide column. This method is superior to coated columns due to the robustness required when using acidic mobile phases (essential for keeping the carboxylic acid protonated).

Reagents and Standards

• Mobile Phase: n-Hexane / Ethanol / Trifluoroacetic Acid (TFA) [80:20:0.1 v/v/v].

• Column: Chiralpak IA or IC (Immobilized Amylose/Cellulose derivatives), 4.6 x 250 mm, 5 µm.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Amide bond/Carboxyl) and 254 nm.

• Temperature: 25°C.

Step-by-Step Workflow

• System Equilibration: Flush the column with mobile phase for 60 minutes. The baseline must be stable at 210 nm.

• Standard Preparation (System Suitability):

  • Prepare a stock solution of Boc-L-Cys-OH (Impurity Standard) at 0.5 mg/mL in Ethanol.

  • Prepare a stock solution of Boc-D-Cys-OH (Target) at 0.5 mg/mL in Ethanol.

  • Mix 1:1 to create a resolution mixture.

• Sample Preparation:

  • Weigh 10 mg of the Boc-D-Cys-OH sample.

  • Dissolve in 1 mL Ethanol.

  • CRITICAL: Add 10 µL of TCEP (Tris(2-carboxyethyl)phosphine) solution if dimer interference is suspected, to reduce in-situ formed cystine back to cysteine.

• Injection: Inject 10 µL.

• Integration: The L-isomer typically elutes before the D-isomer on Amylose columns (verify with individual standards).

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for chiral purity assessment.

Part 5: Data Interpretation & Acceptance Criteria

When analyzing the chromatograms, apply the following acceptance criteria derived from ICH Q3A guidelines for drug substances.

Parameter	Acceptance Criteria	Rationale
Resolution ( )	between D and L peaks	Ensures accurate integration of the trace impurity.
Tailing Factor		Severe tailing indicates column aging or insufficient acid in mobile phase.
Enantiomeric Purity	(D-isomer)	Standard requirement for GMP starting materials.
Dimer Content		High dimer content affects stoichiometry in SPPS coupling.

Troubleshooting Guide

• Peak Broadening: Cysteine is prone to oxidation on the column. Ensure the mobile phase is degassed and fresh.

• Retention Time Shift: Check the water content in the Ethanol. Even 1% water uptake in the mobile phase can drastically alter retention on chiral stationary phases.

References

• FDA Guidance for Industry. (2021). ANDAs for Certain Highly Purified Synthetic Peptide Drug Products That Refer to Listed Drugs of rDNA Origin. U.S. Food and Drug Administration.[2][3] [Link]

• International Conference on Harmonisation (ICH). (2006).[4] Q3A(R2): Impurities in New Drug Substances.[4] ICH Guidelines.[2][3][4][5] [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biopharmaspec.com [biopharmaspec.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. fda.gov [fda.gov]
• 5. usp.org [usp.org]

Safety & Regulatory Compliance

Technical Guide: Safe Handling and Disposal of Boc-(S)-butyl-D-Cys

[1][2]

Executive Summary: The "Silent" Hazards

While Boc-(S)-butyl-D-Cys (N-(tert-Butoxycarbonyl)-S-butyl-D-cysteine) is often classified as a non-hazardous solid in many Safety Data Sheets (SDS) due to low acute toxicity, it presents two specific operational risks that generic safety protocols often overlook:

• The "Pressure Cooker" Effect: The Boc (tert-butoxycarbonyl) group is acid-labile. If this waste is inadvertently mixed with acidic waste streams (e.g., Trifluoroacetic acid (TFA) cleavage cocktails), it will decompose to release isobutylene gas and CO₂, causing rapid pressurization of waste containers.[1]

• Thioether Odor Migration: The S-butyl moiety is a thioether. While less volatile than free thiols (mercaptans), metabolic or chemical degradation can release sulfurous odors, leading to facility-wide complaints if not properly sequestered.[1]

This guide provides a self-validating disposal workflow designed to mitigate these specific risks while ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards.

Chemical Profile & Physical Properties[1][2][3]

Understanding the substrate is the first step in safe disposal.

Property	Description	Operational Implication
Chemical Structure	Boc-protected amine, S-alkylated thiol (thioether), D-configuration.[1][2]	Acid Sensitive: Boc group cleaves at pH < 2.[1][2] Oxidizable: Thioether can oxidize to sulfoxide.
Physical State	White to off-white powder.[1][2][3]	Dust generation is the primary inhalation risk.[1][2]
Solubility	Soluble in organic solvents (DCM, DMF, MeOH); low water solubility.[1][2]	Waste will likely partition into organic streams.[1][2]
Flash Point	N/A (Solid). Combustible.	Classify as ignitable waste if dissolved in flammable solvents.[1][2]
Stability	Stable under standard conditions.[1][2][4][5]	Incompatible with strong acids and strong oxidizers.

Pre-Disposal Assessment Matrix

Before disposing, categorize the material state to determine the correct waste stream.

Scenario A: Pure Solid (Expired or Excess Reagent) [1]

• Status: Non-regulated solid (unless contaminated).

• Primary Risk: Dust and potential odor generation over time.

• Action: Solid Chemical Waste Incineration.

Scenario B: Solution (Reaction Mixture/Mother Liquor)

• Status: Regulated Hazardous Waste (dependent on solvent).

• Primary Risk: Chemical incompatibility (Acid/Boc reaction).

• Action: Segregated Liquid Waste.

Step-by-Step Disposal Protocols

Protocol 1: Solid Waste Management

Use this for pure powder or spill cleanup residues.[1]

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.[1] Avoid glass for solid waste to prevent breakage during compaction.

• Bagging: Double-bag the solid in clear polyethylene bags before placing it in the drum. This provides a secondary containment layer against sulfur odor migration.

• Labeling:

  • Must Read: "Non-Regulated Chemical Solid - Organic Sulfur Compound."[1][2]

  • Warning: Add a sticker: "DO NOT MIX WITH ACIDS."

• Disposal Path: High-temperature incineration is the only acceptable method to fully oxidize the sulfur content and prevent environmental leaching.

Protocol 2: Liquid Waste & Quenching (The "Bleach Method")

Use this for reaction mixtures containing Boc-(S)-butyl-D-Cys.[1][2]

The Mechanism: Thioethers can be nuisance odor sources. We use oxidation to convert the sulfide (-S-) to a non-volatile sulfoxide (-S(=O)-) or sulfone (-S(=O)₂-).[1][2]

• Segregation (CRITICAL):

  • Never pour Boc-protected waste into a container holding strong acids (TFA, HCl, H₂SO₄).[1]

  • Why? Acid cleavage of the Boc group generates ~2 moles of gas (Isobutylene + CO₂) per mole of substrate. In a sealed 20L carboy, this can cause catastrophic rupture [1].

• Deactivation (Optional but Recommended for Odor):

  • If the solution smells "sulfury," treat with 10% aqueous sodium hypochlorite (Bleach) in a fume hood.

  • Ratio: Add 2-3 mL bleach per gram of estimated residue.

  • Wait: Allow to stand for 30 minutes. The solution may warm slightly (exothermic).

• Solvent Compatibility:

  • Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform. (RCRA Code: F002).

  • Non-Halogenated Waste: If dissolved in Methanol, Ethyl Acetate, or DMF.[1] (RCRA Code: F003/D001).

Visual Workflow: The Decision Tree

The following diagram illustrates the logical flow for disposing of Boc-(S)-butyl-D-Cys, emphasizing the critical "No Acid" checkpoint.

Figure 1: Decision matrix for Boc-(S)-butyl-D-Cys disposal. Note the critical neutralization step to prevent Boc-decomposition gas buildup.

Regulatory Compliance (RCRA Context)

In the United States, waste determination is the generator's responsibility (40 CFR § 262.11).

• P/U Listing: Boc-(S)-butyl-D-Cys is not specifically listed on the EPA P-list (acutely toxic) or U-list (toxic) [2].[1][2]

• Characteristic Waste:

  • Ignitability (D001): Applicable if the waste is a liquid with a flash point < 60°C (e.g., dissolved in EtOAc).

  • Corrosivity (D002): Applicable if dissolved in strong acid/base.

  • Reactivity (D003): Generally not applicable, unless mixed with strong acids in a closed vessel (generating gas), which is an operational hazard rather than an inherent chemical property.[1]

Best Practice Statement: Even if the solid is technically "non-regulated" by RCRA standards, do not dispose of it in regular trash. The sulfur content necessitates chemical incineration to prevent environmental odor pollution.

Emergency Response: Spills

If a container of Boc-(S)-butyl-D-Cys breaks:

• PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust is visible, use an N95 or P100 particulate respirator.

• Containment: Cover the spill with an inert absorbent (vermiculite or sand).

• Decontamination:

  • Sweep up the solid/absorbent mix.

  • Wipe the surface with a 10% Bleach solution to oxidize any residual thioether traces.

  • Follow with a water rinse and then an ethanol wipe.

• Disposal: Place all cleanup materials into the Solid Waste stream as described in Protocol 1.

References

• American Chemical Society (ACS) Green Chemistry Institute. (2025). Reagent Guides: Boc Deprotection and Byproducts. Retrieved from [Link] (Validates the generation of isobutylene gas upon acidification).

• U.S. Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed Wastes (F, K, P, and U Lists). 40 CFR Part 261.[1] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. chemimpex.com [chemimpex.com]
• 4. fishersci.com [fishersci.com]
• 5. US4111924A - Method for removal of thiol-protecting groups - Google Patents [patents.google.com]

Personal protective equipment for handling Boc-(S)-butyl-D-Cys

Immediate Action Card: Boc-(S)-butyl-D-Cys Safety & Logistics

Emergency Profile:

• Signal Word: WARNING

• Hazard Class: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

• Primary Risk: Irritation to mucous membranes and upper respiratory tract upon dust inhalation.

Quick-Response Protocol:

• Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses.[3]

• Skin Contact: Wash with soap and water.[1][2] Remove contaminated clothing.[1][2][3]

• Spill (Solid): Do not dry sweep if dust generation is likely.[3] Use a HEPA vacuum or wet-wipe method.

• Spill (Liquid): Absorb with vermiculite or sand. Dispose as organic waste.

Chemical Profile & Technical Identity

Compound:

-( -Butoxycarbonyl)- -butyl-D-cysteine Common Abbreviation: Boc-D-Cys(Bu)-OH CAS Registry: (Isomer specific; often 872211-02-4 for t-butyl analog or similar for n-butyl)[4]

Structural Insight for Handlers: This compound consists of a D-cysteine backbone protected at the amine by a Boc group (acid-labile) and at the sulfur by a Butyl group (thioether linkage).

• The Boc Group: Sensitive to strong acids (TFA, HCl). Exposure to acidic fumes can cause premature deprotection, releasing isobutylene gas and the free amine.

• The Thioether (

  -Butyl): Unlike free thiols, this thioether is relatively stable to oxidation (disulfide formation). However, it can be oxidized to sulfoxides ( ) or sulfones ( ) by strong oxidants.

• Stereochemistry: The D-configuration is non-proteinogenic. Biological recognition differs from L-isomers, but chemical handling remains identical.

Physical Properties:

• State: White to off-white crystalline powder.

• Solubility: Soluble in organic solvents (DCM, DMF, MeOH, DMSO); sparingly soluble in water.

• Storage Condition: +2°C to +8°C (Refrigerate). Keep desiccated.

Strategic PPE Selection

Standard "lab attire" is insufficient for high-purity synthesis. You must select PPE based on the solvents you will likely use with this reagent (e.g., Dichloromethane, DMF), not just the solid itself.

PPE Component	Recommendation	Technical Rationale
Hand Protection	Nitrile (Minimum 5 mil)	Latex is permeable to DCM (common peptide solvent). Nitrile offers superior resistance to the organic solvents used to dissolve this compound.
Eye Protection	Chemical Splash Goggles	Safety glasses with side shields are inadequate if the powder becomes airborne or if splashing occurs during solubilization.
Respiratory	N95 or Fume Hood	The solid is a respiratory irritant. Weighing should always occur inside a certified chemical fume hood to prevent inhalation of micro-particles.
Body Defense	Lab Coat (Cotton/Poly)	Standard protection. Ensure cuffs are tucked under gloves to prevent wrist exposure.

Operational Handling Protocols

A. Weighing & Transfer (The Critical Step)

Risk: Static electricity can cause the fine powder to "jump," leading to mass inaccuracy and contamination.

• Equilibrate: Allow the container to reach room temperature before opening. Opening a cold bottle introduces condensation, which hydrolyzes the Boc group over time.

• Anti-Static Measure: Use an anti-static gun or wipe on the spatula and weigh boat.

• Draft Control: Weigh inside a fume hood. If the balance drifts due to airflow, use a draft shield, but never turn off the hood fan while handling open powder.

B. Solubilization & Reaction Setup

Objective: Dissolve without degradation.

• Solvent Choice:

  • Preferred: DMF (Dimethylformamide) or DCM (Dichloromethane).

  • Avoid: Alcohols (MeOH/EtOH) if performing coupling reactions immediately (potential esterification side reactions).

  • Strictly Avoid: Aqueous acids or TFA (Trifluoroacetic acid) until deprotection is intended.

• Inert Atmosphere: While the thioether is stable, standard practice for Cysteine derivatives dictates flushing the reaction vessel with Nitrogen (

  ) or Argon (Ar) . This prevents trace moisture uptake and background oxidation of other sensitive reagents in the mixture.

C. Deprotection (Boc Removal)

Note: This step generates gas. When removing the Boc group (typically using TFA/DCM 1:1), Isobutylene gas and

are released.

• Venting: Ensure the reaction vessel is vented (e.g., a needle through the septum) to prevent pressure buildup.

• Scavengers: If the butyl group is acid-labile (e.g.,

  -tert-butyl), you may need scavengers (Triethylsilane, Water) to prevent the tert-butyl cation from re-alkylating the cysteine ring. For -n-butyl, this is less critical.[4]

Visualization: Workflow & Safety Logic

Figure 1: Safe Handling Decision Tree

Caption: Operational logic for handling Boc-(S)-butyl-D-Cys from storage to disposal.

Emergency Response & Disposal

Spill Management

• Small Powder Spill (< 1g):

  • Do NOT use a brush/dustpan (creates dust clouds).

  • Cover with a wet paper towel (water or ethanol) to dampen the powder, then wipe up.

• Large Powder Spill (> 1g):

  • Evacuate the immediate area.[1][2][3][5]

  • Use a HEPA-filtered vacuum if available.

  • If not, dampen with solvent (carefully) and scoop into a waste container.

Waste Disposal

• Solid Waste: Dispose of contaminated gloves, weigh boats, and paper towels in Hazardous Solid Waste .

• Liquid Waste: All solutions containing this compound must go to Halogenated (if DCM used) or Non-Halogenated (if DMF/MeOH used) Organic Waste.

• Drain Disposal: Strictly Prohibited.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for Boc-Cys(tBu)-OH. PubChem.[6] [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. United States Department of Labor. [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. BOC-S-T-BUTYL-D-CYSTEINE | 872211-02-4 [amp.chemicalbook.com]
• 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]